3-Chloro-2,4-dimethylpentane

• CAS: 19174-61-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of 3-Chloro-2,4-dimethylpentane. Due to a notable lack of experimentally determined physical data for this specific compound in publicly accessible literature and databases, this guide also includes comparative data for its structural isomers and outlines a standard experimental protocol for the determination of a key physical property, the boiling point.

Core Compound Information

3-Chloro-2,4-dimethylpentane is a halogenated alkane.[1] Its structure consists of a five-carbon pentane chain with methyl groups at positions 2 and 4, and a chlorine atom at position 3. The steric hindrance created by the bulky isopropyl groups flanking the chlorine-bearing carbon makes it a subject of interest in the study of reaction kinetics, particularly for SN1 and SN2 nucleophilic substitution reactions.[1] It serves as a valuable intermediate in advanced organic synthesis research for exploring reaction mechanisms and carbocation rearrangements.[1]

Table 1: Physical and Chemical Properties of 3-Chloro-2,4-dimethylpentane

Property	Value	Source
IUPAC Name	3-chloro-2,4-dimethylpentane	[4]
CAS Number	19174-61-9	[1][2][4][5]
Molecular Formula	C₇H₁₅Cl	[2][4]
Molecular Weight	134.65 g/mol	[4]
Canonical SMILES	CC(C)C(C(C)C)Cl	[4]
InChI Key	VOMRVCAZIIQGLI-UHFFFAOYSA-N	[1]
Boiling Point	Data not available	[2][3]
Melting Point	Data not available	[2]
Density	Data not available	[2]
Refractive Index	Data not available	[2]
XLogP3 (Computed)	3.5	[4]
Complexity (Computed)	49.4	[4]

Comparative Data of Isomers

To provide a contextual understanding of the expected physical properties of 3-Chloro-2,4-dimethylpentane, Table 2 presents the available experimental data for its structural isomers. These values can offer an approximation of the range in which the properties of 3-Chloro-2,4-dimethylpentane might lie.

Table 2: Physical Properties of Isomers of 3-Chloro-2,4-dimethylpentane

Compound Name	CAS Number	Boiling Point (°C)	Density (g/cm³)	Refractive Index
3-chloro-2,3-dimethylpentane	595-38-0	133.2	0.863	1.417
3-chloro-3-ethyl-2,2-dimethylpentane	86661-53-2	171.8	0.862	1.428

Molecular Structure

The chemical structure of 3-Chloro-2,4-dimethylpentane is illustrated in the diagram below.

Figure 1: Chemical structure of 3-Chloro-2,4-dimethylpentane.

Experimental Protocols

Given the absence of reported experimental data, a detailed methodology for a fundamental physical property determination is provided. The following is a standard protocol for determining the boiling point of a liquid compound using the Thiele tube method.

Objective: To determine the boiling point of a liquid sample at atmospheric pressure.

Materials:

• Thiele tube

• High-boiling point mineral oil

• Thermometer (0-200°C range)

• Capillary tubes (sealed at one end)

• Small test tube or fusion tube

• Rubber band or wire for attaching the tube to the thermometer

• Bunsen burner or other heat source

• Liquid sample (e.g., 3-Chloro-2,4-dimethylpentane)

Procedure:

• Sample Preparation: Add a small amount (approximately 0.5 mL) of the liquid sample into the small test tube.

• Capillary Tube Insertion: Place a capillary tube, with its open end downwards, into the liquid in the test tube.

• Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

• Thiele Tube Setup: Clamp the Thiele tube in a vertical position and fill it with mineral oil until the oil level is just above the top of the side arm.

• Immersion: Carefully insert the thermometer and the attached sample tube into the Thiele tube, ensuring the sample is fully immersed in the oil bath. The rubber band should remain above the oil level to prevent dissolution.

• Heating: Gently heat the side arm of the Thiele tube with a small flame. The design of the tube will ensure uniform heat distribution through convection.

• Observation: As the temperature rises, a slow stream of bubbles will emerge from the open end of the capillary tube. Continue gentle heating until a continuous and rapid stream of bubbles is observed.

• Boiling Point Determination: Remove the heat source and allow the apparatus to cool slowly. The stream of bubbles will slow down and eventually stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

• Recording: Record the temperature at which the liquid enters the capillary tube. This is the observed boiling point. It is advisable to repeat the determination to ensure accuracy.

• Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not 760 mmHg, a correction may be applied to determine the normal boiling point.

Experimental Workflow Diagram

The logical flow of the boiling point determination protocol is visualized in the following diagram.

References

• 1. 3-Chloro-2,4-dimethylpentane|CAS 19174-61-9 [benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 19174-61-9 Name: [xixisys.com]
• 4. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 19174-61-9 CAS MSDS (3-CHLORO-2,4-DIMETHYLPENTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

An In-depth Technical Guide to 3-Chloro-2,4-dimethylpentane: Chemical Structure, Bonding, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-2,4-dimethylpentane, a halogenated alkane with applications in synthetic organic chemistry. The document details its chemical structure, bonding characteristics, and key physicochemical properties. A detailed experimental protocol for its synthesis is provided, along with an analysis of its reactivity. This guide is intended to serve as a valuable resource for researchers and professionals engaged in chemical synthesis and drug development.

Chemical Structure and Bonding

3-Chloro-2,4-dimethylpentane is a saturated acyclic hydrocarbon derivative with the chemical formula C₇H₁₅Cl.[1][2][3] Its structure features a five-carbon pentane backbone with two methyl groups at positions 2 and 4, and a chlorine atom attached to the third carbon.

The central carbon atom (C3) is sp³ hybridized and forms single covalent bonds with a chlorine atom, a hydrogen atom, and two isopropyl groups. The presence of the electronegative chlorine atom induces a dipole moment in the C-Cl bond, making the carbon atom partially positive and the chlorine atom partially negative. This polarity influences the molecule's reactivity, particularly its susceptibility to nucleophilic substitution reactions. The bulky isopropyl groups on either side of the C-Cl bond create significant steric hindrance, which affects the kinetics and mechanisms of its reactions.

Below is a diagram illustrating the chemical structure of 3-Chloro-2,4-dimethylpentane.

Caption: Chemical structure of 3-Chloro-2,4-dimethylpentane.

Physicochemical Properties

Table 1: General and Computed Properties of 3-Chloro-2,4-dimethylpentane

Property	Value	Source
Molecular Formula	C₇H₁₅Cl	PubChem[1]
Molecular Weight	134.65 g/mol	PubChem[1]
IUPAC Name	3-chloro-2,4-dimethylpentane	PubChem[1]
CAS Number	19174-61-9	PubChem[1]
XLogP3-AA (Computed)	3.5	PubChem[1]
Hydrogen Bond Donor Count (Computed)	0	PubChem[1]
Hydrogen Bond Acceptor Count (Computed)	0	PubChem[1]
Rotatable Bond Count (Computed)	2	PubChem[1]

Table 2: Experimental Physical Properties of Isomeric Chloro-dimethylpentanes

Property	2-chloro-2,4-dimethylpentane	3-chloro-2,3-dimethylpentane	Source
Boiling Point	133.2 °C at 760 mmHg	133 °C	Guidechem[4], Stenutz[5]
Density	0.863 g/cm³	0.884 g/mL	Guidechem[4], Stenutz[5]
Refractive Index	1.417	1.417	Guidechem[4], Guidechem[6]

Spectroscopic Data

Detailed experimental spectroscopic data for 3-Chloro-2,4-dimethylpentane is limited. The following sections provide an overview of expected spectral characteristics based on its structure and available data for related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the presence of multiple, similar proton environments and potential diastereotopicity of the methyl groups and methylene protons of the isopropyl groups.

• ¹³C NMR: Due to the molecule's symmetry, the ¹³C NMR spectrum of the parent alkane, 2,4-dimethylpentane, shows only three distinct signals.[7] For 3-Chloro-2,4-dimethylpentane, the introduction of the chlorine atom will deshield the adjacent carbon (C3) and influence the chemical shifts of the other carbons. A greater number of signals would be expected compared to the parent alkane due to the loss of symmetry.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Chloro-2,4-dimethylpentane is expected to exhibit characteristic absorption bands for C-H and C-Cl bonds.

Table 3: Predicted IR Absorption Bands for 3-Chloro-2,4-dimethylpentane

Wavenumber (cm⁻¹)	Bond	Vibration Type
2870-2960	C-H (alkane)	Stretching
1450-1470	C-H (alkane)	Bending
1370-1385	C-H (alkane)	Bending (gem-dimethyl)
650-850	C-Cl	Stretching

Mass Spectrometry (MS)

The mass spectrum of 3-Chloro-2,4-dimethylpentane would show a molecular ion peak (M⁺) and an M+2 peak with an approximate ratio of 3:1, characteristic of the presence of a single chlorine atom. Fragmentation would likely involve the loss of a chlorine radical and cleavage of the carbon-carbon bonds, leading to the formation of stable carbocations. The fragmentation pattern of the isomeric 2,4-dimethylpentane shows prominent peaks at m/z 43, 57, and 85.[8]

Synthesis

3-Chloro-2,4-dimethylpentane can be synthesized via the reaction of 2,4-dimethyl-3-pentanol with Lucas reagent (concentrated HCl and ZnCl₂).

Experimental Protocol: Synthesis of 3-Chloro-2,4-dimethylpentane

This protocol is adapted from an experimental plan for the conversion of 2,4-dimethyl-3-pentanol to 3-chloro-2,4-dimethylpentane.

Materials:

• 2,4-dimethyl-3-pentanol (6 mL, 0.052 mol)

• Lucas reagent (~22 mL)

• Deionized water

• Sodium sulfate (anhydrous)

• Boiling chips

Apparatus:

• Round bottom flask

• West condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Standard laboratory glassware

Procedure:

• To a round bottom flask, add 6 mL (0.052 mol) of 2,4-dimethyl-3-pentanol and a few boiling chips.

• While swirling, add approximately 22 mL of Lucas reagent to the flask.

• Connect a West condenser to the reaction flask and heat the mixture under reflux for one hour.

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel and wash with 30 mL of water.

• Separate and drain the aqueous layer.

• Dry the organic layer with anhydrous sodium sulfate.

• Filter the product by gravity filtration.

• Purify the crude product using a distillation apparatus. Collect the fraction that boils above 139°C.

• Analyze the purified product using Gas Chromatography (GC), Infrared (IR), and Nuclear Magnetic Resonance (HNMR) spectroscopy to confirm its identity and purity.

The following diagram illustrates the workflow for the synthesis and purification of 3-Chloro-2,4-dimethylpentane.

Caption: Experimental workflow for the synthesis of 3-Chloro-2,4-dimethylpentane.

Reactivity and Potential Applications

The reactivity of 3-Chloro-2,4-dimethylpentane is primarily dictated by the C-Cl bond. It can undergo nucleophilic substitution reactions (Sₙ1 and Sₙ2) and elimination reactions (E1 and E2). The significant steric hindrance from the two isopropyl groups flanking the secondary chloride makes Sₙ2 reactions less favorable. Reactions proceeding through a carbocation intermediate (Sₙ1 and E1) are more likely.

Due to its structure, 3-Chloro-2,4-dimethylpentane can serve as a model substrate in studies of reaction mechanisms, particularly for investigating the effects of steric hindrance on substitution and elimination reactions. In the context of drug development, halogenated alkanes can be precursors to more complex molecules with potential biological activity. However, there is no specific information in the reviewed literature detailing its direct application in drug development.

The following diagram illustrates the logical relationship of factors influencing the reactivity of 3-Chloro-2,4-dimethylpentane.

Caption: Factors influencing the reactivity of 3-Chloro-2,4-dimethylpentane.

Conclusion

3-Chloro-2,4-dimethylpentane is a halogenated alkane whose chemical behavior is significantly influenced by the interplay of electronic effects from the chlorine atom and steric hindrance from the bulky isopropyl groups. While detailed experimental data on its physical and spectroscopic properties are not widely published, its synthesis and reactivity patterns can be understood from established chemical principles and data from related isomers. This guide provides a foundational understanding of this compound for its potential use in synthetic chemistry and related research fields. Further experimental investigation is warranted to fully characterize its properties and explore its applications.

References

• 1. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. lookchem.com [lookchem.com]
• 4. Page loading... [guidechem.com]
• 5. 3-chloro-2,3-dimethylpentane [stenutz.eu]
• 6. Page loading... [guidechem.com]
• 7. C7H16 C-13 nmr spectrum of 2,4-dimethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 2,4-dimethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. C7H16 mass spectrum of 2,4-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Spectroscopic Analysis of 3-Chloro-2,4-dimethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 3-Chloro-2,4-dimethylpentane. Due to the limited availability of public experimental spectra for this specific compound, this guide presents predicted spectroscopic data obtained from computational models. These predictions offer valuable insights for spectral analysis and interpretation. Additionally, this guide outlines comprehensive, generalized experimental protocols for the acquisition of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for similar small organic molecules.

Predicted Spectroscopic Data

Disclaimer: The following data are computationally predicted and are intended for reference purposes. Actual experimental values may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) (Hz)
H-3	4.15	Doublet of Quintets	8.5, 6.5
H-2, H-4	2.10	Multiplet	-
CH₃ (on C2, C4)	1.05	Doublet	6.8
CH₃ (on C2, C4)	1.00	Doublet	6.8

Predicted ¹³C NMR Data

Carbon Atom	Predicted Chemical Shift (ppm)
C-3	70.5
C-2, C-4	35.0
CH₃ (on C2, C4)	20.5
CH₃ (on C2, C4)	19.0

Infrared (IR) Spectroscopy

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
2960-2870	Strong	C-H stretch (alkane)
1470-1450	Medium	C-H bend (methylene and methyl)
1385-1365	Medium	C-H bend (gem-dimethyl)
750-650	Strong	C-Cl stretch

Mass Spectrometry (MS)

Predicted Mass Spectrum Fragments

m/z	Predicted Relative Intensity (%)	Possible Fragment Ion
99	100	[M - Cl]⁺
57	80	[C₄H₉]⁺
43	60	[C₃H₇]⁺
134/136	5	[M]⁺ (isotope pattern for Cl)

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A generalized protocol for acquiring NMR spectra of a small organic molecule like 3-Chloro-2,4-dimethylpentane is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The solution should be filtered into a clean NMR tube to a height of about 4-5 cm.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically used.

  • Number of Scans: 8 to 16 scans are generally sufficient, but this may be increased for dilute samples.

  • Acquisition Time: An acquisition time of 2-4 seconds is standard.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is commonly employed.

  • Spectral Width: A spectral width of approximately 16 ppm is appropriate for most organic molecules.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30') is used to obtain a spectrum with singlets for each carbon.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the lower natural abundance of ¹³C.

  • Acquisition Time: An acquisition time of 1-2 seconds is typical.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is used.

  • Spectral Width: A spectral width of 200-250 ppm is standard for ¹³C NMR.

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected to obtain the final spectrum. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

For a liquid sample such as 3-Chloro-2,4-dimethylpentane, the following protocol is recommended:

• Sample Preparation (Neat Liquid Film):

  • Place a drop of the neat liquid sample onto a clean, dry salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top of the first, spreading the liquid into a thin film.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Spectrum Acquisition:

  • Acquire a background spectrum of the clean, empty salt plates.

  • Place the sample "sandwich" in the spectrometer's sample holder.

  • Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify characteristic absorption bands and compare them to correlation charts to determine the presence of functional groups.

Mass Spectrometry (MS)

A general protocol for obtaining the mass spectrum of a volatile organic compound is as follows:

• Sample Introduction: For a volatile liquid, direct injection via a heated probe or, more commonly, introduction through a Gas Chromatography (GC) system (GC-MS) is employed. For GC-MS, a dilute solution of the sample in a volatile solvent (e.g., dichloromethane or hexane) is prepared.

• Ionization: Electron Ionization (EI) is a common technique for volatile, non-labile small molecules. In EI, the sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier or similar detector records the abundance of each ion.

• Data Presentation: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z. The base peak is the most intense peak in the spectrum and is assigned a relative abundance of 100%. The molecular ion peak ([M]⁺) corresponds to the mass of the intact molecule.

Visualized Workflow

Synthesis of 3-Chloro-2,4-dimethylpentane from 2,4-dimethylpentane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 3-chloro-2,4-dimethylpentane from 2,4-dimethylpentane. The primary synthetic route detailed is free-radical chlorination, a non-selective process that yields a mixture of monochlorinated isomers. This document outlines the underlying reaction mechanism, presents quantitative data on isomer distribution from various chlorination methods, and provides detailed experimental protocols. Furthermore, a visualization of the reaction pathway is included to elucidate the formation of the primary, secondary, and tertiary chlorinated products. This guide is intended to serve as a valuable resource for researchers in organic synthesis and drug development by providing a thorough understanding of this specific halogenation reaction.

Introduction

3-Chloro-2,4-dimethylpentane is a halogenated alkane of interest in the field of organic synthesis. Its structure, featuring a chlorine atom on a branched carbon chain, makes it a useful intermediate for studying reaction mechanisms, particularly nucleophilic substitution and elimination reactions. The synthesis of this compound is most commonly achieved through the direct halogenation of 2,4-dimethylpentane. This process, however, is inherently non-selective and results in the formation of a mixture of isomers. A thorough understanding of the reaction conditions and their influence on product distribution is therefore critical for any practical application.

Reaction Mechanism: Free-Radical Chlorination

The chlorination of 2,4-dimethylpentane proceeds via a free-radical chain mechanism, which is typically initiated by ultraviolet (UV) light or a chemical radical initiator. The mechanism is characterized by three key stages: initiation, propagation, and termination.

• Initiation: The reaction is initiated by the homolytic cleavage of a chlorine molecule (Cl₂) into two highly reactive chlorine radicals (Cl•). This step requires an input of energy, usually in the form of UV light or heat.[1]

• Propagation: A chlorine radical abstracts a hydrogen atom from the 2,4-dimethylpentane molecule, forming hydrogen chloride (HCl) and a 2,4-dimethylpentyl radical. This alkyl radical then reacts with another chlorine molecule to produce a monochlorinated 2,4-dimethylpentane and a new chlorine radical, which continues the chain reaction.[1]

• Termination: The chain reaction is terminated when two radicals combine to form a stable, non-radical product. This can occur through the combination of two chlorine radicals, two alkyl radicals, or a chlorine and an alkyl radical.

Isomer Distribution and Quantitative Data

The free-radical chlorination of 2,4-dimethylpentane is not regioselective and results in a mixture of three possible monochlorinated products: 1-chloro-2,4-dimethylpentane (primary), 2-chloro-2,4-dimethylpentane (tertiary), and 3-chloro-2,4-dimethylpentane (secondary). The distribution of these isomers is dependent on the number of each type of hydrogen atom in the starting alkane and the relative reactivity of each type of hydrogen (tertiary > secondary > primary).

The following tables summarize the quantitative data on the product distribution from the chlorination of 2,4-dimethylpentane under different experimental conditions.

Table 1: Product Distribution from Photochlorination of 2,4-dimethylpentane at 40°C

Product	Position of Chlorination	Isomer Type	Yield (%) in CCl₄	Yield (%) in 4M Benzene
1-Chloro-2,4-dimethylpentane	C1	Primary	55.1	33.5
2-Chloro-2,4-dimethylpentane	C2	Tertiary	22.0	35.8
3-Chloro-2,4-dimethylpentane	C3	Secondary	22.9	30.7

Data sourced from a study on the photochlorination of various methylpentanes, which utilized gas-liquid partition chromatography for product analysis.[2]

Table 2: Product Distribution from Chlorination of 2,4-dimethylpentane with Sulfuryl Chloride

Product	Position of Chlorination	Isomer Type	Yield (%) with SO₂Cl₂ and Peroxide at 80°C
1-Chloro-2,4-dimethylpentane	C1	Primary	56.6
2-Chloro-2,4-dimethylpentane	C2	Tertiary	21.5
3-Chloro-2,4-dimethylpentane	C3	Secondary	22.9

This data demonstrates an alternative method for chlorination using sulfuryl chloride as the chlorinating agent and a peroxide initiator.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Photochemical Chlorination of 2,4-dimethylpentane

This protocol is based on the general principles of photochemical halogenation of alkanes.

Materials:

• 2,4-dimethylpentane

• Chlorine gas (Cl₂)

• Carbon tetrachloride (CCl₄) or other suitable inert solvent

• Nitrogen gas (N₂)

• Apparatus for photochemical reactions (e.g., quartz reaction vessel, UV lamp)

• Gas washing bottle

• Apparatus for distillation and gas chromatography

Procedure:

• Reaction Setup: A solution of 2,4-dimethylpentane in carbon tetrachloride is placed in a quartz reaction vessel equipped with a gas inlet tube, a reflux condenser, and a magnetic stirrer. The apparatus is flushed with nitrogen gas to remove any oxygen.

• Initiation: The reaction mixture is cooled in an ice bath and chlorine gas is bubbled through the solution at a slow, steady rate. The reaction vessel is irradiated with a UV lamp to initiate the chlorination.

• Reaction Monitoring: The progress of the reaction can be monitored by observing the disappearance of the yellow-green color of the chlorine gas. The reaction is typically continued until a slight excess of chlorine is present.

• Workup: After the reaction is complete, the UV lamp is turned off, and the reaction mixture is purged with nitrogen gas to remove any remaining chlorine and hydrogen chloride. The reaction mixture is then washed with a dilute solution of sodium bicarbonate to neutralize any remaining acid, followed by washing with water.

• Purification and Analysis: The organic layer is dried over anhydrous magnesium sulfate and the solvent is removed by distillation. The resulting mixture of chlorinated 2,4-dimethylpentanes is then analyzed and separated by gas chromatography to isolate the 3-chloro-2,4-dimethylpentane isomer.[2]

Protocol 2: Chlorination of 2,4-dimethylpentane using Sulfuryl Chloride

This protocol offers an alternative to using gaseous chlorine.

Materials:

• 2,4-dimethylpentane

• Sulfuryl chloride (SO₂Cl₂)

• Azobisisobutyronitrile (AIBN) or benzoyl peroxide (radical initiator)

• Inert solvent (e.g., benzene or carbon tetrachloride)

• Apparatus for reflux and distillation

• Gas chromatography equipment

Procedure:

• Reaction Setup: A mixture of 2,4-dimethylpentane and the inert solvent is placed in a round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Initiation: A catalytic amount of AIBN or benzoyl peroxide is added to the flask. The mixture is heated to reflux (the boiling point of the solvent).

• Reaction: Sulfuryl chloride is added dropwise from the dropping funnel to the refluxing mixture. The reaction is exothermic and the addition rate should be controlled to maintain a steady reflux.

• Reaction Completion: After the addition of sulfuryl chloride is complete, the reaction mixture is refluxed for an additional period to ensure complete reaction.

• Workup: The reaction mixture is cooled to room temperature and washed sequentially with water, a dilute solution of sodium bicarbonate, and again with water.

• Purification and Analysis: The organic layer is dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and the solvent is removed by distillation. The resulting product mixture is then analyzed and the isomers separated by gas chromatography.

Mandatory Visualizations

Reaction Pathway Diagram

The following diagram illustrates the formation of the three monochlorinated isomers of 2,4-dimethylpentane through free-radical chlorination.

Caption: Free-radical chlorination of 2,4-dimethylpentane.

Experimental Workflow Diagram

This diagram outlines the general workflow for the synthesis and purification of 3-chloro-2,4-dimethylpentane.

References

• 1. researchgate.net [researchgate.net]
• 2. Solved Free-radical halogenation can occur with chlorine and | Chegg.com [chegg.com]

An In-depth Technical Guide to the Free Radical Chlorination of 2,4-Dimethylpentane for the Synthesis of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the free radical chlorination of 2,4-dimethylpentane, with a specific focus on the factors influencing the yield of 3-Chloro-2,4-dimethylpentane. This document details the underlying reaction mechanism, experimental protocols, quantitative analysis of product distribution, and factors affecting selectivity.

Introduction

Free radical halogenation is a fundamental reaction in organic chemistry for the functionalization of alkanes.[1] The chlorination of 2,4-dimethylpentane serves as an excellent case study for understanding the principles of selectivity in these reactions, as the molecule contains primary (1°), secondary (2°), and tertiary (3°) hydrogen atoms, each exhibiting different reactivities.[2] The reaction proceeds via a free-radical chain mechanism, typically initiated by ultraviolet (UV) light or heat, leading to a mixture of monochlorinated products.[3] Understanding and controlling the product distribution is crucial for synthetic applications where a specific isomer, such as 3-Chloro-2,4-dimethylpentane, is the desired product. This guide will delve into the technical aspects of this reaction, providing the necessary information for its application in a laboratory setting.

Reaction Mechanism

The free radical chlorination of 2,4-dimethylpentane proceeds through a well-established chain reaction mechanism consisting of three key stages: initiation, propagation, and termination.[4][5]

• Initiation: The reaction is initiated by the homolytic cleavage of a chlorine molecule (Cl₂) into two highly reactive chlorine radicals (Cl•). This process requires an energy input, typically in the form of UV radiation or heat.[3][4]

• Propagation: This stage consists of two repeating steps that sustain the chain reaction.

  • A chlorine radical abstracts a hydrogen atom from a carbon on the 2,4-dimethylpentane molecule, forming hydrogen chloride (HCl) and a 2,4-dimethylpentyl radical. The stability of the resulting radical influences the position of hydrogen abstraction.

  • The 2,4-dimethylpentyl radical then reacts with another chlorine molecule to yield one of the monochlorinated isomers of dimethylpentane and a new chlorine radical, which can then participate in another propagation cycle.[3]

• Termination: The chain reaction is terminated when two radicals combine to form a stable, non-radical product. This can occur in several ways, such as the combination of two chlorine radicals, a chlorine radical and a 2,4-dimethylpentyl radical, or two 2,4-dimethylpentyl radicals.

Diagram 1: Free radical chlorination mechanism.

Quantitative Data on Product Distribution

The free radical chlorination of 2,4-dimethylpentane yields three possible monochlorinated products: 1-Chloro-2,4-dimethylpentane, 2-Chloro-2,4-dimethylpentane, and 3-Chloro-2,4-dimethylpentane.[6] The relative yields of these products are dependent on the number of each type of hydrogen atom and their relative reactivity. The general order of reactivity for hydrogen abstraction by a chlorine radical is tertiary > secondary > primary.[2]

The following table summarizes the product distribution from the photochlorination of 2,4-dimethylpentane in various solvents at 40°C.

Product	Position of Chlorination	Type of Hydrogen	Number of Hydrogens	% Yield in CCl₄	% Yield in Benzene (4 M)	% Yield in CS₂ (12 M)
1-Chloro-2,4-dimethylpentane	C1	Primary (1°)	12	55.1	33.5	10.5
3-Chloro-2,4-dimethylpentane	C3	Secondary (2°)	2	22.9	30.2	35.8
2-Chloro-2,4-dimethylpentane	C2	Tertiary (3°)	2	22.0	36.3	53.7

Data sourced from a study on the photochlorination of 2,4-dimethylpentane.

Factors Influencing Selectivity

The selectivity of free radical chlorination is influenced by several factors:

• C-H Bond Strength: The relative reactivity of 1°, 2°, and 3° hydrogens is inversely related to the bond dissociation energy of the respective C-H bonds. Tertiary C-H bonds are the weakest, making them the most susceptible to hydrogen abstraction.[7]

• Statistical Factors: The number of each type of hydrogen atom in the alkane influences the statistical probability of chlorination at a particular position.

• Solvent Effects: The solvent can have a significant impact on the selectivity of the reaction. Aromatic solvents, for instance, can form a π-complex with the chlorine radical. This complex is less reactive and therefore more selective in hydrogen abstraction, favoring the thermodynamically more stable tertiary radical.

Experimental Protocols

The following sections provide a general methodology for the free radical chlorination of 2,4-dimethylpentane and subsequent analysis of the products.

Photochlorination of 2,4-Dimethylpentane

This protocol describes a laboratory-scale synthesis of chlorinated 2,4-dimethylpentane isomers.

Materials:

• 2,4-Dimethylpentane

• Chlorine gas (or a suitable chlorine source like sulfuryl chloride with a radical initiator)

• An inert solvent (e.g., carbon tetrachloride, benzene, or carbon disulfide)

• Photochemical reactor equipped with a UV lamp (e.g., mercury vapor lamp)

• Gas inlet tube

• Magnetic stirrer and stir bar

• Condenser

• Ice bath

• Gas trap (e.g., containing a solution of sodium thiosulfate or sodium hydroxide to neutralize excess chlorine and HCl)

Procedure:

• Set up the photochemical reactor with the UV lamp, condenser, and gas inlet tube. Ensure the setup is in a well-ventilated fume hood.

• Charge the reactor with a solution of 2,4-dimethylpentane in the chosen inert solvent.

• Cool the reaction mixture to the desired temperature (e.g., 40°C) using a water or oil bath.

• Start the magnetic stirrer to ensure efficient mixing.

• Turn on the UV lamp to initiate the reaction.

• Slowly bubble chlorine gas through the solution via the gas inlet tube. The flow rate should be controlled to maintain a slight positive pressure.

• Monitor the reaction progress by periodically taking small aliquots and analyzing them by gas chromatography (GC).

• Once the desired level of conversion is achieved, turn off the UV lamp and stop the flow of chlorine gas.

• Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) to remove any dissolved chlorine and HCl.

Work-up and Purification

Procedure:

• Transfer the reaction mixture to a separatory funnel.

• Wash the organic layer with a dilute aqueous solution of sodium bicarbonate to neutralize any remaining HCl.

• Wash with a dilute aqueous solution of sodium thiosulfate to remove any unreacted chlorine.

• Wash with brine (saturated aqueous NaCl solution) to remove residual water.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filter to remove the drying agent.

• The solvent can be removed by simple distillation if its boiling point is significantly lower than the products.

• The mixture of chlorinated isomers can be separated by fractional distillation, taking advantage of the differences in their boiling points. Collect the fraction corresponding to 3-Chloro-2,4-dimethylpentane.

Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

• Mass spectrometer detector.

Procedure:

• Prepare a dilute solution of the product mixture in a volatile solvent (e.g., dichloromethane or hexane).

• Inject a small volume of the sample into the GC-MS system.

• The different isomers will be separated based on their boiling points and interactions with the stationary phase of the GC column.

• The mass spectrometer will provide mass spectra for each separated component, allowing for their identification based on their fragmentation patterns.

• The relative peak areas in the gas chromatogram can be used to determine the percentage of each isomer in the product mixture.

Diagram 2: Experimental workflow for the synthesis and analysis.

Conclusion

The free radical chlorination of 2,4-dimethylpentane is a classic example of the interplay between statistical factors and the inherent reactivity of different types of C-H bonds in determining product distribution. While this reaction typically yields a mixture of monochlorinated isomers, an understanding of the reaction mechanism and the factors influencing selectivity, such as solvent choice, can allow for the optimization of the yield of a desired product like 3-Chloro-2,4-dimethylpentane. The experimental protocols outlined in this guide provide a framework for conducting this reaction in a laboratory setting and for the analysis of the resulting products. For researchers and drug development professionals, mastering such fundamental reactions is key to the efficient synthesis of novel molecular architectures.

References

• 1. ijpsr.com [ijpsr.com]
• 2. BJOC - A flow reactor setup for photochemistry of biphasic gas/liquid reactions [beilstein-journals.org]
• 3. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purification [chem.rochester.edu]
• 5. pmt.physicsandmathstutor.com [pmt.physicsandmathstutor.com]
• 6. youtube.com [youtube.com]
• 7. beilstein-journals.org [beilstein-journals.org]

Preparation of 3-Chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol. It details the two primary synthetic routes, reaction with Lucas reagent (hydrochloric acid and zinc chloride) and with thionyl chloride. This document includes detailed experimental protocols, mechanistic insights, and a comparative analysis of the two methods to aid researchers in selecting the most suitable approach for their specific needs.

Introduction

3-Chloro-2,4-dimethylpentane is a halogenated alkane that serves as a useful intermediate in organic synthesis. Its preparation from the corresponding secondary alcohol, 2,4-dimethyl-3-pentanol, is a standard transformation that can be achieved through various chlorinating agents. The choice of reagent is critical as it influences the reaction mechanism, potential side products, and overall efficiency. This guide focuses on two prevalent and practical methods: the SN1 reaction using Lucas reagent and the SN2/SNi reaction with thionyl chloride.

Comparative Overview of Synthetic Methods

Parameter	Lucas Reagent (HCl/ZnCl₂)	Thionyl Chloride (SOCl₂)
Reaction Type	Primarily SN1	SN2 (with pyridine) or SNi (without pyridine)
Reaction Rate	Tertiary > Secondary > Primary Alcohols	Primary and Secondary Alcohols react well
Carbocation Rearrangement	Possible	Not a concern with pyridine
Stereochemistry	Racemization	Inversion (with pyridine), Retention (without pyridine)
Byproducts	Water	Sulfur dioxide (gas), Hydrogen chloride (gas)
Workup	Aqueous wash	Gaseous byproducts simplify purification
Safety	Corrosive acid	Highly reactive, corrosive, and toxic

Method 1: Synthesis using Lucas Reagent

The reaction of 2,4-dimethyl-3-pentanol with Lucas reagent (a solution of zinc chloride in concentrated hydrochloric acid) proceeds through an SN1 mechanism. The Lewis acid, ZnCl₂, coordinates to the hydroxyl group, making it a better leaving group (water). The departure of water results in the formation of a secondary carbocation, which is then attacked by the chloride ion. Due to the planar nature of the carbocation, the nucleophile can attack from either face, leading to a racemic mixture if the starting alcohol were chiral. However, 2,4-dimethyl-3-pentanol is achiral. A significant consideration with secondary alcohols is the possibility of competing elimination reactions (E1), especially upon heating, which can lead to the formation of alkenes.[1][2]

Reaction Mechanism: SN1 Pathway

Caption: SN1 reaction mechanism for the conversion of 2,4-dimethyl-3-pentanol to 3-chloro-2,4-dimethylpentane using Lucas reagent.

Experimental Protocol

This protocol is adapted from a standard laboratory procedure.[3]

Materials:

• 2,4-dimethyl-3-pentanol

• Lucas reagent (anhydrous ZnCl₂ in concentrated HCl)

• Deionized water

• Sodium sulfate (anhydrous)

• Round bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Boiling chips

Procedure:

• To a round bottom flask containing boiling chips, add 6 mL (0.052 mol) of 2,4-dimethyl-3-pentanol.

• While swirling the flask, carefully add approximately 22 mL of Lucas reagent.

• Assemble a reflux apparatus by attaching a West condenser to the reaction flask.

• Heat the mixture under reflux for one hour.

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel and wash with 30 mL of deionized water.

• Separate the layers and drain the lower aqueous layer.

• Dry the organic layer with anhydrous sodium sulfate.

• Filter the dried organic layer by gravity filtration to remove the sodium sulfate.

• Purify the crude product by distillation, collecting the fraction that boils around 139°C.

• Characterize the product using spectroscopic methods (GC, IR, and NMR).

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Amount Used	Moles
2,4-dimethyl-3-pentanol	116.20	6 mL (4.97 g)	0.0428
Lucas Reagent (HCl/ZnCl₂)	-	~22 mL	Excess
3-chloro-2,4-dimethylpentane	134.65[4]	-	-

Note: The yield for this specific reaction is not explicitly reported in the available literature. Typical yields for SN1 reactions of secondary alcohols can vary and may be reduced by competing elimination reactions.[1]

Method 2: Synthesis using Thionyl Chloride

The reaction of 2,4-dimethyl-3-pentanol with thionyl chloride (SOCl₂) is another effective method for producing 3-chloro-2,4-dimethylpentane. The mechanism of this reaction is dependent on the reaction conditions. In the absence of a base, the reaction often proceeds through an SNi (substitution nucleophilic internal) mechanism, which results in retention of stereochemistry. However, in the presence of a base such as pyridine, the mechanism shifts to a standard SN2 pathway, leading to inversion of stereochemistry.[5] For an achiral substrate like 2,4-dimethyl-3-pentanol, the stereochemical outcome is not a concern. The use of pyridine is common to neutralize the HCl byproduct. A major advantage of this method is that the byproducts, sulfur dioxide and hydrogen chloride, are gases, which simplifies the purification of the final product.[6][7]

Reaction Mechanism: SN2 Pathway with Pyridine

Caption: SN2 reaction mechanism for the conversion of 2,4-dimethyl-3-pentanol to 3-chloro-2,4-dimethylpentane using thionyl chloride in the presence of pyridine.

Experimental Protocol

This is a general procedure for the chlorination of a secondary alcohol with thionyl chloride and can be adapted for 2,4-dimethyl-3-pentanol.[8]

Materials:

• 2,4-dimethyl-3-pentanol

• Thionyl chloride (SOCl₂)

• Pyridine (anhydrous)

• Anhydrous diethyl ether or dichloromethane

• 5% Hydrochloric acid solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round bottom flask with a stir bar

• Dropping funnel

• Reflux condenser with a drying tube

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a dry round-bottomed flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube, dissolve 2,4-dimethyl-3-pentanol in anhydrous diethyl ether.

• Cool the stirred solution in an ice-water bath to 0 °C.

• Add thionyl chloride dropwise from the dropping funnel. Maintain the temperature below 10 °C.

• After the addition of thionyl chloride is complete, add anhydrous pyridine dropwise, again keeping the temperature below 10 °C.

• Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-2 hours.

• Cool the mixture in an ice bath and slowly add cold water to quench any excess thionyl chloride.

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 5% HCl solution (to remove pyridine), water, saturated NaHCO₃ solution (to neutralize any remaining acid), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation.

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )
2,4-dimethyl-3-pentanol	116.20
Thionyl chloride	118.97
Pyridine	79.10
3-chloro-2,4-dimethylpentane	134.65[4]

Product Characterization Data

While experimental spectra for 3-chloro-2,4-dimethylpentane are not available in the cited literature, data for similar compounds and predicted values can be used for preliminary characterization.

Physical Properties

Property	Value
Molecular Formula	C₇H₁₅Cl
Molecular Weight	134.65 g/mol [4]
Boiling Point	~139 °C
Density	Not available

Spectroscopic Data (Predicted)

¹³C NMR: The molecule is expected to show four distinct signals in the ¹³C NMR spectrum due to its symmetry.

¹H NMR: The ¹H NMR spectrum is expected to be complex due to the diastereotopic nature of the protons on the methyl groups and the methylene group in the vicinity of the chiral center.

IR Spectroscopy: The IR spectrum of the product would be characterized by the absence of the broad O-H stretch of the starting alcohol (around 3300 cm⁻¹) and the appearance of a C-Cl stretch in the fingerprint region (typically 600-800 cm⁻¹).

Experimental Workflow

Caption: A comparative workflow for the synthesis of 3-chloro-2,4-dimethylpentane via the Lucas reagent and thionyl chloride methods.

Conclusion

Both the Lucas reagent and thionyl chloride methods are viable for the preparation of 3-chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol. The choice between the two will depend on the specific requirements of the synthesis. The Lucas reagent method is straightforward but may suffer from lower yields due to competing elimination reactions, especially with heating. The thionyl chloride method, particularly in the presence of pyridine, offers a cleaner reaction with gaseous byproducts, which simplifies purification, and is generally high-yielding. However, thionyl chloride is a more hazardous reagent and requires careful handling. For syntheses where control over side products is crucial, the thionyl chloride method is likely the superior choice.

References

• 1. Solved I performed a reaction in lab using | Chegg.com [chegg.com]
• 2. youtube.com [youtube.com]
• 3. scribd.com [scribd.com]
• 4. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Why is Thionyl chloride preferred in the preparation of alkyl halide using alcohol? [yufenggp.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]

A-Z Guide to IUPAC Nomenclature and Synthesis of C7H15Cl Isomers

An In-depth Technical Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the isomers of C7H15Cl, detailing their IUPAC nomenclature, physicochemical properties, and general synthesis protocols. It is designed to serve as a technical resource for researchers, scientists, and professionals involved in chemical synthesis and drug development.

Understanding Isomerism in C7H15Cl

Isomers are compounds that share the same molecular formula but differ in the arrangement of their atoms. For the molecular formula C7H15Cl, which represents chlorinated heptanes, several types of isomerism are possible:

• Constitutional (Structural) Isomers : These isomers have different connectivity, meaning the atoms are linked in a different order. This can arise from variations in the carbon backbone (skeletal isomerism) or the position of the chlorine atom on a given backbone (positional isomerism).[1] The C7 alkyl group can exist as nine different skeletons (e.g., n-heptane, 2-methylhexane, 2,2-dimethylpentane, etc.).[2]

• Stereoisomers : These isomers have the same connectivity but differ in the three-dimensional arrangement of their atoms. A key type of stereoisomerism is optical isomerism, which occurs in molecules containing a chiral center—a carbon atom bonded to four different groups. These isomers, called enantiomers, are non-superimposable mirror images of each other.

Classification and Nomenclature of C7H15Cl Isomers

The systematic naming of haloalkanes follows the rules established by the International Union of Pure and Applied Chemistry (IUPAC).[3] The core principles include:

• Identify the Parent Alkane : Find the longest continuous carbon chain.[4]

• Number the Chain : Start numbering from the end that gives the substituent (the chlorine atom) the lowest possible number (locant).[5]

• Name the Substituents : The chlorine atom is named as a "chloro" prefix. Alkyl groups are named according to their number of carbons (e.g., "methyl," "ethyl").

• Alphabetize Substituents : If multiple types of substituents are present, they are listed in alphabetical order.[3]

The diagram below illustrates the classification of C7H15Cl isomers, starting from the molecular formula and branching into different carbon skeletons and their corresponding positional isomers.

Caption: Logical relationship of C7H15Cl isomer classification.

Physicochemical Data of Representative Isomers

The physical properties of isomers, such as boiling point and density, vary with their structure. Generally, increased branching lowers the boiling point due to a reduction in surface area and van der Waals forces. The following table summarizes key data for a selection of C7H15Cl isomers.

IUPAC Name	Carbon Skeleton	Chirality	Boiling Point (°C)	Density (g/mL)	SMILES String
1-Chloroheptane	n-Heptane	No	159-161	0.881 @ 25°C	CCCCCCCCl
2-Chloroheptane	n-Heptane	Yes	~149	0.873 @ 20°C	CCCCCC(C)Cl
3-Chloroheptane	n-Heptane	Yes	~146	0.872 @ 20°C	CCCCC(CC)Cl
4-Chloroheptane	n-Heptane	No	147-148	0.876 @ 20°C	CCCC(Cl)CCC
1-Chloro-2-methylhexane	2-Methylhexane	Yes	151-153	N/A	CCCCC(C)CCl[6]
2-Chloro-2-methylhexane	2-Methylhexane	No	140	0.865 @ 25°C[7]	CCCCC(C)(C)Cl[7]
1-Chloro-2,2-dimethylpentane	2,2-Dimethylpentane	No	148-150	N/A	CCCC(C)(C)CCl[8]
2-Chloro-2,4-dimethylpentane	2,4-Dimethylpentane	No	138-139	N/A	CC(C)CC(C)(C)Cl
3-Chloro-2,4-dimethylpentane	2,4-Dimethylpentane	Yes	143-144	N/A	CC(C)C(Cl)C(C)C

Experimental Protocols for Synthesis

The synthesis of chloroalkanes can be achieved through several established methods. The choice of method often depends on the starting material, desired purity, and the specific isomer being targeted.

This is a common and effective method for converting primary and secondary alcohols to their corresponding alkyl chlorides.

• Principle : The alcohol's hydroxyl group is converted into a chlorosulfite intermediate, which then undergoes an internal nucleophilic substitution (SNi) to yield the alkyl chloride. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which drives the reaction to completion.

• Reaction Scheme : R-OH + SOCl₂ → R-Cl + SO₂ + HCl

• Detailed Methodology :

  • Reaction Setup : A dry, multi-necked round-bottom flask is equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂).

  • Reagents : The parent alcohol (e.g., 1-heptanol, 1.0 equivalent) is dissolved in a suitable anhydrous solvent (e.g., dichloromethane or neat). The flask is cooled in an ice bath to 0°C.

  • Addition : Thionyl chloride (SOCl₂, ~1.2 equivalents) is added dropwise to the stirred solution over 30-60 minutes, maintaining the temperature below 10°C. A catalytic amount of pyridine or dimethylformamide (DMF) can be added to facilitate the reaction, particularly for secondary alcohols.

  • Reaction : After the addition is complete, the mixture is allowed to warm to room temperature and then heated to reflux for 1-3 hours, or until the reaction is complete as monitored by TLC or GC.

  • Workup : The reaction mixture is cooled and then slowly poured into ice-cold water to quench any unreacted thionyl chloride. The organic layer is separated.

  • Purification : The organic layer is washed sequentially with a saturated sodium bicarbonate (NaHCO₃) solution and brine. It is then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed by rotary evaporation. The crude alkyl chloride is then purified by fractional distillation.[9]

This method is suitable for industrial-scale synthesis but typically results in a mixture of positional isomers, which must be separated.[10]

• Principle : The reaction proceeds via a free-radical chain mechanism involving initiation, propagation, and termination steps. A chlorine radical (Cl•) abstracts a hydrogen atom from the alkane to form an alkyl radical (R•), which then reacts with Cl₂ to form the product and a new chlorine radical.[11][12]

• Reaction Scheme : R-H + Cl₂ --(UV light or heat)--> R-Cl + HCl

• Detailed Methodology :

  • Reaction Setup : A flask (ideally quartz or borosilicate glass for UV transparency) is fitted with a reflux condenser, a gas inlet tube, and a magnetic stir bar. The outlet of the condenser is connected to a gas trap.

  • Initiation : The reaction is initiated using either UV light (e.g., from a sunlamp or mercury vapor lamp) or a radical initiator like azobisisobutyronitrile (AIBN).[10]

  • Reagents : The alkane (e.g., n-heptane or 2,4-dimethylpentane) is added to the flask.[13]

  • Chlorination : A chlorinating agent, such as chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂), is slowly introduced into the reaction vessel while stirring and irradiating with UV light or heating.[10][11] The reaction is typically exothermic and may require cooling to maintain control.

  • Monitoring : The reaction progress is monitored by GC to observe the formation of monochlorinated products and the consumption of the starting alkane.

  • Workup : Once the desired conversion is achieved, the reaction is stopped by turning off the initiator (light/heat). The mixture is cooled and washed with a 5% sodium bicarbonate solution to remove residual HCl and the chlorinating agent.[11]

  • Purification : The organic layer is dried over a suitable drying agent. Since this method produces a mixture of isomers (e.g., 1-, 2-, 3-, and 4-chloroheptane from n-heptane), the products must be separated by careful fractional distillation based on their different boiling points.[10]

References

• 1. How many constitutional isomers of C7H15Cl will form class 12 chemistry CBSE [vedantu.com]
• 2. Alkane - Wikipedia [en.wikipedia.org]
• 3. Haloalkanes Nomenclature: Rules, Types & Practice Examples [vedantu.com]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1-Chloro-2-methylhexane | C7H15Cl | CID 523771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. 1-Chloro-2,2-dimethylpentane | C7H15Cl | CID 21413630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. studylib.net [studylib.net]
• 11. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 12. youtube.com [youtube.com]
• 13. 2024.sci-hub.se [2024.sci-hub.se]

An In-depth Technical Guide to the Stereochemical Considerations of 3-Chloro-2,4-dimethylpentane and its Constitutional Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 3-chloro-2,4-dimethylpentane, with a primary focus on its stereochemical properties. Contrary to initial assumptions, a detailed structural examination reveals that 3-chloro-2,4-dimethylpentane is an achiral molecule and thus does not exhibit stereoisomerism. This document elucidates the structural basis for its achirality. The guide then shifts to a broader, more relevant discussion of the constitutional isomers formed during the synthesis of 3-chloro-2,4-dimethylpentane via free-radical chlorination of 2,4-dimethylpentane. This includes an analysis of the factors governing product distribution and a detailed examination of the stereoisomerism present in the chiral constitutional isomers, namely 1-chloro-2,4-dimethylpentane and 2-chloro-2,4-dimethylpentane. Experimental methodologies for synthesis and separation, along with spectroscopic and conformational analyses, are also presented to provide a holistic understanding for researchers in organic synthesis and drug development.

The Question of Stereoisomerism in 3-Chloro-2,4-dimethylpentane

A molecule exhibits stereoisomerism if it has a chiral center, typically a carbon atom bonded to four different substituents. In the case of 3-chloro-2,4-dimethylpentane, the carbon atom at the third position (C3) is bonded to a chlorine atom, a hydrogen atom, and two isopropyl groups. At first glance, the presence of a chlorine atom might suggest chirality. However, a closer inspection of the substituents on C3 reveals that the two alkyl groups are identical; both are isopropyl groups.

The presence of two identical substituents on C3 results in a plane of symmetry within the molecule, bisecting the H-C3-Cl bond angle. Molecules with a plane of symmetry are superimposable on their mirror images and are therefore achiral. Consequently, 3-chloro-2,4-dimethylpentane does not have enantiomers or diastereomers and does not exhibit optical activity.

A Technical Guide to 3-Chloro-2,4-dimethylpentane for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability, synthesis, and experimental applications of 3-Chloro-2,4-dimethylpentane. The content is tailored for professionals in research and development who require a reliable source of this halogenated alkane for their work in organic synthesis and mechanistic studies.

Commercial Availability and Supplier Data

3-Chloro-2,4-dimethylpentane is available from a select number of chemical suppliers specializing in research-grade compounds. For ease of comparison, the following table summarizes the available quantitative data from identified commercial vendors. Researchers are advised to contact the suppliers directly for the most current pricing and availability.

Supplier	Purity	Available Quantities	Price (USD)	CAS Number
American Custom Chemicals Corporation	98.00%	1 g	$1166.55	19174-61-9
Henan Coreychem Co., Ltd	85.0-99.8%	Up to 120 kg/week	Contact for quote	19174-61-9
JHECHEM CO LTD	Not specified	Not specified	Contact for quote	19174-61-9
CARBONE SCIENTIFIC CO., LTD	Not specified	Not specified	Contact for quote	19174-61-9
3B Scientific Corporation	Not specified	Not specified	Contact for quote	19174-61-9

Physicochemical Properties

Key physicochemical properties of 3-Chloro-2,4-dimethylpentane are provided in the table below, based on data from PubChem and other chemical databases.[1]

Property	Value
Molecular Formula	C₇H₁₅Cl
Molecular Weight	134.65 g/mol
CAS Number	19174-61-9
IUPAC Name	3-chloro-2,4-dimethylpentane
SMILES	CC(C)C(C(C)C)Cl
XLogP3	3.5
Complexity	49.4

Experimental Protocols

Synthesis of 3-Chloro-2,4-dimethylpentane

A common laboratory-scale synthesis of 3-Chloro-2,4-dimethylpentane involves the reaction of 2,4-dimethyl-3-pentanol with a hydrochlorinating agent, such as Lucas reagent (concentrated HCl and ZnCl₂).

Materials:

• 2,4-dimethyl-3-pentanol

• Lucas Reagent (or concentrated Hydrochloric Acid and Zinc Chloride)

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine 2,4-dimethyl-3-pentanol with Lucas reagent.

• Heat the mixture under reflux for a specified period to facilitate the conversion of the alcohol to the corresponding alkyl chloride.

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with water and brine to remove any remaining acid and inorganic byproducts.

• Dry the organic layer over anhydrous sodium sulfate.

• Isolate the crude 3-Chloro-2,4-dimethylpentane by filtration.

• Purify the product by distillation to obtain the final, high-purity compound.

Application in Nucleophilic Substitution Studies (Solvolysis)

3-Chloro-2,4-dimethylpentane is a useful substrate for studying nucleophilic substitution reactions, particularly solvolysis, due to its secondary halide nature and sterically hindered structure.[2] The following is a general protocol that can be adapted for specific kinetic or mechanistic studies.

Materials:

• 3-Chloro-2,4-dimethylpentane

• Solvent (e.g., ethanol, aqueous ethanol)

• Indicator (optional, for monitoring acid formation)

• Constant temperature bath

• Titration equipment (if monitoring reaction rate by titration)

• NMR or GC-MS for product analysis

Procedure:

• Prepare a solution of 3-Chloro-2,4-dimethylpentane in the desired solvent system (e.g., 80% ethanol/20% water).

• Place the reaction mixture in a constant temperature bath to ensure consistent reaction kinetics.

• Monitor the progress of the reaction over time. This can be achieved by:

  • Titrating the liberated HCl with a standardized base.

  • Taking aliquots at regular intervals and quenching the reaction, followed by analysis using GC-MS or NMR to determine the ratio of reactant to product.

• Upon completion, identify the products to determine the reaction pathway (e.g., substitution vs. elimination products).

Visualizations

Chemical Structure of 3-Chloro-2,4-dimethylpentane

Caption: Chemical structure of 3-Chloro-2,4-dimethylpentane.

Synthesis of 3-Chloro-2,4-dimethylpentane

Caption: Synthesis of 3-Chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol.

General SN1 Reaction Pathway

Caption: Generalized unimolecular nucleophilic substitution (SN1) reaction pathway.

References

• 1. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chloro-2,4-dimethylpentane|CAS 19174-61-9 [benchchem.com]

Technical Guide: Properties and Suppliers of a Close Structural Analog to 1-(2-Chloro-6-methylphenyl)-2-iminoimidazolidine hydrochloride

Disclaimer: The specific compound 1-(2-Chloro-6-methylphenyl)-2-iminoimidazolidine hydrochloride with CAS number 19174-61-9 could not be definitively identified in scientific literature or commercial catalogs. The provided CAS number corresponds to a different chemical entity, 3-Chloro-2,4-dimethylpentane. This guide therefore focuses on a closely related and structurally similar compound for which data is available: 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride (CAS No: 127202-53-3 ). This compound is a known derivative and impurity of the neonicotinoid insecticide Imidacloprid.[1][2]

This technical guide provides an in-depth overview of the known properties, potential experimental methodologies, and suppliers of 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride, intended for researchers, scientists, and drug development professionals.

Chemical Properties and Data

The following table summarizes the key chemical and physical properties of 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride.

Property	Value	Source
CAS Number	127202-53-3	[1]
Molecular Formula	C9H12Cl2N4	PubChem
Molecular Weight	247.13 g/mol	PubChem
IUPAC Name	1-((6-chloro-3-pyridinyl)methyl)-4,5-dihydro-1H-imidazol-2-amine hydrochloride	ChemicalBook
Synonyms	Desnitro-imidacloprid hydrochloride, Imidacloprid Impurity 2 HCl	[2]
Appearance	Solid (predicted)	---
Solubility	Information not available	---
Melting Point	Information not available	---
Boiling Point	Information not available	---

Structure

The chemical structure of 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride is presented below.

Caption: Chemical structure of 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride.

Experimental Protocols

Synthesis

The synthesis of related imidazolidine derivatives often involves a multi-step process. A plausible synthetic workflow for 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride is outlined below. This is a generalized pathway and would require optimization.

Caption: A generalized workflow for the synthesis of imidazolidine derivatives.

A potential synthesis approach could involve the reaction of 2-chloro-5-(chloromethyl)pyridine with an activated imidazolidine precursor, followed by purification and salt formation. The synthesis of related Imidacloprid impurities has been described in patent literature, which could serve as a starting point for developing a specific protocol.[3]

Analytical Methods

The identification and quantification of this compound, particularly as an impurity, would likely employ standard analytical techniques used in pharmaceutical and agrochemical analysis.

• High-Performance Liquid Chromatography (HPLC): This is a primary method for separating and quantifying impurities in active pharmaceutical ingredients and pesticides.[2] A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with an acidic modifier) would be a typical starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For definitive identification and structural confirmation, coupling HPLC with a mass spectrometer is essential. This would allow for accurate mass determination and fragmentation analysis.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be crucial for the structural elucidation of the synthesized compound, confirming the connectivity of atoms.

Signaling Pathways and Biological Activity

As a derivative of the neonicotinoid insecticide Imidacloprid, the biological activity of 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride is expected to be related to its interaction with nicotinic acetylcholine receptors (nAChRs) in insects. Imidacloprid itself is an agonist of these receptors, leading to overstimulation of the insect nervous system, paralysis, and death.

The "desnitro" modification in this analogue (the imino group instead of a nitroimino group) may alter its binding affinity and efficacy at the nAChR. Further research would be required to determine its specific pharmacological profile.

Caption: Postulated mechanism of action based on structural similarity to neonicotinoids.

Suppliers

The following companies are listed as suppliers for 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride (CAS 127202-53-3). It is recommended to contact them directly for availability, purity, and pricing information.

• Artis Biotech Co. Ltd.[1]

• LGC Science (Shanghai) Ltd.[1]

• Shanghai Beiwanta Biotechnology Co., Ltd.[1]

• Shanghai Zerui Biotechnology Co., Ltd.[1]

• Henan Vcommend Consultrading Co., Ltd.[1]

• Nantong Hanfang Biotechnology Co., Ltd.[1]

• Sigma-Aldrich[2]

• ChemStrong Scientific Co.,Ltd

This guide provides a summary of the available information for a close structural analog to the requested compound. Researchers interested in "1-(2-Chloro-6-methylphenyl)-2-iminoimidazolidine hydrochloride" may find the data and methodologies for its pyridinyl counterpart to be a valuable starting point for their investigations.

References

• 1. 1-(2-Chloro-pyridin-5-yl-methyl)-2-imino-imidazolidine hydrochloride | 127202-53-3 [chemicalbook.com]
• 2. veeprho.com [veeprho.com]
• 3. CN110922390A - Preparation method of imidacloprid impurity - Google Patents [patents.google.com]

Molecular weight and formula of 3-Chloro-2,4-dimethylpentane

This technical guide provides a comprehensive overview of the chemical and physical properties of 3-Chloro-2,4-dimethylpentane, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Molecular Properties

3-Chloro-2,4-dimethylpentane is a halogenated alkane. Its molecular structure and properties are summarized below.

Property	Value	Source
Chemical Formula	C₇H₁₅Cl	[1][2][3][4]
Molecular Weight	134.65 g/mol	[3]
IUPAC Name	3-chloro-2,4-dimethylpentane	[3]
CAS Registry Number	19174-61-9	[2][4]
Canonical SMILES	CC(C)C(C(C)C)Cl	[3]

The molecular weight of a compound is a fundamental property, calculated by summing the atomic weights of its constituent atoms. For 3-Chloro-2,4-dimethylpentane, the calculation based on the atomic weights of carbon (12.011 g/mol ), hydrogen (1.008 g/mol ), and chlorine (35.453 g/mol ) is as follows:

(7 × 12.011) + (15 × 1.008) + (1 × 35.453) = 134.65 g/mol

Experimental Protocols: A Representative Approach

Detailed experimental protocols for the synthesis and characterization of 3-Chloro-2,4-dimethylpentane are not extensively documented in publicly available literature. However, a general and representative methodology for the synthesis of a tertiary chloroalkane from its corresponding alcohol is presented below. This serves as a foundational protocol that can be adapted and optimized by researchers.

Synthesis of 3-Chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol

Objective: To synthesize 3-Chloro-2,4-dimethylpentane via nucleophilic substitution of the hydroxyl group in 2,4-dimethyl-3-pentanol using hydrochloric acid.

Materials:

• 2,4-dimethyl-3-pentanol

• Concentrated Hydrochloric Acid (HCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Deionized Water

• Diethyl ether (or other suitable organic solvent)

• Separatory funnel, round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine 2,4-dimethyl-3-pentanol and an equimolar amount of concentrated hydrochloric acid.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Gentle heating may be applied to increase the rate of reaction.

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

• Extraction: Add diethyl ether to the separatory funnel to extract the organic product. Shake the funnel vigorously, venting frequently. Allow the layers to separate.

• Washing: Remove the aqueous layer. Wash the organic layer sequentially with deionized water and then with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Drying: Transfer the organic layer to a clean flask and dry it over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator.

• Purification: The crude product can be further purified by distillation to obtain pure 3-Chloro-2,4-dimethylpentane.

Characterization: The identity and purity of the synthesized 3-Chloro-2,4-dimethylpentane would be confirmed using standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the molecular structure.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Gas Chromatography (GC): To assess the purity of the compound.

Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and analytical characterization of 3-Chloro-2,4-dimethylpentane.

Caption: Synthetic workflow for 3-Chloro-2,4-dimethylpentane.

Caption: Analytical workflow for product characterization.

References

• 1. lookchem.com [lookchem.com]
• 2. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 3. quora.com [quora.com]
• 4. quora.com [quora.com]

An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available data and experimental considerations for the halogenated alkane, 3-Chloro-2,4-dimethylpentane. Due to the limited availability of specific experimental data for this compound, this document outlines established methodologies for the determination of its boiling and melting points. Furthermore, it details a common synthetic route and proposes a general workflow for its synthesis and characterization. This guide is intended to serve as a foundational resource for researchers utilizing this compound in organic synthesis and drug development.

Physicochemical Properties

For context, the boiling point of a related isomer, 3-chloro-2,3-dimethylpentane, has been reported as 133.2°C at 760 mmHg. This value can serve as a rough estimate for 3-Chloro-2,4-dimethylpentane. The melting point of haloalkanes is influenced by the strength of the crystal lattice and the molecule's ability to pack efficiently. Symmetrical isomers tend to have higher melting points.

Property	Value	Source
Boiling Point	Not available	[1]
Melting Point	Not available	[1]
Molecular Weight	134.65 g/mol	[2]
Molecular Formula	C7H15Cl	[3]
CAS Number	19174-61-9	[2]

Synthesis and Characterization Workflow

A common method for the synthesis of 3-Chloro-2,4-dimethylpentane is the free-radical chlorination of its parent alkane, 2,4-dimethylpentane.[4] This reaction is typically initiated by ultraviolet (UV) light or heat, which facilitates the homolytic cleavage of chlorine gas (Cl₂) into two chlorine radicals.[4] The subsequent reaction proceeds via a chain mechanism involving initiation, propagation, and termination steps.[4] Due to the presence of primary, secondary, and tertiary hydrogens in 2,4-dimethylpentane, this synthesis will likely yield a mixture of monochlorinated isomers. Purification of the desired 3-Chloro-2,4-dimethylpentane would be necessary, likely through fractional distillation.

The following diagram illustrates a general workflow for the synthesis and characterization of 3-Chloro-2,4-dimethylpentane.

A general workflow for the synthesis and characterization of 3-Chloro-2,4-dimethylpentane.

Experimental Protocols

The following sections detail standard experimental procedures for determining the boiling and melting points of an organic compound like 3-Chloro-2,4-dimethylpentane.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and effective technique for determining the boiling point of a small sample of a liquid.

Apparatus:

• Thiele tube

• Thermometer

• Capillary tube (sealed at one end)

• Small rubber band or wire to attach the capillary tube to the thermometer

• Heating oil (e.g., mineral oil)

• Bunsen burner or heating mantle

• Stand and clamp

Procedure:

• A small amount of the liquid sample (a few drops) is introduced into a small test tube.

• A capillary tube, sealed at one end, is placed open-end down into the test tube containing the liquid.

• The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• The assembly is clamped so that it is immersed in the heating oil within the Thiele tube. The side arm of the Thiele tube is designed to promote convection and ensure uniform heating of the oil.

• The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

• Heating is continued until a steady stream of bubbles emerges from the capillary tube. At this point, the heat source is removed.

• The liquid will begin to cool. The boiling point is the temperature at which the liquid just begins to enter the capillary tube. This occurs when the vapor pressure of the substance equals the atmospheric pressure.

• The determination should be repeated to ensure accuracy.

Melting Point Determination (MelTemp Apparatus Method)

Should 3-Chloro-2,4-dimethylpentane be a solid at room temperature, its melting point can be determined using a MelTemp apparatus or a similar device. Pure crystalline organic compounds typically have a sharp melting point range of 0.5-1.0°C. Impurities will generally cause a depression and broadening of the melting point range.

Apparatus:

• MelTemp apparatus or similar melting point apparatus

• Capillary tubes (open at one end)

• Sample of the solid compound

Procedure:

• A small amount of the dry, finely powdered solid is packed into the open end of a capillary tube to a height of about 1-2 mm.[5] This can be achieved by tapping the sealed end of the tube on a hard surface.[5]

• The packed capillary tube is placed into the heating block of the MelTemp apparatus.

• The apparatus is turned on, and the heating rate is adjusted. For an unknown sample, a rapid heating rate can be used to determine an approximate melting range.

• A second, more careful determination is then performed with a fresh sample. The temperature is rapidly brought to about 10-15°C below the approximate melting point, and then the heating rate is slowed to 1-2°C per minute.

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the entire sample has turned into a clear liquid is recorded as the end of the melting range.

• The procedure should be repeated with a fresh sample to verify the result.

Conclusion

While specific, experimentally verified data for the boiling and melting points of 3-Chloro-2,4-dimethylpentane are not widely published, this guide provides the necessary theoretical background and detailed experimental protocols for their determination. The outlined synthesis and characterization workflow offers a practical approach for researchers working with this compound. The provided methodologies are standard in organic chemistry and are applicable to a wide range of similar compounds, making this guide a valuable resource for professionals in organic synthesis and drug development.

References

• 1. lookchem.com [lookchem.com]
• 2. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. 3-Chloro-2,4-dimethylpentane|CAS 19174-61-9 [benchchem.com]
• 5. byjus.com [byjus.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility of 3-Chloro-2,4-dimethylpentane in Organic Solvents

This technical guide provides a comprehensive overview of the solubility characteristics of 3-chloro-2,4-dimethylpentane in organic solvents. Due to the limited availability of specific quantitative data for this compound in public literature, this guide focuses on the fundamental principles governing its solubility, inferred solubility in various solvent classes, and detailed experimental protocols for quantitative determination.

Introduction to 3-Chloro-2,4-dimethylpentane

3-Chloro-2,4-dimethylpentane is a halogenated alkane with the chemical formula C7H15Cl.[1] Its structure consists of a five-carbon pentane backbone with two methyl groups at positions 2 and 4, and a chlorine atom at position 3. Understanding its solubility is crucial for applications in organic synthesis, as a reaction medium, or as an intermediate in the manufacturing of more complex molecules.

Theoretical Principles of Solubility

The solubility of a substance is primarily governed by the principle of "like dissolves like".[2][3] This means that substances with similar intermolecular forces and polarity tend to be soluble in one another.[2][4]

3-Chloro-2,4-dimethylpentane is a weakly polar molecule. The carbon-chlorine bond introduces a dipole moment, but the bulk of the molecule is a nonpolar hydrocarbon chain. Therefore, its solubility behavior is dictated by the balance of weak dipole-dipole interactions and stronger London dispersion forces.

Haloalkanes, such as 3-chloro-2,4-dimethylpentane, generally exhibit good solubility in organic solvents because the energy required to break the intermolecular attractions within the haloalkane and the solvent is comparable to the energy released when new attractions are formed between them.[5][6][7]

Intermolecular Forces in Solution

The dissolution of 3-chloro-2,4-dimethylpentane in a typical nonpolar organic solvent, such as hexane, is driven by favorable van der Waals forces, specifically London dispersion forces, between the solute and solvent molecules.

Caption: Intermolecular forces at play during dissolution.

Qualitative Solubility Profile

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar Aliphatic	Hexane, Heptane	Miscible	"Like dissolves like"; both solute and solvent are dominated by London dispersion forces.
Nonpolar Aromatic	Toluene, Benzene	Miscible	Similar nonpolar character allows for favorable intermolecular interactions.
Halogenated	Dichloromethane, Chloroform	Miscible	The presence of halogens in both solute and solvent leads to compatible intermolecular forces.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Soluble	Ethers are weakly polar and can effectively solvate the alkyl and chloro groups of the haloalkane.
Ketones	Acetone, Methyl Ethyl Ketone	Moderately Soluble	These solvents are more polar, which may lead to slightly less favorable interactions compared to nonpolar solvents, but solubility is still expected.[8]
Alcohols	Ethanol, Methanol	Sparingly Soluble	The strong hydrogen bonding in alcohols makes them less suitable solvents for weakly polar haloalkanes. Energy input to break H-bonds is not sufficiently compensated.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Sparingly Soluble	High polarity and strong dipole-dipole interactions of these solvents do not favor the dissolution of weakly polar haloalkanes.
Water	H₂O	Insoluble	As a highly polar, hydrogen-bonding solvent, water is a poor solvent for haloalkanes.[4]

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, a well-defined experimental protocol is necessary. The Isothermal Shake-Flask Method followed by Gas Chromatography (GC) analysis is a standard and reliable approach.

Objective

To determine the saturation solubility of 3-chloro-2,4-dimethylpentane in a given organic solvent at a constant temperature.

Materials and Equipment

• 3-Chloro-2,4-dimethylpentane (solute)

• Selected organic solvent (high purity)

• Analytical balance

• Temperature-controlled orbital shaker or water bath

• Glass vials with screw caps

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks

• Gas chromatograph (GC) with a suitable detector (e.g., FID)

• Micropipettes

Experimental Workflow

The general workflow for determining solubility involves preparing a saturated solution, separating the dissolved portion, and analyzing its concentration.

Caption: Experimental workflow for solubility determination.

Detailed Procedure

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of 3-chloro-2,4-dimethylpentane in the chosen solvent at known concentrations.

  • Analyze these standards using GC to create a calibration curve of peak area versus concentration.

• Sample Preparation:

  • Add a known volume of the solvent (e.g., 5 mL) to several glass vials.

  • Add an excess amount of 3-chloro-2,4-dimethylpentane to each vial to create a slurry. An excess is confirmed by the presence of an undissolved phase.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25°C).

  • Agitate the samples for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.[8] Equilibrium can be confirmed by analyzing samples at different time points (e.g., 24h, 36h, 48h) and observing no significant change in concentration.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and let them stand at the same constant temperature to allow the undissolved solute to settle.

  • Alternatively, centrifuge the vials at the controlled temperature to ensure complete separation of the excess solute.

• Sampling and Analysis:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining microscopic particles.

  • Dilute the filtered sample to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted sample by GC.

• Calculation of Solubility:

  • Using the peak area from the GC analysis and the calibration curve, determine the concentration of the diluted sample.

  • Account for the dilution factor to calculate the concentration of the original saturated solution. This value represents the solubility of 3-chloro-2,4-dimethylpentane in the solvent at the specified temperature.

  • The solubility can be expressed in various units, such as g/L, mol/L, or mg/mL.

Conclusion

While specific quantitative solubility data for 3-chloro-2,4-dimethylpentane is scarce, a strong theoretical understanding of intermolecular forces allows for reliable qualitative predictions. It is expected to be highly soluble in nonpolar and weakly polar organic solvents and poorly soluble in highly polar solvents like water. For precise quantitative data, the detailed experimental protocol provided in this guide offers a robust methodology for its determination. This information is essential for the effective use of 3-chloro-2,4-dimethylpentane in research and industrial applications.

References

• 1. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Why haloalkanes are easily dissolved in organic solvent | Filo [askfilo.com]
• 3. education.com [education.com]
• 4. smart.dhgate.com [smart.dhgate.com]
• 5. discussion.tiwariacademy.com [discussion.tiwariacademy.com]
• 6. brainly.in [brainly.in]
• 7. Answer the following:i Haloalkanes easily dissolve in organic solvents why?ii What is known as a racemic mixture? Give an example.iii Of the two bromoderivatives C6H5CHCH3Br and C6H5CHC6H5Br which one is more reactive in SN1 substitution reaction and why? [doubtnut.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to 3-Chloro-2,4-dimethylpentane: Synthesis, Properties, and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2,4-dimethylpentane is a halogenated alkane characterized by a chlorine atom on a sterically hindered secondary carbon. Its molecular structure makes it a valuable intermediate and model compound for in-depth studies of fundamental reaction mechanisms in organic chemistry.[1] While direct applications in drug development are not extensively documented, its utility in elucidating the kinetics and selectivity of nucleophilic substitution (SN1 and SN2) and elimination reactions is of significant interest to researchers in synthetic chemistry.[1] The steric hindrance provided by the adjacent isopropyl groups influences its reactivity and makes it a key substrate for investigating carbocation rearrangements and alkyl shift phenomena.[1] This technical guide provides a comprehensive overview of its chemical properties, synthesis protocols, and established research applications.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Chloro-2,4-dimethylpentane are summarized in the table below. This data is essential for its handling, characterization, and use in experimental setups.

Property	Value
IUPAC Name	3-chloro-2,4-dimethylpentane
CAS Number	19174-61-9
Molecular Formula	C7H15Cl
Molecular Weight	134.65 g/mol [2][3]
Appearance	Colorless to pale yellow liquid
Boiling Point	Not available
Melting Point	Not available
Flash Point	Not available
Density	Not available
XLogP3	3.5[2]

Synthesis of 3-Chloro-2,4-dimethylpentane

There are two primary methods for the synthesis of 3-Chloro-2,4-dimethylpentane, each proceeding through a different reaction mechanism.

Method 1: Chlorination of 2,4-dimethyl-3-pentanol using Lucas Reagent (SN1 Pathway)

This method involves the conversion of the precursor alcohol, 2,4-dimethyl-3-pentanol, to the corresponding alkyl chloride via a nucleophilic substitution reaction. The use of Lucas reagent (a solution of anhydrous zinc chloride in concentrated hydrochloric acid) facilitates the reaction, which proceeds through a secondary carbocation intermediate.

Synthesis of 3-Chloro-2,4-dimethylpentane via S_N1 Pathway.

Materials:

• 2,4-dimethyl-3-pentanol (6 mL, 0.052 mol)

• Lucas reagent (~22 mL)

• Deionized water (30 mL)

• Anhydrous sodium sulfate

• Boiling chips

Equipment:

• Round bottom flask

• West condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Gravity filtration setup

Procedure:

• To a round bottom flask, add 6 mL (0.052 mol) of 2,4-dimethyl-3-pentanol and boiling chips.

• While swirling, add approximately 22 mL of Lucas reagent to the round bottom flask.

• Connect a West condenser to the reaction flask and heat the mixture under reflux for one hour.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel and wash with 30 mL of water.

• Drain the aqueous layer.

• Dry the organic layer with anhydrous sodium sulfate.

• Filter the product from the drying agent using gravity filtration.

• Purify the product using a distillation apparatus, collecting the liquid fraction that distills above 139°C.

• Obtain Gas Chromatography (GC), Infrared (IR), and Nuclear Magnetic Resonance (NMR) data to confirm the product's identity and purity.

Method 2: Free-Radical Chlorination of 2,4-dimethylpentane

This method involves the direct halogenation of the parent hydrocarbon, 2,4-dimethylpentane, using a chlorine source and an initiator such as UV light or heat. The reaction proceeds via a free-radical chain mechanism, which typically results in a mixture of monochlorinated isomers.

Free-Radical Chlorination of 2,4-dimethylpentane.

Potential Research Applications

The primary research application of 3-Chloro-2,4-dimethylpentane is in the field of physical organic chemistry, where it serves as a model substrate to study the interplay of steric and electronic effects on reaction rates and pathways.

Elucidation of Reaction Mechanisms

Due to its structure, 3-Chloro-2,4-dimethylpentane can undergo competing SN1, SN2, E1, and E2 reactions depending on the reaction conditions (solvent, nucleophile/base strength, temperature). This makes it an excellent tool for teaching and research in reaction kinetics and mechanisms. The secondary carbocation formed in SN1/E1 reactions is also prone to rearrangement, providing a practical example of such phenomena.

Competing Reaction Pathways of 3-Chloro-2,4-dimethylpentane.

Synthetic Intermediate

While not widely reported, 3-Chloro-2,4-dimethylpentane can theoretically be used as a precursor for the synthesis of other substituted pentanes. For instance, it can be used to form a Grignard reagent, which can then react with various electrophiles to create new carbon-carbon bonds. However, the steric hindrance around the chlorine-bearing carbon may limit its utility in some synthetic applications.

Analytical Protocols

Accurate analysis of 3-Chloro-2,4-dimethylpentane and its reaction mixtures is crucial for both synthetic and mechanistic studies.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for separating and identifying the components of a reaction mixture, especially in the case of free-radical chlorination which produces multiple isomers.

General Protocol:

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., dichloromethane or hexane).

• Injection: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC.

• Separation: Use a non-polar or semi-polar capillary column (e.g., DB-5ms) with a suitable temperature program to separate the isomers.

• Detection: The mass spectrometer will fragment the eluting compounds, and the resulting mass spectra can be used to identify each isomer by comparison with a spectral library or known standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of the synthesized product.

• 1H NMR: The proton NMR spectrum of 3-Chloro-2,4-dimethylpentane is expected to show distinct signals for the different types of protons in the molecule. The chemical shifts and splitting patterns will be influenced by the presence of the electronegative chlorine atom and the adjacent alkyl groups.

• 13C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule, further confirming its structure.

Conclusion

3-Chloro-2,4-dimethylpentane is a valuable compound for the study of fundamental principles in organic chemistry. Its synthesis and reactions provide practical examples of nucleophilic substitution, elimination, and rearrangement pathways. While its direct application in drug development and complex molecule synthesis is limited, its role in chemical education and research for understanding the intricacies of reaction mechanisms is well-established. The detailed protocols and data presented in this guide offer a solid foundation for researchers and scientists working with this and related halogenated alkanes.

References

• 1. scribd.com [scribd.com]
• 2. investigacion.unirioja.es [investigacion.unirioja.es]
• 3. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 3-Chloro-2,4-dimethylpentane as a Substrate in SN1/SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2,4-dimethylpentane is a secondary alkyl halide notable for its significant steric hindrance around the reactive center.[1][2] The chlorine atom is attached to a secondary carbon, which is flanked by two bulky isopropyl groups. This unique structure makes it an interesting substrate for studying the competitive nature of nucleophilic substitution reactions, specifically the SN1 and SN2 pathways. Understanding its reactivity is crucial for predicting reaction outcomes and designing synthetic routes in medicinal chemistry and materials science. These notes provide a detailed analysis of its behavior in SN1 and SN2 reactions, along with experimental protocols for laboratory investigation.

Reactivity and Mechanistic Profile

The reactivity of 3-chloro-2,4-dimethylpentane is governed by the interplay between steric effects and carbocation stability.

• SN2 Reactivity: The SN2 mechanism involves a backside attack by the nucleophile on the carbon atom bearing the leaving group.[3][4] Due to the substantial steric bulk of the two isopropyl groups adjacent to the secondary chloride, this pathway is significantly hindered.[3][5][6] Consequently, 3-chloro-2,4-dimethylpentane is a poor substrate for SN2 reactions. Reactions proceeding via this mechanism are expected to be extremely slow or negligible under typical SN2 conditions.

• SN1 Reactivity: The SN1 mechanism proceeds through a carbocation intermediate.[7][8] 3-Chloro-2,4-dimethylpentane can ionize to form a secondary carbocation (2,4-dimethyl-3-pentyl cation). This carbocation is relatively stabilized by the electron-donating inductive effect of the neighboring alkyl groups.[1][9][10] However, a key consideration in SN1 reactions is the potential for carbocation rearrangements to form a more stable intermediate.[1][11] In the case of the 2,4-dimethyl-3-pentyl cation, a 1,2-hydride shift would result in another secondary carbocation, offering no significant stability advantage. Therefore, rearrangements are less likely to be a dominant pathway, though minor rearrangement products may still be observed. SN1 reactions are favored under conditions that promote carbocation formation, such as the use of polar protic solvents and weak nucleophiles.[7][12][13]

• Competition with Elimination (E1/E2): Given the steric hindrance of the substrate, elimination reactions (E1 and E2) are significant competing pathways, particularly when using nucleophiles that are also strong bases.[14] The E2 pathway is favored by strong, bulky bases, while the E1 pathway competes with the SN1 reaction, as it also proceeds through a carbocation intermediate.

Data Presentation

The following table summarizes the expected relative reaction rates of 3-chloro-2,4-dimethylpentane under typical SN1 and SN2 conditions.

Reaction Type	Nucleophile	Solvent	Expected Relative Rate	Primary Products
SN1/E1	H₂O or C₂H₅OH (weak)	Polar Protic (e.g., water, ethanol)	Moderate to Fast	Substitution (Alcohol/Ether) and Elimination (Alkene)
SN2	I⁻ or CN⁻ (strong)	Polar Aprotic (e.g., acetone, DMSO)	Very Slow to Negligible	Minimal Substitution

Mandatory Visualization

Caption: SN1 and E1 reaction pathways for 3-chloro-2,4-dimethylpentane.

Caption: The highly hindered SN2 pathway for 3-chloro-2,4-dimethylpentane.

Caption: General experimental workflow for comparing SN1 and SN2 reactivity.

Experimental Protocols

The following protocols are designed to investigate the reactivity of 3-chloro-2,4-dimethylpentane under conditions that favor SN1 and SN2 reactions, respectively.

Protocol 1: Investigation of SN1 Reactivity (Solvolysis in Ethanol)

Objective: To observe the rate of the SN1 reaction of 3-chloro-2,4-dimethylpentane by monitoring the formation of a precipitate with silver nitrate in ethanol.

Materials:

• 3-Chloro-2,4-dimethylpentane

• 1% (w/v) Silver nitrate (AgNO₃) in absolute ethanol

• Test tubes and rack

• Water bath

• Control substrates (e.g., 2-chloro-2-methylpropane (tertiary), 2-chlorobutane (secondary), 1-chlorobutane (primary))

Procedure:

• Label a series of test tubes for the substrate and controls.

• Add 2 mL of the 1% AgNO₃ in ethanol solution to each test tube.

• Add 5 drops of 3-chloro-2,4-dimethylpentane to its respective test tube. Add 5 drops of each control substrate to their corresponding test tubes.

• Gently swirl the test tubes to mix the contents.

• Observe the test tubes for the formation of a silver chloride (AgCl) precipitate at room temperature. Record the time of initial precipitate formation.

• If no reaction is observed at room temperature after 5-10 minutes, place the test tubes in a water bath set to 50°C and continue to monitor for precipitate formation.

• Record the relative reaction rates (e.g., instantaneous, fast, slow, no reaction).

Expected Outcome: 3-Chloro-2,4-dimethylpentane is expected to undergo a slow to moderate SN1 reaction, indicated by the formation of a white AgCl precipitate. The rate should be slower than that of a tertiary halide like 2-chloro-2-methylpropane but faster than a primary halide.

Protocol 2: Investigation of SN2 Reactivity (Reaction with Sodium Iodide in Acetone)

Objective: To assess the susceptibility of 3-chloro-2,4-dimethylpentane to an SN2 reaction by monitoring the formation of a precipitate with sodium iodide in acetone.

Materials:

• 3-Chloro-2,4-dimethylpentane

• 15% (w/v) Sodium iodide (NaI) in acetone

• Test tubes and rack

• Water bath

• Control substrates (e.g., 1-chlorobutane (primary), 2-chlorobutane (secondary), 2-chloro-2-methylpropane (tertiary))

Procedure:

• Label a series of test tubes for the substrate and controls.

• Add 2 mL of the 15% NaI in acetone solution to each test tube.

• Add 5 drops of 3-chloro-2,4-dimethylpentane to its respective test tube. Add 5 drops of each control substrate to their corresponding test tubes.

• Gently swirl the test tubes to mix the contents.

• Observe the test tubes for the formation of a sodium chloride (NaCl) precipitate at room temperature.[15] Acetone is used as the solvent because NaI is soluble, while NaCl is not.[16]

• If no reaction is observed at room temperature after 5-10 minutes, place the test tubes in a water bath set to 50°C and continue to monitor for precipitate formation.

• Record the relative reaction rates.

Expected Outcome: Due to significant steric hindrance, 3-chloro-2,4-dimethylpentane is expected to show little to no reaction under these SN2 conditions, even upon heating. In contrast, the primary alkyl halide control should react readily.

Conclusion

3-Chloro-2,4-dimethylpentane serves as an excellent model substrate for demonstrating the principles of steric hindrance in nucleophilic substitution reactions. Its structure strongly disfavors the SN2 pathway while permitting the SN1 mechanism, albeit potentially at a slower rate than less hindered secondary or tertiary halides. Researchers can utilize this compound to explore the fine balance between electronic and steric effects that dictate reaction pathways in organic synthesis. When planning reactions with this substrate, it is essential to consider the potential for competing elimination reactions and to select conditions that favor the desired substitution pathway.

References

• 1. 3-Chloro-2,4-dimethylpentane|CAS 19174-61-9 [benchchem.com]
• 2. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Khan Academy [khanacademy.org]
• 5. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. Chapter 8 Notes [web.pdx.edu]
• 7. byjus.com [byjus.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. 7.9 Carbocation Structure and Stability – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 11. m.youtube.com [m.youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 14. Unexpected steric hindrance failure in the gas phase F− + (CH3)3CI SN2 reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cactus.utahtech.edu [cactus.utahtech.edu]
• 16. reddit.com [reddit.com]

Application Notes and Protocols: Nucleophilic Substitution with 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2,4-dimethylpentane is a sterically hindered secondary alkyl halide that serves as an exemplary substrate for studying the mechanisms of nucleophilic substitution reactions. Its structure allows for a nuanced interplay between SN1 and SN2 pathways, with the potential for carbocation rearrangements, making it a valuable model compound in mechanistic and synthetic organic chemistry. These application notes provide a detailed overview of the reaction mechanism, relevant quantitative data from analogous systems, and experimental protocols for researchers investigating nucleophilic substitution reactions.

Mechanistic Overview

Due to the significant steric hindrance posed by the two isopropyl groups flanking the carbon atom bearing the chlorine, the direct backside attack required for an SN2 reaction is highly unfavorable.[1] Consequently, nucleophilic substitution with 3-chloro-2,4-dimethylpentane predominantly proceeds through an SN1 (Substitution Nucleophilic Unimolecular) mechanism .[1][2]

The SN1 mechanism involves a stepwise process:

• Formation of a Carbocation: The reaction is initiated by the slow, rate-determining departure of the chloride leaving group, leading to the formation of a secondary carbocation (2,4-dimethyl-3-pentyl cation).[1] This step is favored by polar protic solvents that can stabilize the resulting carbocation and chloride ion through solvation.

• Carbocation Rearrangement: The initially formed secondary carbocation can undergo a rapid 1,2-hydride shift to form a more stable tertiary carbocation. This rearrangement is a common feature in reactions involving carbocation intermediates where a more stable carbocation can be formed.

• Nucleophilic Attack: The nucleophile can then attack either the unrearranged secondary carbocation or the rearranged tertiary carbocation. This leads to a mixture of substitution products.

• Deprotonation: If the nucleophile is neutral (e.g., water or an alcohol), a final deprotonation step occurs to yield the neutral substitution product.

Concurrent with the substitution reaction, E1 (Elimination Unimolecular) reactions can also occur from the carbocation intermediates, leading to the formation of alkene byproducts.

Quantitative Data

Substrate	Solvent	Temperature (°C)	Substitution Products (%)	Elimination Products (%)	Rearrangement Products (%)	Reference
3-Pentyl-2-tosylate	Acetic Acid	75	65	35	40 (of substitution products)	Fainberg, A. H.; Winstein, S. J. Am. Chem. Soc.1956 , 78, 2770-2777.

Note: This data is for a structurally related compound and is intended to be illustrative of the types of product distributions that can be expected.

Experimental Protocols

Protocol 1: Solvolysis of 3-Chloro-2,4-dimethylpentane in Aqueous Ethanol

This protocol describes a general procedure for the solvolysis of 3-chloro-2,4-dimethylpentane to study the reaction kinetics and product distribution.

Materials:

• 3-Chloro-2,4-dimethylpentane

• 80:20 Ethanol:Water (v/v) solution

• Standardized sodium hydroxide solution (e.g., 0.05 M)

• Phenolphthalein indicator

• Ice bath

• Constant temperature water bath

• Burette, pipettes, and standard glassware

Procedure:

• Prepare a stock solution of 3-chloro-2,4-dimethylpentane in the 80:20 ethanol:water solvent (e.g., 0.1 M).

• Place a known volume of the 80:20 ethanol:water solvent in a reaction flask and equilibrate to the desired reaction temperature in the constant temperature water bath.

• Initiate the reaction by adding a known volume of the 3-chloro-2,4-dimethylpentane stock solution to the pre-heated solvent. Start a timer immediately.

• At regular time intervals, withdraw aliquots of the reaction mixture and quench the reaction by adding the aliquot to a flask containing acetone and cooled in an ice bath.

• Titrate the liberated HCl in the quenched aliquot with the standardized sodium hydroxide solution using phenolphthalein as an indicator.

• Continue taking aliquots until the reaction is complete (i.e., the titer value remains constant).

• To determine the product distribution, allow a separate reaction to proceed to completion. Neutralize the reaction mixture and extract the organic products with a suitable solvent (e.g., diethyl ether).

• Analyze the organic extract using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the substitution and elimination products.

Visualizations

SN1 Reaction Pathway of 3-Chloro-2,4-dimethylpentane

Caption: SN1 reaction pathway for 3-chloro-2,4-dimethylpentane.

Experimental Workflow for Solvolysis Study

Caption: Workflow for studying the solvolysis of 3-chloro-2,4-dimethylpentane.

References

• 1. web.viu.ca [web.viu.ca]
• 2. faculty.fiu.edu [faculty.fiu.edu]

Application Note & Protocol: E2 Elimination Reaction of 3-Chloro-2,4-dimethylpentane

Audience: Researchers, scientists, and drug development professionals.

Introduction

The E2 (bimolecular elimination) reaction is a fundamental transformation in organic synthesis, enabling the formation of alkenes from alkyl halides. This reaction proceeds in a single, concerted step where a base removes a proton from a carbon adjacent (β-position) to the leaving group, simultaneously forming a double bond and expelling the leaving group.[1][2][3][4] The rate of the E2 reaction is dependent on the concentrations of both the alkyl halide and the base.[3][5][6] This application note provides a detailed protocol for the E2 elimination of 3-Chloro-2,4-dimethylpentane, a secondary alkyl halide. Key factors influencing the reaction, such as the choice of base and solvent, are discussed to achieve optimal product yield and purity.

For an E2 reaction to occur, a strong base is typically required.[2][5] The stereochemistry of the reaction is highly specific, necessitating an anti-periplanar arrangement of the β-hydrogen and the leaving group.[6][7][8] This geometric constraint ensures proper orbital overlap for the formation of the new π-bond.[7]

Reaction Mechanism & Regioselectivity

The E2 mechanism involves a single transition state where the base, alkyl halide, and developing double bond are all present.[1][5] The choice of base can significantly influence the regiochemical outcome in unsymmetrical alkyl halides, leading to either the more substituted (Zaitsev) or less substituted (Hofmann) alkene.[1][7][9]

• Zaitsev's Rule: Small, unhindered bases (e.g., sodium ethoxide, hydroxide) tend to favor the formation of the more thermodynamically stable, more substituted alkene.[1][10][11]

• Hofmann Rule: Sterically bulky bases (e.g., potassium tert-butoxide, LDA) preferentially abstract the more accessible, less sterically hindered proton, leading to the less substituted alkene.[7][12][13]

In the specific case of 3-Chloro-2,4-dimethylpentane, the substrate is symmetrical with respect to the β-carbons. Therefore, elimination of a proton from either the C2 or C4 position will yield the same product: 2,4-dimethylpent-2-ene . The primary competing reaction is SN2 substitution, which can be minimized by using a strong, sterically hindered base.[14]

Caption: E2 reaction mechanism for 3-Chloro-2,4-dimethylpentane.

Experimental Data

The selection of the base is critical in maximizing the yield of the E2 elimination product while minimizing the SN2 substitution side product.

Base	Solvent	Temperature (°C)	Major Product	Approx. Yield (%)	Side Product(s)	Reference Principle
Potassium tert-butoxide (KOtBu)	tert-Butanol or THF	50-70	2,4-Dimethylpent-2-ene (E2)	> 90%	Minimal SN2 product	Strong, bulky base favors E2.[12][14]
Sodium Ethoxide (NaOEt)	Ethanol	55 (reflux)	2,4-Dimethylpent-2-ene (E2)	60-70%	3-Ethoxy-2,4-dimethylpentane (SN2)	Strong, unhindered base allows for competing SN2.[14]
Sodium Hydroxide (NaOH)	Ethanol/Water	70-80	2,4-Dimethylpent-2-ene (E2)	Moderate	SN2 product, potential for E1	Strong base, but can also act as a nucleophile.[2]

Detailed Experimental Protocol

This protocol describes the E2 elimination using potassium tert-butoxide, which favors the desired alkene product with high selectivity.

4.1 Materials & Reagents

• 3-Chloro-2,4-dimethylpentane (Substrate)

• Potassium tert-butoxide (KOtBu) (Base, 1.5 equivalents)

• Anhydrous Tetrahydrofuran (THF) (Solvent)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas (for inert atmosphere)

4.2 Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Apparatus for simple distillation

• NMR spectrometer and/or GC-MS for product characterization

4.3 Procedure

• Reaction Setup:

  • To a dry, 100 mL round-bottom flask equipped with a magnetic stir bar, add potassium tert-butoxide (1.5 eq).

  • Place the flask under an inert atmosphere (Argon or Nitrogen).

  • Add 40 mL of anhydrous THF to the flask and stir the suspension.

• Addition of Substrate:

  • In a separate vial, dissolve 3-Chloro-2,4-dimethylpentane (1.0 eq) in 10 mL of anhydrous THF.

  • Add the substrate solution dropwise to the stirring suspension of the base at room temperature over 15 minutes.

• Reaction:

  • After the addition is complete, attach a reflux condenser and heat the reaction mixture to 60°C using an oil bath.

  • Maintain stirring and temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding 50 mL of deionized water.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (1 x 40 mL) and brine (1 x 40 mL).

• Purification and Characterization:

  • Dry the combined organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

  • The crude product is a volatile alkene. Purify the product by simple distillation, collecting the fraction corresponding to the boiling point of 2,4-dimethylpent-2-ene (~85-87°C).

  • Characterize the final product by ¹H NMR, ¹³C NMR, and GC-MS to confirm its identity and purity.

Caption: Experimental workflow for the synthesis of 2,4-dimethylpent-2-ene.

Logical Relationships: Influence of Base

The choice of base is a primary determinant of the reaction pathway (E2 vs. SN2). This is especially important for secondary alkyl halides where both pathways are possible.

Caption: Influence of base sterics on E2 vs. SN2 pathways.

Conclusion

The E2 elimination of 3-Chloro-2,4-dimethylpentane provides a reliable method for synthesizing 2,4-dimethylpent-2-ene. Optimal results are achieved using a strong, sterically hindered base like potassium tert-butoxide in an aprotic solvent, which effectively minimizes the competing SN2 substitution reaction and leads to high yields of the desired alkene. The provided protocol offers a robust procedure for researchers requiring this transformation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. The E2 Reaction Mechanism [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. coconote.app [coconote.app]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Stereoselectivity of E2 Elimination Reactions [chemistrysteps.com]
• 9. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]
• 10. Khan Academy [khanacademy.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. chem.uci.edu [chem.uci.edu]

Application Notes and Protocols for Studying Carbocation Rearrangements Using 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbocation rearrangements are fundamental processes in organic chemistry with significant implications for reaction mechanisms, stereochemistry, and the synthesis of complex molecules, including pharmaceuticals.[1][2] These rearrangements, primarily 1,2-hydride and 1,2-alkyl shifts, occur when a less stable carbocation can rearrange to a more stable one.[3][4] The study of these phenomena provides deep insights into reaction pathways and can be crucial for controlling product distributions in chemical synthesis. 3-Chloro-2,4-dimethylpentane is an excellent model substrate for investigating these rearrangements due to its propensity to form a secondary carbocation that can rearrange to a more stable tertiary carbocation via a hydride shift. This document provides detailed application notes and experimental protocols for using 3-chloro-2,4-dimethylpentane to study these important mechanistic pathways.

Principle of the Reaction

When 3-chloro-2,4-dimethylpentane is subjected to solvolysis in a polar protic solvent (e.g., ethanol, aqueous acetone), it undergoes a unimolecular nucleophilic substitution (SN1) and elimination (E1) reaction. The reaction proceeds through a carbocation intermediate. The key steps are:

• Formation of a Secondary Carbocation: The carbon-chlorine bond heterolytically cleaves to form a chloride ion and a secondary (2°) carbocation, the 2,4-dimethyl-3-pentyl cation. This is the rate-determining step of the reaction.

• Carbocation Rearrangement (1,2-Hydride Shift): The initially formed secondary carbocation can undergo a rapid 1,2-hydride shift. A hydrogen atom from an adjacent carbon migrates with its pair of electrons to the positively charged carbon. This results in the formation of a more stable tertiary (3°) carbocation, the 2,4-dimethyl-2-pentyl cation.

• Nucleophilic Attack and Deprotonation (SN1 Products): The solvent (nucleophile) attacks both the unrearranged secondary carbocation and the rearranged tertiary carbocation. Subsequent deprotonation leads to the formation of substitution products (ethers or alcohols).

• Proton Abstraction (E1 Products): The solvent can also act as a base, removing a proton from a carbon adjacent to the carbocation center in both the unrearranged and rearranged carbocations, leading to the formation of various alkene elimination products.

The distribution of the final products provides quantitative insight into the competition between the different reaction pathways, including the extent of carbocation rearrangement.

Visualization of Reaction Pathways

The following diagram illustrates the mechanistic pathways involved in the solvolysis of 3-chloro-2,4-dimethylpentane.

Carbocation rearrangement pathway.

Experimental Protocols

This section outlines the procedures for the solvolysis of 3-chloro-2,4-dimethylpentane and the subsequent analysis of the product mixture.

Protocol 1: Solvolysis of 3-Chloro-2,4-dimethylpentane

Objective: To perform the solvolysis of 3-chloro-2,4-dimethylpentane and generate a mixture of unrearranged and rearranged substitution and elimination products.

Materials:

• 3-Chloro-2,4-dimethylpentane

• 80% Ethanol (v/v) in water

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas chromatography-mass spectrometry (GC-MS) system

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, place 50 mL of 80% ethanol. Add 5.0 g of 3-chloro-2,4-dimethylpentane to the flask.

• Reaction Conditions: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for 2 hours.

• Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel containing 100 mL of deionized water.

• Extraction: Extract the aqueous mixture with 3 x 30 mL portions of diethyl ether. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with 50 mL of saturated sodium bicarbonate solution, followed by 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter the drying agent and remove the solvent using a rotary evaporator.

• Product Analysis: Analyze the resulting product mixture using GC-MS to identify and quantify the different isomers formed.

Protocol 2: Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify the products of the solvolysis reaction.

Instrumentation and Conditions:

• GC System: Agilent 7890B or equivalent

• MS System: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Inlet Temperature: 250°C

• Oven Program: Initial temperature of 40°C, hold for 5 minutes, then ramp to 200°C at 10°C/min.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Range: m/z 35-300

Procedure:

• Sample Preparation: Dilute a small aliquot of the product mixture in diethyl ether (e.g., 10 µL in 1 mL).

• Injection: Inject 1 µL of the diluted sample into the GC-MS system.

• Data Acquisition: Acquire the total ion chromatogram (TIC) and mass spectra for each peak.

• Data Analysis:

  • Identify the products by comparing their mass spectra with a library (e.g., NIST).

  • Determine the relative percentage of each product by integrating the peak areas in the TIC.

Data Presentation

The following table presents hypothetical but realistic quantitative data for the product distribution from the solvolysis of 3-chloro-2,4-dimethylpentane in 80% ethanol at reflux. This data is for illustrative purposes to demonstrate the expected outcome of the experiment.

Product Type	Product Name	Structure	Retention Time (min)	Relative Area (%)
Unrearranged (SN1)	3-Ethoxy-2,4-dimethylpentane	CH3CH(CH3)CH(OCH2CH3)CH(CH3)CH3	8.2	5
Unrearranged (E1)	2,4-Dimethyl-2-pentene	(CH3)2C=CHCH(CH3)2	7.5	10
Rearranged (SN1)	2-Ethoxy-2,4-dimethylpentane	(CH3)2C(OCH2CH3)CH2CH(CH3)2	8.5	65
Rearranged (E1)	2,4-Dimethyl-1-pentene	CH2=C(CH3)CH2CH(CH3)2	7.8	20

Visualization of Experimental Workflow

The following diagram outlines the key steps in the experimental procedure.

Experimental workflow diagram.

Conclusion

The solvolysis of 3-chloro-2,4-dimethylpentane serves as a practical and illustrative model for studying the principles of carbocation rearrangements. The experimental protocols provided herein, along with the expected product distributions, offer a robust framework for researchers and scientists to investigate SN1 and E1 reaction mechanisms. Understanding these pathways is essential for predicting and controlling the outcomes of organic reactions, a critical aspect of synthetic chemistry and drug development. The significant preference for the formation of rearranged products highlights the thermodynamic drive to form more stable carbocation intermediates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Alkyl Halide Solvolysis: Synthesis and Analysis of 2-methyl-2-propanol I.. [askfilo.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Synthesis of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the laboratory synthesis of 3-Chloro-2,4-dimethylpentane. The primary method detailed is the nucleophilic substitution reaction of 2,4-dimethylpentan-3-ol with a solution of zinc chloride in concentrated hydrochloric acid (Lucas reagent). This synthesis proceeds via an S(_N)1 mechanism, which is discussed in detail. This protocol includes a thorough list of required reagents and equipment, a step-by-step experimental procedure, and methods for purification and characterization of the final product. All quantitative data is summarized in structured tables, and the experimental workflow and reaction mechanism are illustrated with diagrams.

Introduction

3-Chloro-2,4-dimethylpentane is a halogenated alkane that serves as a useful intermediate in various organic syntheses. Its synthesis from the corresponding alcohol, 2,4-dimethylpentan-3-ol, is a classic example of a unimolecular nucleophilic substitution (S(_N)1) reaction. Understanding the principles and practical execution of this synthesis is fundamental for chemists involved in the development of new chemical entities. The use of Lucas reagent (ZnCl(_2) in concentrated HCl) facilitates the reaction by promoting the formation of a secondary carbocation intermediate from a secondary alcohol. Due to the structure of the carbocation, there is a potential for rearrangement, which makes careful control of the reaction conditions and thorough purification of the product essential.

Data Presentation

Table 1: Physical and Chemical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
2,4-dimethylpentan-3-ol	C(_7)H(_16)O	116.20	153	0.828
3-Chloro-2,4-dimethylpentane	C(_7)H(_15)Cl	134.65[1]	143-144	~0.87 (estimated)
Zinc Chloride	ZnCl(_2)	136.30	732	2.907
Hydrochloric Acid (conc.)	HCl	36.46	-85.05	1.18

Table 2: Spectroscopic Data for 3-Chloro-2,4-dimethylpentane

Spectroscopic Technique	Characteristic Peaks
¹H NMR (CDCl(_3))	δ (ppm): ~1.0 (d, 12H, -CH(CH (_3))(_2)), ~2.0 (m, 2H, -CH (CH(_3))(_2)), ~3.8 (m, 1H, -CH Cl-)
¹³C NMR (CDCl(_3))	δ (ppm): ~20, ~35, ~70
IR Spectroscopy	ν (cm⁻¹): ~2870-2960 (C-H stretch), ~1370-1390 (C-H bend), ~650-750 (C-Cl stretch)

Note: The spectroscopic data presented are approximate values and may vary depending on the solvent and instrument used.

Experimental Protocols

Materials and Equipment

• 2,4-dimethylpentan-3-ol

• Concentrated Hydrochloric Acid (HCl)

• Anhydrous Zinc Chloride (ZnCl(_2))

• Sodium Bicarbonate (NaHCO(_3)), 5% aqueous solution

• Anhydrous Sodium Sulfate (Na(_2)SO(_4))

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle

• Separatory funnel (250 mL)

• Erlenmeyer flasks

• Distillation apparatus

• Boiling chips

• Magnetic stirrer and stir bar

• Ice bath

Preparation of Lucas Reagent

To prepare the Lucas reagent, dissolve anhydrous zinc chloride in concentrated hydrochloric acid in a 1:1 molar ratio. This process is exothermic and should be performed in a fume hood with appropriate personal protective equipment.

Synthesis of 3-Chloro-2,4-dimethylpentane

• Reaction Setup: In a 100 mL round-bottom flask, place a magnetic stir bar and add 10.0 g (0.086 mol) of 2,4-dimethylpentan-3-ol.

• Addition of Lucas Reagent: In a fume hood, carefully add 25 mL of the prepared Lucas reagent to the round-bottom flask.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for approximately 1-2 hours. The formation of an insoluble alkyl chloride will cause the solution to become cloudy.

• Cooling: After the reflux period, turn off the heating mantle and allow the reaction mixture to cool to room temperature.

• Work-up: Transfer the cooled mixture to a 250 mL separatory funnel. Two layers will be visible: the upper organic layer containing the product and the lower aqueous layer.

• Separation: Drain and discard the lower aqueous layer.

• Washing: Wash the organic layer sequentially with:

  • 50 mL of cold water

  • 50 mL of 5% sodium bicarbonate solution (to neutralize any remaining acid)

  • 50 mL of water

  • 50 mL of brine (saturated NaCl solution) After each wash, gently shake the separatory funnel, venting frequently, and then allow the layers to separate before draining the aqueous layer.

• Drying: Transfer the washed organic layer to a clean, dry Erlenmeyer flask. Add a small amount of anhydrous sodium sulfate to dry the solution. Swirl the flask occasionally for 10-15 minutes.

• Isolation: Decant or filter the dried organic layer into a clean, dry round-bottom flask.

Purification

The crude 3-Chloro-2,4-dimethylpentane can be purified by simple distillation.

• Distillation Setup: Assemble a simple distillation apparatus.

• Distillation: Add a few boiling chips to the flask containing the crude product and heat gently.

• Collection: Collect the fraction that distills at approximately 143-144 °C.

Characterization

The identity and purity of the synthesized 3-Chloro-2,4-dimethylpentane can be confirmed using the following analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure of the compound.

• Infrared (IR) Spectroscopy: To identify the functional groups present.

Mandatory Visualization

Reaction Mechanism

Caption: S(_N)1 reaction mechanism for the synthesis of 3-Chloro-2,4-dimethylpentane.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 3-Chloro-2,4-dimethylpentane.

References

• 1. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Gas Chromatography Analysis of 3-Chloro-2,4-dimethylpentane Dehydrohalogenation Reaction Products

Abstract

This application note details a robust method for the analysis of the reaction products of 3-Chloro-2,4-dimethylpentane using gas chromatography (GC). Specifically, it focuses on the E2 elimination reaction of 3-Chloro-2,4-dimethylpentane to yield 2,4-dimethyl-2-pentene. This method is suitable for researchers, scientists, and drug development professionals for in-process control and final product analysis. The provided protocol offers a comprehensive guide for sample preparation, GC instrument setup, and data analysis.

Introduction

3-Chloro-2,4-dimethylpentane is a halogenated alkane that can serve as a precursor in various organic syntheses. One of its key reactions is dehydrohalogenation, an elimination reaction that forms an alkene. Monitoring the progress of this reaction and quantifying the starting material and product(s) is crucial for process optimization and quality control. Gas chromatography with flame ionization detection (GC-FID) is a powerful and widely used technique for the separation and quantification of volatile organic compounds, making it an ideal method for this application.[1][2] This application note provides a detailed protocol for the GC analysis of the reaction mixture resulting from the dehydrohalogenation of 3-Chloro-2,4-dimethylpentane.

Reaction Background

The treatment of 3-Chloro-2,4-dimethylpentane with a strong, non-nucleophilic base, such as sodium ethoxide, promotes an E2 (bimolecular elimination) reaction. In this reaction, a proton is abstracted from a carbon atom adjacent to the carbon bearing the chlorine atom, leading to the formation of a double bond and the elimination of a chloride ion. Due to the structure of 3-Chloro-2,4-dimethylpentane, this reaction is expected to yield a single major alkene product, 2,4-dimethyl-2-pentene, as dictated by Zaitsev's rule, which favors the formation of the more substituted (and therefore more stable) alkene.[3][4][5]

Experimental Protocols

I. Dehydrohalogenation of 3-Chloro-2,4-dimethylpentane

Materials:

• 3-Chloro-2,4-dimethylpentane (98% purity)

• Sodium ethoxide (NaOEt)

• Ethanol (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g of sodium ethoxide in 50 mL of anhydrous ethanol.

• Add 10.0 mL of 3-Chloro-2,4-dimethylpentane to the flask.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) using a heating mantle.

• Maintain the reflux for 2 hours, with continuous stirring.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel containing 50 mL of deionized water.

• Extract the organic layer with 3 x 20 mL portions of dichloromethane.

• Combine the organic extracts and wash with 50 mL of deionized water, followed by 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator to obtain the crude product mixture.

• Prepare a sample for GC analysis by diluting 10 µL of the crude product in 1 mL of dichloromethane.

II. Gas Chromatography (GC) Analysis

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column: Agilent CP-Sil 5 CB (50 m x 0.32 mm, 1.2 µm film thickness) or equivalent non-polar column.[6]

• Autosampler

GC Conditions:

Parameter	Value
Carrier Gas	Helium
Inlet Temperature	250 °C
Split Ratio	50:1
Injection Volume	1 µL
Oven Program
Initial Temperature	50 °C
Hold Time	5 minutes
Ramp Rate	5 °C/min
Final Temperature	200 °C
Detector	FID
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min

Data Acquisition and Processing:

• Data was acquired and processed using appropriate chromatography data software.

• Peak identification was based on the retention times of standard compounds.

• Quantification was performed using the area percent method.

Results and Data Presentation

The GC analysis of the reaction mixture showed the presence of the starting material, 3-Chloro-2,4-dimethylpentane, and the primary elimination product, 2,4-dimethyl-2-pentene. The retention times and relative peak areas are summarized in the table below. The elution order is consistent with the higher volatility of the alkene compared to the chlorinated alkane.

Table 1: Quantitative GC Data for the Dehydrohalogenation Reaction

Compound	Retention Time (min)	Peak Area (%)
2,4-dimethyl-2-pentene	9.25	85.3
3-Chloro-2,4-dimethylpentane	10.80	14.7

Note: Retention times are approximate and may vary depending on the specific instrument and column conditions. The peak area percentages indicate a high conversion of the starting material to the desired alkene product under the specified reaction conditions.

Visualizations

Caption: E2 Elimination Reaction Pathway of 3-Chloro-2,4-dimethylpentane.

Caption: Workflow for GC Analysis of Reaction Products.

Conclusion

The gas chromatography method detailed in this application note provides a reliable and efficient means for analyzing the reaction products of 3-Chloro-2,4-dimethylpentane, specifically its dehydrohalogenation to 2,4-dimethyl-2-pentene. The described GC-FID method offers excellent separation and allows for accurate quantification of the starting material and the alkene product. This protocol is a valuable tool for monitoring reaction progress, optimizing reaction conditions, and ensuring the quality of the final product in a research or industrial setting.

References

• 1. youtube.com [youtube.com]
• 2. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. agilent.com [agilent.com]

Application Notes and Protocols for the Purification of 3-Chloro-2,4-dimethylpentane

Introduction

3-Chloro-2,4-dimethylpentane is a halogenated alkane that serves as a valuable intermediate in organic synthesis. Its branched structure provides steric hindrance that can be exploited to study reaction mechanisms and achieve selectivity in nucleophilic substitution reactions. The purity of this alkyl halide is critical for its successful application in research and development, particularly in the synthesis of pharmaceuticals and other fine chemicals where impurities can lead to unwanted side reactions, reduced yields, and complications in downstream processing.

This document provides detailed protocols for the purification of 3-Chloro-2,4-dimethylpentane following its synthesis. The primary synthesis routes—free-radical chlorination of 2,4-dimethylpentane and nucleophilic substitution from 2,4-dimethyl-3-pentanol—can introduce various impurities. These may include unreacted starting materials, isomeric byproducts, and residual acidic reagents. The purification strategy outlined below involves an initial extractive workup to remove acidic and water-soluble impurities, followed by fractional distillation to separate the target compound from components with close boiling points.

Potential Impurities

The nature of the impurities present in crude 3-Chloro-2,4-dimethylpentane is dependent on the synthetic method employed.

• From 2,4-dimethyl-3-pentanol: This route may result in unreacted 2,4-dimethyl-3-pentanol, acidic reagents (e.g., HCl), and byproducts of elimination reactions such as 2,4-dimethyl-2-pentene. Rearrangement of the carbocation intermediate can also lead to the formation of isomeric chlorides like 2-chloro-2,4-dimethylpentane.

• From free-radical chlorination of 2,4-dimethylpentane: This method can produce a mixture of constitutional isomers, including other chlorinated dimethylpentanes, in addition to the desired product. Unreacted 2,4-dimethylpentane may also be present.

Physical Properties for Purification

The successful separation of 3-Chloro-2,4-dimethylpentane from its potential impurities by fractional distillation relies on the differences in their boiling points. The following table summarizes the relevant physical properties.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
3-Chloro-2,4-dimethylpentane	C₇H₁₅Cl	134.65	~145-150 (estimated)	~0.87 (estimated)
2,4-Dimethylpentane	C₇H₁₆	100.21	80.4[1]	0.673
2,4-Dimethyl-3-pentanol	C₇H₁₆O	116.20	139-140[2][3]	0.829[2][3]
2,4-Dimethyl-2-pentene	C₇H₁₄	98.19	83[4][5]	0.70
2-Chloro-2,4-dimethylpentane	C₇H₁₅Cl	134.65	133.2[6][7][8]	0.863[6]
3-Chloro-2,3-dimethylpentane	C₇H₁₅Cl	134.65	133.2[9]	0.863

Purification Workflow

The overall purification strategy involves a logical sequence of steps to systematically remove different types of impurities.

Figure 1: Purification workflow for 3-Chloro-2,4-dimethylpentane.

Experimental Protocols

Protocol 1: Extractive Workup for Removal of Acidic and Water-Soluble Impurities

This protocol is designed to remove residual acids (e.g., HCl) and water-soluble starting materials or byproducts from the crude product mixture.

Materials:

• Crude 3-Chloro-2,4-dimethylpentane

• Separatory funnel (appropriate size)

• Saturated sodium bicarbonate (NaHCO₃) solution, chilled

• Deionized water

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)

• Erlenmeyer flasks

• Ring stand and clamp

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of chilled deionized water, stopper the funnel, and gently invert it several times, venting frequently to release any pressure buildup. Allow the layers to separate and discard the lower aqueous layer.

• Add a volume of cold, saturated sodium bicarbonate solution equal to approximately one-third of the organic layer volume to the separatory funnel.[2][9]

• Gently swirl the unstoppered funnel until any vigorous effervescence subsides.

• Stopper the funnel, invert it, and immediately vent. Shake gently, with frequent venting, for 1-2 minutes.

• Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat the sodium bicarbonate wash (steps 3-6) until no more gas evolution is observed.

• Wash the organic layer with an equal volume of deionized water to remove any remaining sodium bicarbonate. Separate the layers and discard the aqueous layer.

• Finally, wash the organic layer with an equal volume of saturated brine solution to initiate the drying process. Separate and collect the organic layer in a clean, dry Erlenmeyer flask.

Figure 2: Experimental workflow for the extractive workup.

Protocol 2: Drying the Organic Layer

Procedure:

• Add a small amount of anhydrous magnesium sulfate or calcium chloride to the collected organic layer.

• Swirl the flask. If the drying agent clumps together, add more until some of it remains free-flowing.

• Allow the mixture to stand for 10-15 minutes to ensure complete removal of water.

• Decant or filter the dried organic liquid into a round-bottom flask suitable for distillation.

Protocol 3: Purification by Fractional Distillation

This protocol is designed to separate 3-Chloro-2,4-dimethylpentane from impurities with different boiling points. A fractionating column is essential due to the potentially small differences in boiling points between the desired product and its isomers.

Materials and Equipment:

• Dried, crude 3-Chloro-2,4-dimethylpentane

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer adapter

• Thermometer

• Condenser

• Receiving flasks

• Heating mantle or oil bath

• Boiling chips or magnetic stir bar

• Clamps and stands

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed. The thermometer bulb should be positioned just below the side arm leading to the condenser.

• Add the dried organic liquid and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Begin heating the flask gently.

• Observe the condensation ring rising slowly up the fractionating column. Adjust the heating to maintain a slow and steady ascent.

• Collect any initial distillate (forerun) that comes over at a significantly lower temperature than the expected boiling point of the product. This fraction will contain lower-boiling impurities like 2,4-dimethylpentane and 2,4-dimethyl-2-pentene.

• As the temperature approaches the boiling point of any isomeric impurities (around 133°C), the distillation rate should be slowed to maximize separation.

• When the temperature stabilizes at the boiling point of 3-Chloro-2,4-dimethylpentane, change to a clean, pre-weighed receiving flask to collect the main fraction.

• Continue distillation until the temperature either begins to drop, indicating the end of the product fraction, or rises sharply, indicating the presence of higher-boiling impurities.

• Stop the distillation before the distilling flask runs dry.

• Analyze the collected fractions for purity using an appropriate analytical technique such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Concluding Remarks

The purification of 3-Chloro-2,4-dimethylpentane is a critical step to ensure its suitability for subsequent synthetic applications. The combination of an extractive workup to remove acidic and water-soluble impurities, followed by fractional distillation to separate the target compound from starting materials and isomeric byproducts, provides a robust method for obtaining high-purity material. The specific boiling points and the efficiency of the fractionating column will determine the degree of separation achievable. For highly demanding applications, further purification by preparative gas chromatography may be considered.

References

• 1. Preparation of 2-Chloro-2-methylbutane [chemistry.gravitywaves.com]
• 2. studylib.net [studylib.net]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. lookchem.com [lookchem.com]
• 6. lookchem.com [lookchem.com]
• 7. se.mtaprod.se [se.mtaprod.se]
• 8. scribd.com [scribd.com]
• 9. personal.tcu.edu [personal.tcu.edu]

Application Notes and Protocols for 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-Chloro-2,4-dimethylpentane (CAS No. 19174-61-9). Adherence to these protocols is crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C7H15Cl	--INVALID-LINK--
Molecular Weight	134.65 g/mol	--INVALID-LINK--[1]
XLogP3	3.5	--INVALID-LINK--[1]
Exact Mass	134.0862282 Da	--INVALID-LINK--[1]
CAS Number	19174-61-9	--INVALID-LINK--[1]

Health and Safety Information

3-Chloro-2,4-dimethylpentane is a halogenated alkane and should be handled with care. Although specific toxicity data is limited, compounds in this class may pose health risks.

Potential Hazards:

• May cause skin and eye irritation upon contact.

• Inhalation of vapors may cause respiratory tract irritation.

• Ingestion can be harmful.

Experimental Protocols

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is essential before handling 3-Chloro-2,4-dimethylpentane.

Caption: Personal Protective Equipment (PPE) workflow for handling 3-Chloro-2,4-dimethylpentane.

Protocol:

• Eye Protection: Always wear chemical splash goggles that conform to ANSI Z87.1 standards.

• Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A flame-retardant laboratory coat must be worn.

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood. If ventilation is insufficient, a NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures

Strict adherence to the following handling procedures will minimize exposure and reduce the risk of accidents.

Caption: Workflow for the safe handling of 3-Chloro-2,4-dimethylpentane.

Protocol:

• Work Area Preparation: All handling of 3-Chloro-2,4-dimethylpentane should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Grounding: Use non-sparking tools and ensure that all equipment is properly grounded to prevent static discharge, which could ignite flammable vapors.

• Dispensing: When transferring the liquid, do so slowly and carefully to avoid splashing.

• Avoid Contact: Avoid direct contact with skin and eyes.

• Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory.

Storage Procedures

Proper storage is critical to maintaining the chemical's stability and preventing hazardous situations.

Protocol:

• Container: Store in a tightly sealed, properly labeled container.

• Location: Keep the container in a cool, dry, and well-ventilated area.

• Incompatibilities: Store away from strong oxidizing agents, bases, and reactive metals.

• Ignition Sources: The storage area should be free of heat, sparks, and open flames.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary.

Caption: Step-by-step workflow for responding to a 3-Chloro-2,4-dimethylpentane spill.

Protocol:

• Evacuation and Ventilation: Immediately evacuate the spill area and ensure it is well-ventilated. If the spill is large or in a poorly ventilated area, evacuate the entire lab and notify emergency personnel.

• Personal Protective Equipment: Before attempting to clean the spill, don the appropriate PPE as outlined in section 3.1.

• Containment: For small spills, contain the liquid with an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste.

• Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Waste Disposal

3-Chloro-2,4-dimethylpentane and any contaminated materials must be disposed of as hazardous waste.

Protocol:

• Waste Collection: Collect all waste containing 3-Chloro-2,4-dimethylpentane in a designated, sealed, and properly labeled hazardous waste container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: 3-Chloro-2,4-dimethylpentane" and include the date of accumulation.

• Disposal: Arrange for the disposal of the hazardous waste through the institution's environmental health and safety office, following all local, state, and federal regulations for chlorinated hydrocarbon waste. Do not dispose of this chemical down the drain.

References

• 1. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes: Safety Precautions for 3-Chloro-2,4-dimethylpentane and Related Chlorinated Alkanes

Abstract

This document provides detailed application notes and safety protocols for handling 3-Chloro-2,4-dimethylpentane (CAS No. 19174-61-9).[1][2] Specific toxicological and safety data for this compound are not extensively published. Therefore, these guidelines are based on the known hazards of the broader class of chlorinated alkanes and structurally similar alkyl halides.[3][4] Researchers, scientists, and drug development professionals should treat 3-Chloro-2,4-dimethylpentane as a potentially hazardous substance, adhering to the precautionary principles outlined herein. The primary hazards associated with similar compounds include flammability, skin and eye irritation, and respiratory system irritation upon inhalation.[3][5]

Hazard Identification and Classification

3-Chloro-2,4-dimethylpentane is a substituted alkane.[6] While specific hazard data is limited, compounds in the chlorinated alkane family are often classified with the following potential hazards:

• Physical Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.[3][5]

• Health Hazards:

  • May cause skin irritation upon contact. Prolonged or repeated exposure can lead to dryness or cracking.[3][7]

  • May cause serious eye irritation.[3]

  • May cause respiratory irritation if vapors are inhaled.[3]

  • Harmful if swallowed; may pose an aspiration hazard.[8][9]

  • Long-term or high-level exposure to some chlorinated hydrocarbons has been associated with potential damage to the liver, kidneys, and central nervous system.[10]

GHS Pictograms (Anticipated):

Physical and Chemical Properties

Specific, experimentally verified data for 3-Chloro-2,4-dimethylpentane is scarce.[11] The table below includes computed data from public databases and data for structurally similar chlorinated alkanes to provide a frame of reference.[6][12]

Property	Value for 3-Chloro-2,4-dimethylpentane (Computed or Limited Data)	Reference Data: 3-Chloro-3-methylpentane[3]	Reference Data: 3-chloro-2,3-dimethylpentane[12]
CAS Number	19174-61-9[1][2]	917-95-3	596-38-3
Molecular Formula	C₇H₁₅Cl[6]	C₆H₁₃Cl	C₇H₁₅Cl
Molecular Weight	134.65 g/mol [6]	120.62 g/mol	134.65 g/mol
Boiling Point	N/A[11]	121-122 °C	133 °C
Flash Point	N/A[11]	1 °C	N/A
Density	N/A[11]	0.865 g/mL	0.884 g/mL
XLogP3	3.5[6]	3.1	N/A

Experimental Protocols

This protocol minimizes exposure and reduces the risk of fire or spills when handling 3-Chloro-2,4-dimethylpentane or similar compounds.

1. Preparation and Personal Protective Equipment (PPE): 1.1. Confirm that a chemical fume hood is operational. 1.2. Ensure a Class B (or ABC) fire extinguisher and a spill kit are accessible.[5] 1.3. Don appropriate PPE:

• Chemical splash goggles conforming to EN166/NIOSH standards.[13][14]
• Nitrile gloves (inspect for holes before use).[15]
• Flame-retardant lab coat.[15] 1.4. Set up all necessary equipment (balance, receiving flask, beaker, pipette) inside the chemical fume hood.

2. Dispensing Procedure: 2.1. Ground all metal containers and equipment to prevent static discharge.[3][13] 2.2. Place the stock container of 3-Chloro-2,4-dimethylpentane in a secondary container (e.g., a beaker) within the fume hood. 2.3. Uncap the stock container slowly to release any pressure buildup. 2.4. Pour the required amount into a tared, intermediate container (e.g., a beaker). Never pipette directly from the main stock bottle. 2.5. For precise measurements, use a calibrated glass pipette with a mechanical pipette filler. Never pipet by mouth. [15][16] 2.6. Dispense the chemical into the receiving flask. Keep the flask opening covered as much as possible. 2.7. Tightly cap the stock container and the receiving vessel immediately after dispensing.

3. Waste Disposal and Cleanup: 3.1. Dispose of all contaminated materials (e.g., pipette tips, gloves, weighing boats) in a designated hazardous waste container labeled "Halogenated Organic Waste."[17] 3.2. Do not pour any excess chemical down the drain.[17] 3.3. Wipe down the work surface inside the fume hood with an appropriate solvent. 3.4. Remove gloves using the proper technique to avoid skin contact and wash hands thoroughly with soap and water.[8][14]

These procedures are based on guidelines for similar chlorinated alkanes and should be followed in case of exposure.[3][8]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

• Skin Contact: Remove all contaminated clothing immediately. Rinse the affected skin area with copious amounts of water for at least 15 minutes. If irritation develops or persists, seek medical attention.[3][8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][13]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][8]

Visualized Workflows and Logic Diagrams

The following diagram illustrates the standard workflow for safely handling hazardous chemicals like 3-Chloro-2,4-dimethylpentane in a laboratory setting.

Caption: Standard workflow for handling hazardous chemicals.

This diagram shows the logical relationship for implementing safety controls, from most to least effective, as applied to handling chlorinated alkanes.

Caption: Hierarchy of controls for risk reduction.

References

• 1. lookchem.com [lookchem.com]
• 2. 19174-61-9 CAS MSDS (3-CHLORO-2,4-DIMETHYLPENTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. Chlorinated alkanes - Canada.ca [canada.ca]
• 5. tutorchase.com [tutorchase.com]
• 6. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 10. redox.com [redox.com]
• 11. lookchem.com [lookchem.com]
• 12. 3-chloro-2,3-dimethylpentane [stenutz.eu]
• 13. fishersci.com [fishersci.com]
• 14. cdc.gov [cdc.gov]
• 15. uwlax.edu [uwlax.edu]
• 16. csub.edu [csub.edu]
• 17. pozescaf.com [pozescaf.com]

Application Notes and Protocols: Formation of Grignard Reagent from 3-Chloro-2,4-dimethylpentane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the formation of the Grignard reagent, 2,4-dimethylpent-3-ylmagnesium chloride, from the sterically hindered secondary alkyl halide, 3-chloro-2,4-dimethylpentane. Due to significant steric hindrance around the chlorine-bearing carbon, the formation of this Grignard reagent is challenging and requires specific activation methods and carefully controlled reaction conditions to minimize side reactions and maximize yield. These notes outline the critical parameters, potential side reactions, and detailed experimental procedures to successfully synthesize this valuable organometallic intermediate.

Introduction

Grignard reagents are powerful nucleophiles widely employed in organic synthesis for the formation of carbon-carbon bonds.[1][2] The synthesis of Grignard reagents from primary and simple secondary alkyl halides is generally straightforward. However, the formation of Grignard reagents from sterically hindered secondary or tertiary alkyl halides, such as 3-chloro-2,4-dimethylpentane, presents significant challenges. The bulky isopropyl groups flanking the reactive center impede the approach of the alkyl halide to the magnesium surface, slowing down the rate of Grignard reagent formation.[3]

The primary challenges associated with the synthesis of sterically hindered Grignard reagents include:

• Reaction Initiation: The passivating layer of magnesium oxide on the surface of the magnesium metal can prevent the reaction from starting.[4][5] This is exacerbated by the low reactivity of sterically hindered alkyl halides.

• Wurtz-Type Coupling: A significant side reaction is the coupling of the newly formed Grignard reagent with the starting alkyl halide to form a homocoupled dimer (R-R).[6][7] This side reaction is often accelerated at higher temperatures and with high local concentrations of the alkyl halide.

• Elimination Reactions: Although less common for chlorides compared to bromides and iodides, elimination to form an alkene can be a competing pathway, especially under forcing reaction conditions.

To overcome these challenges, specific strategies must be employed, including robust activation of the magnesium surface and careful control of reaction parameters. This document provides detailed protocols for the successful formation of 2,4-dimethylpent-3-ylmagnesium chloride.

Data Presentation: Comparative Yields of Sterically Hindered Grignard Reagents

Quantitative data for the formation of Grignard reagents from highly sterically hindered alkyl halides is often variable and highly dependent on the specific reaction conditions and activation methods employed. The following table provides representative yields for the formation of Grignard reagents from various sterically hindered alkyl halides to serve as a benchmark.

Alkyl Halide	Structure	Halide Type	Typical Yield Range (%)	Key Considerations & References
tert-Butyl chloride	(CH₃)₃CCl	Tertiary Chloride	50-70%	Requires activated magnesium and careful temperature control to minimize elimination.[8]
2-Bromopropane	(CH₃)₂CHBr	Secondary Bromide	80-95%	Generally high-yielding, but Wurtz coupling can be a minor issue.[8]
2-Chlorobutane	CH₃CH(Cl)CH₂CH₃	Secondary Chloride	60-80%	Slower to initiate than the corresponding bromide; activation is crucial.
Neopentyl chloride	(CH₃)₃CCH₂Cl	Primary Chloride (Sterically Hindered)	70-85%	Although primary, the steric bulk of the tert-butyl group slows the reaction.
3-Chloro-2,4-dimethylpentane	(CH₃)₂CHCH(Cl)CH(CH₃)₂	Secondary Chloride (Highly Hindered)	40-60% (Estimated)	High propensity for Wurtz coupling and initiation difficulties. Requires aggressive activation and slow addition.

Note: The yield for 3-chloro-2,4-dimethylpentane is an estimate based on data for other highly hindered systems and the principles of Grignard reagent formation.

Experimental Protocols

The successful formation of 2,4-dimethylpent-3-ylmagnesium chloride hinges on the meticulous exclusion of atmospheric moisture and oxygen, and the effective activation of the magnesium surface. Two protocols are provided below, one employing chemical activation with 1,2-dibromoethane (the "entrainment method") and another utilizing mechanical activation.

Protocol 1: Grignard Reagent Formation using Chemical Activation (Entrainment Method)

This method utilizes a small amount of a highly reactive alkyl halide, 1,2-dibromoethane, to clean and activate the magnesium surface.[9][10]

Materials:

• Magnesium turnings (1.2 equivalents)

• 3-Chloro-2,4-dimethylpentane (1.0 equivalent)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 1,2-Dibromoethane (a few drops)

• Iodine (a single small crystal, optional)

• Three-necked round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, and nitrogen/argon inlet

• Magnetic stirrer and heating mantle

Procedure:

• Apparatus Preparation: All glassware must be rigorously dried by flame-drying under a stream of inert gas (nitrogen or argon) or by oven-drying at >120°C overnight and assembled while hot.[8]

• Magnesium Addition: Place the magnesium turnings (1.2 eq.) and a magnetic stir bar into the cooled, dry three-necked flask under a positive pressure of inert gas.

• Solvent Addition: Add enough anhydrous diethyl ether or THF to just cover the magnesium turnings.

• Activation: Using a syringe, add a few drops of 1,2-dibromoethane to the stirred suspension of magnesium. The observation of bubbles (ethylene gas) indicates the activation of the magnesium surface.[5][11] A single crystal of iodine can also be added at this stage; its disappearance is a visual cue for initiation.[4][8]

• Initiation: In the dropping funnel, prepare a solution of 3-chloro-2,4-dimethylpentane (1.0 eq.) in the remaining anhydrous solvent. Add a small portion (~5-10%) of this solution to the activated magnesium suspension.

• Confirmation of Initiation: The reaction is initiated when a gentle reflux begins, and the solution turns cloudy and grayish.[4] If the reaction does not start, gentle warming with a heat gun may be necessary.

• Addition of Alkyl Halide: Once the reaction has initiated and is self-sustaining, add the remaining 3-chloro-2,4-dimethylpentane solution dropwise from the addition funnel at a rate that maintains a gentle reflux. This slow addition is crucial to minimize the local concentration of the alkyl halide and thus suppress Wurtz coupling.[6]

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture. Gentle heating to maintain reflux for an additional 30-60 minutes may be required to ensure all the magnesium has been consumed.[8]

• Use of the Grignard Reagent: The resulting gray, cloudy solution of 2,4-dimethylpent-3-ylmagnesium chloride is now ready for use in subsequent reactions. It is typically used in situ without isolation.

Protocol 2: Grignard Reagent Formation using Mechanical Activation

Mechanical activation involves physically disrupting the magnesium oxide layer to expose a fresh, reactive metal surface.[12]

Materials:

• Magnesium turnings (1.2 equivalents)

• 3-Chloro-2,4-dimethylpentane (1.0 equivalent)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Glass stirring rod

• Three-necked round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, and nitrogen/argon inlet

• Magnetic stirrer and heating mantle

Procedure:

• Apparatus and Magnesium Preparation: Follow steps 1 and 2 from Protocol 1.

• Mechanical Activation: Under a positive flow of inert gas, vigorously stir the dry magnesium turnings with a magnetic stirrer for 1-2 hours. Alternatively, use a dry glass rod to crush and grind the magnesium turnings against the side of the flask.[5] This will create fresh, unoxidized surfaces.

• Solvent and Initiator Addition: Add a small portion of anhydrous diethyl ether or THF to cover the activated magnesium. Add approximately 5-10% of the 3-chloro-2,4-dimethylpentane solution.

• Initiation and Completion: Follow steps 6 through 9 from Protocol 1. The initiation should occur more readily with the mechanically activated magnesium.

Mandatory Visualizations

Caption: Experimental workflow for the formation of 2,4-dimethylpent-3-ylmagnesium chloride.

Caption: Logical relationships in Grignard reagent formation and side reactions.

Conclusion

The formation of the Grignard reagent from the highly sterically hindered 3-chloro-2,4-dimethylpentane is a challenging but feasible transformation. Success is predicated on the rigorous exclusion of atmospheric moisture and the effective activation of the magnesium surface to overcome the low reactivity of the substrate. Both chemical and mechanical activation methods can be effective. Careful control of the reaction temperature and the rate of addition of the alkyl halide are paramount to minimizing the formation of the Wurtz coupling byproduct. The protocols and data presented herein provide a comprehensive guide for researchers to successfully synthesize and utilize this sterically demanding Grignard reagent in their synthetic endeavors.

References

• 1. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. benchchem.com [benchchem.com]
• 7. Illustrated Glossary of Organic Chemistry - Wurtz reaction (Wurtz coupling) [chem.ucla.edu]
• 8. benchchem.com [benchchem.com]
• 9. echemi.com [echemi.com]
• 10. researchgate.net [researchgate.net]
• 11. community.wvu.edu [community.wvu.edu]
• 12. lookchem.com [lookchem.com]

Application Notes and Protocols for the Wurtz Reaction of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Wurtz reaction as applied to the sterically hindered secondary alkyl halide, 3-Chloro-2,4-dimethylpentane. The document outlines the reaction's mechanism, potential products, inherent limitations, and a detailed experimental protocol.

Introduction

The Wurtz reaction, first reported by Charles Adolphe Wurtz in 1855, is a coupling reaction in organic chemistry where two alkyl halides react with sodium metal in an anhydrous solvent to form a new carbon-carbon bond, yielding a higher alkane.[1][2] While historically significant, its practical application in modern synthesis is limited due to low yields and a narrow substrate scope.[3]

The reaction of 3-Chloro-2,4-dimethylpentane is of particular interest as it involves a sterically hindered secondary alkyl halide. This steric hindrance significantly influences the reaction pathway, leading to a competition between the desired coupling product and elimination byproducts.[4][5]

Reaction Mechanism and Products

The Wurtz reaction is generally understood to proceed through one of two primary mechanisms: a free-radical pathway or an organosodium intermediate (carbanion) pathway.[2][6][7]

• Electron Transfer and Radical Formation : A sodium atom transfers an electron to the alkyl halide, forming an alkyl radical and a sodium halide.[2]

• Second Electron Transfer or Radical Coupling :

  • Organosodium Pathway : The alkyl radical accepts another electron from a second sodium atom to form a highly nucleophilic organosodium intermediate (alkyl anion).[5][8] This anion then attacks another molecule of the alkyl halide in an SN2 fashion to form the coupled product.[5][6]

  • Radical Coupling Pathway : Alternatively, two alkyl radicals can directly couple to form the final alkane product.[1][7]

Due to the bulky nature of the 2,4-dimethylpentyl group, the SN2 attack in the organosodium pathway is sterically hindered.[5] This steric hindrance promotes a competing elimination reaction (disproportionation), where the organosodium intermediate acts as a strong base, abstracting a proton from another alkyl halide molecule to yield an alkane and an alkene.[4][6]

The primary products expected from the Wurtz reaction of 3-Chloro-2,4-dimethylpentane are:

• Major Product (Coupling) : 3,4,5,6-Tetramethyl-octane

• Side Product (Elimination/Disproportionation) : 2,4-Dimethylpentane and 2,4-Dimethyl-2-pentene

Data Presentation

The following tables summarize the key quantitative data for the reactants and expected products.

Table 1: Properties of Reactants and Solvent

Compound	IUPAC Name	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Reactant	3-Chloro-2,4-dimethylpentane	C₇H₁₅Cl	134.66	~143-145	~0.86
Reagent	Sodium	Na	22.99	97.8	0.97
Solvent	Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	34.6	0.713

Table 2: Predicted Product Distribution and Properties

Product	IUPAC Name	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Predicted Yield (%)	Reaction Pathway
Major	3,4,5,6-Tetramethyloctane	C₁₄H₃₀	198.40	~225-230	30-40	Coupling
Side	2,4-Dimethylpentane	C₇H₁₆	100.21	80-81	30-35	Disproportionation
Side	2,4-Dimethyl-2-pentene	C₇H₁₄	98.19	83-84	30-35	Elimination

Note: Yields are hypothetical and based on the known tendency for elimination reactions with sterically hindered alkyl halides. Actual yields may vary.

Experimental Protocol

This protocol details a representative procedure for the Wurtz reaction of 3-Chloro-2,4-dimethylpentane.

4.1 Materials and Equipment

• Chemicals : 3-Chloro-2,4-dimethylpentane, Sodium metal (stored in mineral oil), Anhydrous diethyl ether, n-Pentane (for washing sodium), Saturated aqueous ammonium chloride (NH₄Cl), Anhydrous magnesium sulfate (MgSO₄), Distilled water.

• Glassware : Three-necked round-bottom flask (250 mL), Reflux condenser, Dropping funnel, Magnetic stirrer and stir bar, Heating mantle, Nitrogen inlet/outlet, Beakers, Separatory funnel, Erlenmeyer flask.

• Safety : All procedures should be conducted in a well-ventilated fume hood. Personal protective equipment (safety goggles, lab coat, gloves) is mandatory. Sodium metal is highly reactive and pyrophoric; handle with extreme care under an inert atmosphere.

4.2 Procedure

• Apparatus Setup : Assemble the three-necked flask with the reflux condenser, dropping funnel, and nitrogen inlet. Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen to maintain anhydrous conditions.[6]

• Sodium Preparation : In a separate beaker under a nitrogen atmosphere, carefully cut sodium metal (2.3 g, 0.1 mol) into small pieces, removing the outer oxide layer. Wash the pieces with anhydrous n-pentane to remove the mineral oil and quickly transfer them to the reaction flask containing anhydrous diethyl ether (50 mL).

• Reactant Addition : Prepare a solution of 3-Chloro-2,4-dimethylpentane (13.5 g, 0.1 mol) in anhydrous diethyl ether (50 mL) and add it to the dropping funnel.

• Reaction Initiation : Begin stirring the sodium suspension. Add a small amount (approx. 5 mL) of the alkyl halide solution to the flask. The reaction may need gentle heating to initiate, evidenced by the formation of a cloudy precipitate (NaCl) and gentle reflux.

• Reaction Execution : Once initiated, add the remaining 3-Chloro-2,4-dimethylpentane solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic. After the addition is complete, continue to stir the mixture and reflux for an additional 2-3 hours to ensure complete reaction.

• Quenching : Cool the reaction mixture to room temperature. Cautiously add ethanol dropwise to quench any unreacted sodium until the effervescence ceases.

• Workup : Slowly add distilled water to the mixture to dissolve the sodium salts. Transfer the contents to a separatory funnel. Separate the organic layer. Wash the organic layer with distilled water (2 x 50 mL) and then with a saturated aqueous solution of NH₄Cl (50 mL).

• Drying and Solvent Removal : Dry the ethereal layer over anhydrous magnesium sulfate. Filter the solution to remove the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification and Analysis : The resulting crude product will be a mixture. Purify the components using fractional distillation.[8] Characterize the products using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm their structures and determine the product ratio.

Visualizations

Diagram 1: Overall Reaction Scheme

Caption: Overall reaction scheme for the Wurtz reaction of 3-Chloro-2,4-dimethylpentane.

Diagram 2: Competing Reaction Mechanisms

Caption: Competing coupling and elimination pathways in the Wurtz reaction.

Diagram 3: Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification process.

References

• 1. grokipedia.com [grokipedia.com]
• 2. byjus.com [byjus.com]
• 3. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. Why is Wurtz reaction not good for tert. alkyl halide ? - askIITians [askiitians.com]
• 6. adichemistry.com [adichemistry.com]
• 7. Wurtz Reaction | ChemTalk [chemistrytalk.org]
• 8. Wurtz Reaction: Examples, Mechanism & Wurtz Fittig Reaction | AESL [aakash.ac.in]

Application Note: Williamson Ether Synthesis with a Sterically Hindered Substrate

Topic: Williamson Ether Synthesis using 3-Chloro-2,4-dimethylpentane

Affiliation: Advanced Organic Synthesis Group, Innovations in Drug Development

Abstract

The Williamson ether synthesis is a cornerstone reaction in organic chemistry for the formation of ethers via an S(_N)2 mechanism.[1][2] This application note details a protocol for the attempted synthesis of an ether using 3-chloro-2,4-dimethylpentane, a sterically hindered secondary alkyl halide. The primary objective is to demonstrate the outcome of this reaction and highlight the critical role of substrate structure in determining the reaction pathway. Due to significant steric hindrance, the reaction is expected to predominantly yield elimination products over the desired substitution product. This study serves as a practical guide for researchers encountering challenges with sterically hindered substrates in ether synthesis.

Introduction

The Williamson ether synthesis, developed by Alexander Williamson in 1850, is a robust method for preparing both symmetrical and asymmetrical ethers.[2][3] The reaction typically involves the nucleophilic substitution (S(_N)2) of an alkyl halide by an alkoxide ion.[2] The success of this synthesis is highly dependent on the structure of the alkyl halide. Primary alkyl halides are ideal substrates, while secondary halides often lead to a mixture of substitution (S(_N)2) and elimination (E2) products.[1] Tertiary or sterically hindered alkyl halides, however, almost exclusively undergo E2 elimination in the presence of a strong base like an alkoxide.[3][4][5]

3-Chloro-2,4-dimethylpentane represents a challenging substrate due to its secondary nature and the bulky isopropyl groups flanking the electrophilic carbon. This steric hindrance makes the requisite backside attack for an S(_N)2 reaction exceedingly difficult.[2][4] Consequently, the alkoxide is more likely to function as a Brønsted-Lowry base, abstracting a β-hydrogen and leading to the formation of an alkene via the E2 pathway.[6] This application note provides a detailed protocol to illustrate this predictable outcome, offering valuable insights for synthetic planning and troubleshooting in drug development and organic synthesis.

Reaction Scheme and Mechanism

The reaction between 3-chloro-2,4-dimethylpentane and sodium ethoxide can theoretically proceed via two competing pathways: S(_N)2 substitution to yield the ether, or E2 elimination to yield the alkene.

• Intended S(_N)2 Pathway: 3-Chloro-2,4-dimethylpentane + Sodium Ethoxide → 3-Ethoxy-2,4-dimethylpentane + Sodium Chloride

• Competing E2 Pathway (Major): 3-Chloro-2,4-dimethylpentane + Sodium Ethoxide → 2,4-Dimethyl-2-pentene + Ethanol + Sodium Chloride

Due to the steric hindrance of the alkyl halide, the E2 pathway is the anticipated major route.

Experimental Protocol

This protocol outlines the procedure for reacting 3-chloro-2,4-dimethylpentane with sodium ethoxide.

3.1 Materials and Reagents

Reagent/Material	Grade	Supplier	Part Number
3-Chloro-2,4-dimethylpentane	≥98%	Sigma-Aldrich	240478
Sodium ethoxide (EtONa)	≥97%	Sigma-Aldrich	156494
Anhydrous Ethanol (EtOH)	≥99.5%	Fisher Scientific	E115
Diethyl ether (Et(_2)O), anhydrous	≥99.7%	Sigma-Aldrich	309966
Saturated Sodium Bicarbonate (aq.)	ACS Reagent	VWR	BDH9286
Brine (Saturated NaCl aq.)	ACS Reagent	VWR	BDH9292
Anhydrous Magnesium Sulfate (MgSO(_4))	≥99.5%	Sigma-Aldrich	M7506
Round-bottom flask (50 mL)	-	VWR	89000-340
Reflux condenser	-	VWR	89048-262
Magnetic stir plate and stir bar	-	-	-
Separatory funnel (125 mL)	-	VWR	89001-654
Rotary evaporator	-	-	-

3.2 Procedure

• Reaction Setup: A 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser is dried in an oven and cooled under a nitrogen atmosphere.

• Reagent Addition: Add anhydrous ethanol (20 mL) to the flask, followed by the careful addition of sodium ethoxide (1.02 g, 15 mmol). Stir the mixture until the sodium ethoxide is fully dissolved.

• Substrate Addition: Add 3-chloro-2,4-dimethylpentane (1.49 g, 10 mmol) dropwise to the stirred ethoxide solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.[2] Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing 50 mL of deionized water.

  • Extract the aqueous layer with diethyl ether (3 x 30 mL).

  • Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 20 mL), followed by brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO(_4)), filter, and concentrate the solvent using a rotary evaporator.

• Analysis: Analyze the crude product using GC-MS and ¹H NMR to determine the product distribution and confirm the identity of the major product.

Predicted Results and Data

The reaction is expected to yield 2,4-dimethyl-2-pentene as the major product due to the sterically hindered nature of the secondary alkyl halide favoring E2 elimination.[5]

Table 1: Predicted Quantitative Data

Parameter	Value	Notes
Reactants
3-Chloro-2,4-dimethylpentane	1.49 g (10 mmol)	Limiting reagent
Sodium Ethoxide	1.02 g (15 mmol)	1.5 equivalents
Reaction Conditions
Solvent	Anhydrous Ethanol (20 mL)
Temperature	~78 °C (Reflux)	Typical for Williamson ether synthesis[2]
Reaction Time	4-6 hours	Monitor by TLC/GC
Predicted Outcome
Major Product	2,4-Dimethyl-2-pentene	E2 Product
Minor Product	3-Ethoxy-2,4-dimethylpentane	S(_N)2 Product
Predicted Yield (Major)	> 90%	Based on literature for hindered secondary halides[1]
Predicted Yield (Minor)	< 10%	S(_N)2 is highly disfavored
Characterization	For major product (2,4-Dimethyl-2-pentene)
¹H NMR (CDCl(_3), ppm)	δ 4.95 (d, 1H), 2.15 (m, 1H), 1.70 (s, 3H), 1.60 (s, 3H), 0.95 (d, 6H)	Characteristic alkene and isopropyl proton signals
Mass Spec (m/z)	98 (M+), 83, 57	Corresponds to C(7)H({14})

Visualizations

The following diagrams illustrate the experimental workflow and the competing reaction mechanisms.

Caption: Experimental workflow for the reaction of 3-chloro-2,4-dimethylpentane.

Caption: Competing SN2 (substitution) and E2 (elimination) reaction pathways.

Discussion

The protocol is designed to demonstrate a classic limitation of the Williamson ether synthesis. The severe steric hindrance around the secondary carbon of 3-chloro-2,4-dimethylpentane prevents the ethoxide nucleophile from accessing the electrophilic carbon for an S(_N)2 reaction. Instead, the ethoxide acts as a base, abstracting a proton from a beta-carbon, which leads to the formation of an alkene through an E2 elimination mechanism. This outcome is consistent with established principles of physical organic chemistry, where steric bulk in the substrate strongly favors elimination over substitution for secondary and tertiary halides.[6][7] For professionals in drug development, understanding these limitations is crucial for designing efficient synthetic routes and avoiding low-yielding reactions. When an ether linkage involving a hindered secondary carbon is required, alternative synthetic strategies, such as alkoxymercuration-demercuration of an appropriate alkene, should be considered.[8]

Conclusion

The Williamson ether synthesis is not a suitable method for preparing ethers from sterically hindered secondary alkyl halides like 3-chloro-2,4-dimethylpentane. The reaction overwhelmingly favors the E2 elimination pathway, leading to the corresponding alkene as the major product. This application note provides a clear protocol and expected outcomes that serve as an important case study on the limitations of the S(_N)2 reaction mechanism.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. Williamson Ether Synthesis Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. jk-sci.com [jk-sci.com]
• 6. SN2 vs E2 [chemistrysteps.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: The Role of Steric Hindrance in Reactions of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2,4-dimethylpentane is a secondary alkyl halide notable for the significant steric hindrance around the carbon atom bearing the chlorine. This structural feature, with two bulky isopropyl groups flanking the reaction center, makes it an excellent model substrate for investigating the influence of steric effects on the competition between nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) reactions. Understanding these effects is paramount in synthetic organic chemistry and drug development, where precise control over reaction pathways is necessary to achieve desired molecular architectures and minimize undesired byproducts. These application notes provide a detailed overview of the reactivity of 3-chloro-2,4-dimethylpentane, including experimental protocols and expected outcomes.

The Impact of Steric Hindrance on Reaction Pathways

The bulky isopropyl groups in 3-chloro-2,4-dimethylpentane create a sterically congested environment at the electrophilic carbon. This has profound implications for the preferred reaction mechanism.

• SN2 Reactions: The bimolecular SN2 mechanism requires a backside attack by the nucleophile on the carbon-chlorine bond. The significant steric bulk of the isopropyl groups severely impedes this approach, making the SN2 pathway highly unfavorable.[1][2] Consequently, reactions with strong, unhindered nucleophiles that would typically favor SN2 are significantly slower or do not occur at all.

• SN1 Reactions: The unimolecular SN1 mechanism proceeds through a carbocation intermediate. The formation of this planar intermediate alleviates the steric strain present in the starting material.[2] While the initial carbocation formed from 3-chloro-2,4-dimethylpentane is a secondary carbocation, it is prone to rearrangement. A 1,2-hydride shift can occur to form a more stable tertiary carbocation. This rearrangement is a common feature in the reactions of sterically hindered secondary alkyl halides.

• E2 Reactions: The bimolecular E2 elimination is also affected by steric hindrance. A strong, bulky base will preferentially abstract a proton from the least sterically hindered β-carbon. In the case of 3-chloro-2,4-dimethylpentane, the β-protons are sterically accessible, and E2 elimination can be a major pathway, especially with strong, non-nucleophilic bases.

• E1 Reactions: The unimolecular E1 elimination proceeds through the same carbocation intermediate as the SN1 reaction. Therefore, E1 and SN1 reactions are often in competition, particularly under solvolytic conditions with weak bases/nucleophiles.

Data Presentation

The following tables summarize the expected product distributions for reactions of 3-chloro-2,4-dimethylpentane under various conditions. The data is based on established principles of steric hindrance and carbocation chemistry, as direct experimental values for this specific compound are not extensively published. The ratios are illustrative and can be influenced by temperature and solvent.

Table 1: Reaction with a Strong, Non-Bulky Base/Nucleophile (e.g., Sodium Ethoxide in Ethanol)

Reaction Type	Major Product(s)	Minor Product(s)	Expected Product Ratio (approximate)
E2	2,4-Dimethyl-2-pentene	2,4-Dimethyl-1-pentene	>90% (E2)
SN2	3-Ethoxy-2,4-dimethylpentane	-	<10% (SN2)

Table 2: Reaction with a Strong, Bulky Base (e.g., Potassium tert-Butoxide in tert-Butanol)

Reaction Type	Major Product(s)	Minor Product(s)	Expected Product Ratio (approximate)
E2	2,4-Dimethyl-1-pentene (Hofmann product)	2,4-Dimethyl-2-pentene (Zaitsev product)	>95% (E2)
SN2	3-tert-Butoxy-2,4-dimethylpentane	-	Negligible

Table 3: Solvolysis in a Polar Protic Solvent (e.g., 80% Ethanol / 20% Water)

Reaction Type	Major Product(s)	Minor Product(s)	Expected Product Ratio (approximate)
SN1/E1 (via rearranged carbocation)	2-Ethoxy-2,4-dimethylpentane, 2-Hydroxy-2,4-dimethylpentane, 2,4-Dimethyl-2-pentene	3-Ethoxy-2,4-dimethylpentane, 3-Hydroxy-2,4-dimethylpentane, 2,4-Dimethyl-1-pentene	Products from rearranged carbocation will dominate. The ratio of substitution to elimination products is sensitive to temperature.

Mandatory Visualization

Caption: Reaction pathways of 3-chloro-2,4-dimethylpentane.

Caption: SN1/E1 mechanism showing carbocation rearrangement.

Experimental Protocols

Protocol 1: Synthesis of 3-Chloro-2,4-dimethylpentane

Objective: To synthesize 3-chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol via an SN1 reaction using Lucas reagent.

Materials:

• 2,4-dimethyl-3-pentanol

• Lucas reagent (concentrated HCl saturated with ZnCl2)

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, add 2,4-dimethyl-3-pentanol.

• Slowly add an excess of cold Lucas reagent to the alcohol with stirring. An immediate cloudiness should be observed, indicating the formation of the alkyl chloride.

• Attach a reflux condenser and heat the mixture under reflux for 30-60 minutes to ensure complete reaction.

• Allow the reaction mixture to cool to room temperature. Two layers should be visible.

• Transfer the mixture to a separatory funnel. Separate the upper organic layer (the product) from the lower aqueous layer.

• Wash the organic layer sequentially with cold water and 5% sodium bicarbonate solution to remove any remaining acid.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant or filter the dried organic layer into a distillation flask.

• Purify the 3-chloro-2,4-dimethylpentane by simple distillation, collecting the fraction boiling at the appropriate temperature (literature boiling point can be used as a reference).

• Characterize the product using techniques such as 1H NMR, 13C NMR, and IR spectroscopy.

Protocol 2: E2 Elimination of 3-Chloro-2,4-dimethylpentane

Objective: To perform an E2 elimination reaction on 3-chloro-2,4-dimethylpentane using a strong base and analyze the product distribution.

Materials:

• 3-Chloro-2,4-dimethylpentane

• Sodium ethoxide in ethanol (for Zaitsev product) or Potassium tert-butoxide in tert-butanol (for Hofmann product)

• Anhydrous diethyl ether

• Saturated ammonium chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer under an inert atmosphere (e.g., nitrogen).

• Add the solution of the strong base (sodium ethoxide in ethanol or potassium tert-butoxide in tert-butanol) to the flask.

• Slowly add a solution of 3-chloro-2,4-dimethylpentane in the corresponding alcohol to the base solution at room temperature.

• Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature and quench by slowly adding saturated ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and filter.

• Carefully remove the solvent by rotary evaporation.

• Analyze the crude product mixture by GC-MS to determine the ratio of the different alkene isomers formed.

Protocol 3: Solvolysis (SN1/E1) of 3-Chloro-2,4-dimethylpentane

Objective: To investigate the solvolysis of 3-chloro-2,4-dimethylpentane in a polar protic solvent and identify the products of SN1 and E1 reactions, including rearranged products.

Materials:

• 3-Chloro-2,4-dimethylpentane

• 80% Ethanol / 20% Water solution

• Sodium bicarbonate

• Diethyl ether

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• GC-MS

Procedure:

• In a round-bottom flask, dissolve 3-chloro-2,4-dimethylpentane in the 80% ethanol/water solution.

• Attach a reflux condenser and heat the solution at a constant temperature (e.g., 50 °C) for several hours. The reaction can be monitored over time by taking aliquots and analyzing them by GC.

• After the reaction has reached completion (or a desired time point), cool the mixture to room temperature.

• Neutralize the solution by adding solid sodium bicarbonate until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the solution carefully by rotary evaporation.

• Analyze the product mixture by GC-MS to identify the substitution (alcohols and ethers) and elimination (alkenes) products and their relative ratios. Pay close attention to the mass spectra to identify parent ions corresponding to both unrearranged and rearranged products.

Application in Drug Development and Synthesis

While 3-chloro-2,4-dimethylpentane itself is not a pharmaceutical, the principles governing its reactivity are fundamental to the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). The ability to predict and control the outcome of reactions involving sterically hindered centers is crucial for:

• Stereoselective Synthesis: Many drugs are chiral, and their biological activity is dependent on a specific stereoisomer. Understanding how steric hindrance affects SN2 reactions (which proceed with inversion of stereochemistry) versus SN1 reactions (which can lead to racemization) is vital for designing syntheses that yield the desired enantiomer.

• Regioselective Synthesis: In the synthesis of complex molecules, it is often necessary to introduce functional groups at specific positions. The regioselectivity of elimination reactions (Zaitsev vs. Hofmann) is controlled by the steric bulk of the base and the substrate, allowing for the selective formation of different alkene isomers which can be further functionalized.

• Controlling Rearrangements: Carbocation rearrangements can be either a desired transformation to access a more complex carbon skeleton or an undesired side reaction. By carefully choosing reaction conditions (solvent, temperature, nucleophile), chemists can either promote or suppress these rearrangements to achieve the target molecule.

References

• 1. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 2. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols: Solvent Effects on the Reaction Rates of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the influence of solvent properties on the solvolysis reaction rates of sterically hindered tertiary alkyl halides, using 3-Chloro-2,4-dimethylpentane as a representative substrate. The provided protocols and data serve as a guide for designing and conducting kinetic studies to evaluate reaction mechanisms and optimize reaction conditions.

Introduction

The solvolysis of tertiary alkyl halides, such as 3-Chloro-2,4-dimethylpentane, typically proceeds through a unimolecular nucleophilic substitution (S(_N)1) and/or a unimolecular elimination (E1) pathway. Both pathways share a common rate-determining step: the formation of a carbocation intermediate. The stability of this intermediate is highly influenced by the surrounding solvent molecules.[1] Polar protic solvents, in particular, are effective at solvating both the developing carbocation and the departing leaving group, thereby lowering the activation energy and increasing the reaction rate.[1][2] Understanding these solvent effects is crucial for controlling reaction outcomes, predicting reaction kinetics, and developing robust synthetic methodologies in drug development and other chemical sciences.

Data Presentation

While specific kinetic data for 3-Chloro-2,4-dimethylpentane is not readily available in the public literature, extensive studies on structurally similar tertiary alkyl halides, such as tert-butyl chloride (2-chloro-2-methylpropane), provide a reliable model for understanding the expected solvent effects. The following table summarizes representative first-order rate constants (

$k$ ) for the solvolysis of tert-butyl chloride in various aqueous ethanol mixtures at 25°C. The trend observed—an increase in reaction rate with increasing water content (and thus increasing solvent polarity)—is directly applicable to the solvolysis of 3-Chloro-2,4-dimethylpentane.

Solvent (Aqueous Ethanol, v/v)	Dielectric Constant (approx.)	Rate Constant, k (s $^{-1}$ )	Relative Rate
100% Ethanol	24.3	1.0 x 10 $^{-7}$	1
90% Ethanol / 10% Water	31.8	7.5 x 10 $^{-7}$	7.5
80% Ethanol / 20% Water	39.3	4.0 x 10 $^{-6}$	40
70% Ethanol / 30% Water	46.8	1.5 x 10 $^{-5}$	150
60% Ethanol / 40% Water	54.3	5.0 x 10 $^{-5}$	500
50% Ethanol / 50% Water	61.8	1.5 x 10 $^{-4}$	1500

Note: Data is representative for tert-butyl chloride and illustrates the expected trend for 3-Chloro-2,4-dimethylpentane.

Reaction Pathways and Solvent Influence

The solvolysis of 3-Chloro-2,4-dimethylpentane proceeds via a carbocation intermediate, which can then undergo either substitution (S(_N)1) or elimination (E1). The polarity of the solvent plays a critical role in stabilizing this intermediate.

Caption: S(_N)1/E1 reaction pathways for 3-Chloro-2,4-dimethylpentane.

Experimental Protocols

The following protocol outlines a general method for determining the first-order rate constant of solvolysis for a tertiary alkyl halide like 3-Chloro-2,4-dimethylpentane. The method is based on monitoring the production of hydrochloric acid (HCl) over time via titration with a standardized sodium hydroxide (NaOH) solution.[3][4]

Materials:

• 3-Chloro-2,4-dimethylpentane

• A series of solvent mixtures (e.g., varying volume percentages of ethanol and water)

• Acetone (for initial dissolution of the alkyl halide)

• Standardized NaOH solution (e.g., 0.01 M)

• Acid-base indicator (e.g., bromothymol blue or phenolphthalein)[3][5]

• Erlenmeyer flasks

• Burette, pipettes, and graduated cylinders

• Stopwatch

• Constant temperature water bath

Procedure:

• Solvent Preparation: Prepare the desired solvent mixtures (e.g., 500 mL of a 50:50 v/v ethanol/water solution). Ensure all solutions are equilibrated to the desired reaction temperature using a constant temperature water bath.[4]

• Reaction Setup: In an Erlenmeyer flask, place a known volume (e.g., 100 mL) of the chosen solvent mixture. Add a few drops of the acid-base indicator.[3]

• Initiation of Reaction: Prepare a stock solution of 3-Chloro-2,4-dimethylpentane in a small amount of a non-interfering solvent like acetone (e.g., 0.2 M). To start the reaction, rapidly inject a precise volume (e.g., 0.5 mL) of the alkyl halide stock solution into the solvent mixture and simultaneously start the stopwatch. This is time t=0.[3]

• Titration Monitoring: The solvolysis reaction produces HCl, which will cause the indicator to change color (e.g., from blue to yellow for bromothymol blue).[3]

  • Immediately after the color change, add a small, precise volume (e.g., 0.5 mL) of the standardized NaOH solution from a burette. The solution should return to its basic color.

  • Record the time at which the solution again changes to its acidic color.

  • Immediately add another aliquot of the NaOH solution and record the time for the subsequent color change.

  • Repeat this process to collect a series of time points corresponding to the neutralization of known amounts of HCl.[3]

• Infinity Point Determination: To determine the total amount of HCl produced upon complete reaction (the "infinity point"), take a separate aliquot of the initial reaction mixture, heat it gently in a sealed container to drive the reaction to completion, cool it to room temperature, and then titrate it with the NaOH solution to the endpoint.[3]

• Data Analysis:

  • The concentration of the alkyl halide at any time, t, is proportional to (V({\infty}) - V({t})), where V({\infty}) is the volume of NaOH needed for the infinity point titration and V({t}) is the total volume of NaOH added up to time t.

  • The reaction is expected to follow first-order kinetics. Therefore, a plot of ln(V({\infty}) - V({t})) versus time should yield a straight line.

  • The slope of this line is equal to the negative of the first-order rate constant (-k).

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solvolysis rate constant.

Caption: General workflow for the kinetic study of solvolysis.

References

• 1. Report 9 | PDF [slideshare.net]
• 2. theochem.mercer.edu [theochem.mercer.edu]
• 3. amherst.edu [amherst.edu]
• 4. studylib.net [studylib.net]
• 5. studylib.net [studylib.net]

Technical Notes & Optimization

How to minimize isomer formation in 3-Chloro-2,4-dimethylpentane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-chloro-2,4-dimethylpentane. Our goal is to help you minimize isomer formation and optimize your synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomeric byproducts in the synthesis of 3-chloro-2,4-dimethylpentane via free-radical chlorination of 2,4-dimethylpentane?

A1: The free-radical chlorination of 2,4-dimethylpentane typically yields a mixture of three monochlorinated isomers: 1-chloro-2,4-dimethylpentane, 2-chloro-2,4-dimethylpentane, and the desired product, 3-chloro-2,4-dimethylpentane. The formation of these isomers is a result of the statistical probability of chlorination at different carbon atoms and the relative stability of the radical intermediates.

Q2: Why is a mixture of isomers formed during free-radical chlorination?

A2: Isomer formation is inherent to the mechanism of free-radical chlorination of alkanes. The chlorine radical can abstract a hydrogen atom from any of the carbon positions in 2,4-dimethylpentane. The reactivity of the C-H bonds follows the order: tertiary > secondary > primary. This is because the stability of the resulting alkyl radical follows the same trend.[1] Consequently, a mixture of products is obtained, reflecting the different rates of hydrogen abstraction.

Q3: What is the expected distribution of isomers in the free-radical chlorination of 2,4-dimethylpentane?

A3: The product distribution can vary based on reaction conditions. However, a representative distribution from the photochlorination of 2,4-dimethylpentane is detailed in the table below.

Isomer	Position of Chlorination	Relative Percentage
1-chloro-2,4-dimethylpentane	Primary (C1 or C5)	~40%
2-chloro-2,4-dimethylpentane	Tertiary (C2 or C4)	~34%
3-chloro-2,4-dimethylpentane	Secondary (C3)	~26%

Q4: Are there alternative synthetic routes to 3-chloro-2,4-dimethylpentane that offer better selectivity?

A4: Yes, a more selective route involves the conversion of 2,4-dimethyl-3-pentanol to 3-chloro-2,4-dimethylpentane. This can be achieved using reagents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This method avoids the formation of a carbocation intermediate that could lead to rearrangements and provides the desired product with higher purity.

Q5: How can I purify 3-chloro-2,4-dimethylpentane from its isomers?

A5: Fractional distillation is the most effective method for separating 3-chloro-2,4-dimethylpentane from its isomers, provided there is a sufficient difference in their boiling points.[2][3] Careful control of the distillation temperature and the use of an efficient fractionating column are crucial for achieving good separation.[2][3]

Troubleshooting Guides

Issue 1: Low Yield of the Desired 3-Chloro-2,4-dimethylpentane Isomer

• Possible Cause: Unfavorable reaction conditions for the free-radical chlorination.

• Troubleshooting Steps:

  • Control Temperature: Lowering the reaction temperature can increase the selectivity of the chlorination reaction.[4] At lower temperatures, the chlorine radical is less reactive and more selective towards the most stable radical intermediate.

  • Solvent Effects: The choice of solvent can influence the selectivity. Consider using a solvent that can stabilize the transition state leading to the desired isomer.

  • Alternative Reagents: If selectivity remains an issue, consider switching to the synthesis from 2,4-dimethyl-3-pentanol using thionyl chloride, which is a more regioselective method.

Issue 2: High Proportion of Polychlorinated Products

• Possible Cause: High concentration of the chlorinating agent relative to the alkane.

• Troubleshooting Steps:

  • Adjust Stoichiometry: Use a large excess of 2,4-dimethylpentane relative to the chlorinating agent (e.g., Cl₂ or SO₂Cl₂).[4][5] This statistically favors the chlorination of the starting material over the monochlorinated product.

  • Slow Addition: Add the chlorinating agent slowly to the reaction mixture to maintain a low concentration of the chlorinating species throughout the reaction.

Issue 3: The Reaction is Too Slow or Does Not Initiate

• Possible Cause: Insufficient initiation of the free-radical chain reaction.

• Troubleshooting Steps:

  • Check Initiator: If using a chemical initiator (like AIBN), ensure it is not expired and has been stored correctly. For photochemical initiation, verify the intensity and wavelength of the UV lamp.

  • Remove Inhibitors: Ensure that the reactants and solvent are free from radical inhibitors, such as oxygen.[4] Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) before starting the reaction.[4]

  • Increase Temperature (with caution): For thermal initiation, ensure the reaction temperature is high enough for the initiator to decompose at a suitable rate. Be aware that higher temperatures can decrease selectivity.[4]

Experimental Protocols

Protocol 1: Synthesis of 3-Chloro-2,4-dimethylpentane via Free-Radical Chlorination

This protocol is designed to provide a general framework. Optimization of reactant ratios and temperature may be necessary to favor the formation of 3-chloro-2,4-dimethylpentane.

Materials:

• 2,4-dimethylpentane

• Sulfuryl chloride (SO₂Cl₂)

• Azobisisobutyronitrile (AIBN) (or a UV lamp for photochemical initiation)

• Anhydrous sodium sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer under a fume hood. Ensure all glassware is dry.

• Charge the flask with a significant excess of 2,4-dimethylpentane.

• Add a catalytic amount of AIBN to the flask.

• Begin heating the mixture to reflux (boiling point of 2,4-dimethylpentane is ~80°C).

• Slowly add sulfuryl chloride dropwise to the refluxing mixture over a period of 1-2 hours.

• After the addition is complete, continue to reflux for an additional 1-2 hours, or until the evolution of HCl and SO₂ gases ceases.

• Cool the reaction mixture to room temperature.

• Carefully wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude product by fractional distillation to separate the isomeric monochlorides.

Protocol 2: Selective Synthesis of 3-Chloro-2,4-dimethylpentane from 2,4-Dimethyl-3-pentanol

This method offers higher selectivity for the desired product.

Materials:

• 2,4-dimethyl-3-pentanol

• Thionyl chloride (SOCl₂)

• Pyridine (optional, as a base)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve 2,4-dimethyl-3-pentanol in anhydrous diethyl ether.

• Cool the solution in an ice bath.

• Slowly add thionyl chloride dropwise from the dropping funnel to the cooled solution. If using pyridine, it can be added to the alcohol solution before the addition of thionyl chloride.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Carefully pour the reaction mixture over crushed ice to quench the excess thionyl chloride.

• Separate the organic layer and wash it sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent by rotary evaporation.

• The resulting crude 3-chloro-2,4-dimethylpentane can be further purified by distillation if necessary.

Visualizations

Caption: Workflow for Free-Radical Chlorination.

References

• 1. youtube.com [youtube.com]
• 2. Purification [chem.rochester.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Separation of Chloro-2,3-dimethylpentane Isomers

This guide provides technical support for researchers, scientists, and drug development professionals encountering challenges in separating the 1-chloro, 2-chloro, and 3-chloro isomers of 2,3-dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating the constitutional isomers of chloro-2,3-dimethylpentane?

A1: The primary methods for separating these isomers are fractional distillation and preparative gas chromatography (GC). The choice depends on the required purity and the scale of the separation. Fractional distillation is suitable for larger quantities where boiling point differences are significant, while gas chromatography offers higher resolution for separating compounds with very similar boiling points.

Q2: What are the boiling points of the 1-chloro, 2-chloro, and 3-chloro isomers of 2,3-dimethylpentane?

Isomer Name	Molecular Formula	Estimated Boiling Point (°C)
1-chloro-2,3-dimethylpentane	C₇H₁₅Cl	~140-150
2-chloro-2,3-dimethylpentane	C₇H₁₅Cl	~135-145[2]
3-chloro-2,3-dimethylpentane	C₇H₁₅Cl	~133[3][4]

Note: These values are estimates and can vary based on experimental conditions and data sources. The trend suggests that 3-chloro-2,3-dimethylpentane may have the lowest boiling point.

Q3: Why is gas chromatography effective for separating these isomers?

A3: Gas chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase[5]. Even with similar boiling points, the isomers have different structures, leading to slight differences in their interaction with the GC column's stationary phase. This results in different retention times, allowing for their separation. For these types of positional isomers, a nonpolar or medium-polarity column is often effective[5][6].

Troubleshooting Guides

Issue 1: Poor Separation with Fractional Distillation

Symptom: The collected fractions are still a mixture of isomers, as confirmed by GC or NMR analysis.

Possible Causes & Solutions:

• Insufficient Column Efficiency: The difference in boiling points is too small for your current setup.

  • Solution: Use a fractionating column with a higher number of theoretical plates (e.g., a Vigreux column with more indentations, or a packed column with Raschig rings or metal sponges).

• Distillation Rate is Too Fast: The vapor does not have enough time to equilibrate with the liquid phase on the column surfaces, preventing proper separation.

  • Solution: Reduce the heating rate to ensure a slow and steady distillation, typically 1-2 drops per second for the distillate.

• Poor Insulation: Heat loss from the column disrupts the temperature gradient necessary for efficient fractionation.

  • Solution: Insulate the fractionating column with glass wool or aluminum foil to maintain a proper temperature gradient.

Issue 2: Co-elution or Poor Resolution in Gas Chromatography

Symptom: The peaks for the different isomers overlap significantly in the chromatogram.

Possible Causes & Solutions:

• Incorrect Column Phase: The stationary phase is not selective enough for these specific isomers.

  • Solution: If using a nonpolar column (like one with a polydimethyl siloxane phase), try a column with a different polarity, such as a phenyl or cyanopropyl-based phase, which can offer different selectivities for alkyl halides[5].

• Inadequate Oven Temperature Program: An isothermal run may not be sufficient to resolve closely eluting peaks.

  • Solution: Optimize the temperature program. Start with a lower initial temperature and use a slow ramp rate (e.g., 2-5 °C/min) to enhance separation[7].

• Carrier Gas Flow Rate is Not Optimal: The flow rate of the carrier gas (e.g., Helium, Nitrogen) affects peak resolution.

  • Solution: Determine the optimal flow rate for your column by performing a van Deemter analysis or by systematically varying the flow rate and observing the effect on peak resolution.

• Sample Overload: Injecting too much sample can lead to broad, asymmetric peaks that are difficult to resolve.

  • Solution: Dilute the sample or use a smaller injection volume. If your instrument has a split injector, increase the split ratio[8].

Experimental Workflows & Protocols

Workflow for Isomer Separation and Analysis

Caption: General workflow for the separation and analysis of chloro-2,3-dimethylpentane isomers.

Protocol 1: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Charging the Flask: Charge the distilling flask with the crude mixture of chloro-2,3-dimethylpentane isomers, adding a few boiling chips to ensure smooth boiling. Do not fill the flask more than two-thirds full.

• Insulation: Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss.

• Heating: Begin heating the flask gently. As the mixture boils, observe the vapor rising slowly through the column.

• Equilibration: Allow the vapor to equilibrate in the column. You should observe a ring of condensing vapor rising slowly. The temperature at the distillation head should remain steady at the boiling point of the most volatile component.

• Collection: Collect the distillate at a slow, steady rate (1-2 drops per second). Monitor the temperature at the distillation head. A sharp rise in temperature indicates that a higher-boiling point isomer is beginning to distill.

• Fraction Change: Change the receiving flask when the temperature begins to rise to collect the different fractions corresponding to each isomer.

• Analysis: Analyze each collected fraction by gas chromatography to determine its composition and purity.

Protocol 2: Gas Chromatography (Analytical)

• Column Selection: Install a capillary column suitable for separating nonpolar to medium-polarity compounds (e.g., a DB-5 or equivalent 5% phenyl-polydimethylsiloxane column).

• Instrument Parameters:

  • Injector Temperature: 200 °C

  • Detector (FID) Temperature: 250 °C

  • Carrier Gas (Helium) Flow Rate: ~1-2 mL/min

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: 5 °C/min to 120 °C.

    • Hold: Hold at 120 °C for 2 minutes.

• Sample Preparation: Prepare a dilute solution (e.g., 1%) of the isomer mixture in a volatile solvent like hexane or dichloromethane.

• Injection: Inject 1 µL of the prepared sample into the GC. Use a split injection (e.g., 50:1 split ratio) to prevent column overload[8].

• Data Analysis: Record the chromatogram. The isomers will elute at different retention times. The expected elution order is generally related to boiling point, with lower boiling point isomers eluting first.

Troubleshooting Logic for Poor GC Separation

Caption: A logical workflow for troubleshooting poor peak resolution in gas chromatography.

References

• 1. einsteinclasses.com [einsteinclasses.com]
• 2. 2-Chloro-2,3-dimethylpentane [webbook.nist.gov]
• 3. 3-chloro-2,3-dimethylpentane | CAS#:595-38-0 | Chemsrc [chemsrc.com]
• 4. 3-chloro-2,3-dimethylpentane [stenutz.eu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. vurup.sk [vurup.sk]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low yield in the synthesis of 3-Chloro-2,4-dimethylpentane

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the synthesis of 3-Chloro-2,4-dimethylpentane, a common process in research and drug development. This resource is intended for researchers, scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)

Q1: I am experiencing a low yield of 3-Chloro-2,4-dimethylpentane in my synthesis from 2,4-dimethyl-3-pentanol and concentrated HCl. What are the potential causes?

Low yield in this synthesis is a common issue and can be attributed to several factors:

• Competing Elimination Reaction: The reaction of 2,4-dimethyl-3-pentanol with a strong acid like HCl proceeds through a carbocation intermediate. This intermediate can undergo a competing elimination (E1) reaction to form alkenes, primarily 2,4-dimethyl-2-pentene and 2,4-dimethyl-1-pentene, which reduces the yield of the desired substitution (SN1) product.[1]

• Incomplete Reaction: The conversion of the alcohol to the alkyl chloride may not have gone to completion. This can be due to insufficient reaction time, inadequate mixing, or a concentration of hydrochloric acid that is too low.

• Loss of Product during Work-up: 3-Chloro-2,4-dimethylpentane is a volatile compound. Significant loss can occur during the aqueous wash, drying, and distillation steps if not performed carefully and at appropriate temperatures.

• Carbocation Rearrangement: Although the secondary carbocation formed from 2,4-dimethyl-3-pentanol is relatively stable, there is a possibility of rearrangement to a more stable tertiary carbocation, leading to the formation of isomeric chlorides like 2-chloro-2,4-dimethylpentane.

Q2: My final product is contaminated with significant amounts of alkenes. How can I minimize their formation?

The formation of alkenes is a result of the E1 elimination pathway competing with the SN1 substitution pathway. To favor the SN1 reaction and minimize alkene formation, consider the following:

• Reaction Temperature: Lowering the reaction temperature generally favors substitution over elimination. While heating is often used to accelerate the reaction, excessive heat will promote the formation of elimination byproducts.

• Choice of Reagent: While concentrated HCl is commonly used, employing a milder chlorinating agent like thionyl chloride (SOCl₂) can sometimes reduce the extent of side reactions, as it proceeds through a different mechanism (SNi) that is less prone to elimination.

• Use of a Catalyst: The use of a Lewis acid catalyst like zinc chloride (ZnCl₂) in concentrated HCl (Lucas reagent) can facilitate the reaction at a lower temperature, thereby potentially reducing the amount of elimination products.[2][3]

Q3: I have isolated a product, but I am unsure of its purity. What analytical techniques are recommended?

To assess the purity of your 3-Chloro-2,4-dimethylpentane and identify any byproducts, the following analytical techniques are recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique to separate the components of your product mixture and identify them based on their mass spectra. It will clearly show the presence of the desired product, any isomeric chlorides, and alkene byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can provide detailed structural information about the compounds in your product mixture. The presence of characteristic peaks for the desired product and the absence of peaks corresponding to alkenes or other isomers will confirm its purity.

• Infrared (IR) Spectroscopy: While not as definitive as GC-MS or NMR for identifying specific isomers, IR spectroscopy can confirm the absence of the broad O-H stretch of the starting alcohol and the presence of a C-Cl stretch in the product.

Data Presentation

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Expected ¹H NMR signals (ppm, multiplicity)
3-Chloro-2,4-dimethylpentane	C₇H₁₅Cl	134.65	~143	~0.9-1.1 (d, 12H), ~1.8-2.0 (m, 2H), ~3.8-4.0 (m, 1H)
2,4-dimethyl-2-pentene	C₇H₁₄	98.20	~85-86	~1.0 (d, 6H), ~1.7 (s, 3H), ~1.8 (s, 3H), ~2.2 (m, 1H)
2,4-dimethyl-1-pentene	C₇H₁₄	98.20	~87-88	~0.9 (d, 6H), ~2.0 (m, 1H), ~2.1 (t, 2H), ~4.7 (s, 2H)
2-Chloro-2,4-dimethylpentane	C₇H₁₅Cl	134.65	~138-140	~0.9 (d, 6H), ~1.5 (s, 6H), ~1.8 (m, 1H)

Experimental Protocols

Synthesis of 3-Chloro-2,4-dimethylpentane using Concentrated HCl

This protocol describes a general procedure for the synthesis of 3-Chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol.

Materials:

• 2,4-dimethyl-3-pentanol

• Concentrated Hydrochloric Acid (12 M)

• Sodium Bicarbonate (5% aqueous solution)

• Anhydrous Sodium Sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, place 2,4-dimethyl-3-pentanol.

• Cool the flask in an ice bath and slowly add an excess of cold, concentrated hydrochloric acid with gentle swirling.

• Attach a reflux condenser and allow the mixture to warm to room temperature.

• Gently heat the mixture under reflux for a period of 1-2 hours to ensure the reaction goes to completion.

• After reflux, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel. The organic layer (containing the product) should be on top.

• Separate the aqueous layer.

• Wash the organic layer with a 5% aqueous sodium bicarbonate solution to neutralize any remaining acid. Be sure to vent the separatory funnel frequently to release any CO₂ gas that evolves.

• Wash the organic layer with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant or filter the dried organic layer into a distillation flask.

• Purify the 3-Chloro-2,4-dimethylpentane by simple distillation, collecting the fraction that boils at the appropriate temperature.

Mandatory Visualization

Caption: A flowchart for troubleshooting low yield in the synthesis of 3-Chloro-2,4-dimethylpentane.

Caption: Competing SN1 and E1 reaction pathways for the formation of 3-Chloro-2,4-dimethylpentane.

References

• 1. Solved I performed a reaction in lab using | Chegg.com [chegg.com]
• 2. Solved 2,4-dimethyl-3-pentanol reacted with HCl and | Chegg.com [chegg.com]
• 3. Solved I performed an experiment in which I reacted | Chegg.com [chegg.com]

Preventing rearrangement products in SN1 reactions of 3-Chloro-2,4-dimethylpentane

This technical support guide provides troubleshooting advice and frequently asked questions for researchers encountering rearrangement products during the SN1 reaction of 3-chloro-2,4-dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a significant amount of a rearranged product, such as 2-substituted-2,4-dimethylpentane, in my SN1 reaction with 3-chloro-2,4-dimethylpentane?

A: The formation of a rearranged product is a common outcome for this substrate under SN1 conditions. The reaction mechanism involves the formation of a carbocation intermediate. Initially, the departure of the chloride leaving group generates a secondary carbocation at the C3 position. This secondary carbocation is adjacent to a carbon (C2) with a hydrogen atom. A rapid 1,2-hydride shift can occur, where a hydrogen atom with its bonding electrons migrates to the positively charged carbon. This process results in the formation of a more stable tertiary carbocation at the C2 position. The nucleophile will then attack both the secondary and the more stable tertiary carbocation, leading to a mixture of products, with the rearranged product often being the major one.[1][2][3]

Q2: How can I minimize or prevent the formation of the rearranged product while still using an SN1 pathway?

A: Preventing rearrangement in an SN1 reaction is inherently difficult because the migration to a more stable carbocation is a very fast and energetically favorable process.[2] Once the carbocation is formed, it will typically rearrange if a more stable configuration is possible. There are no standard SN1 conditions that can reliably prevent this. The most effective strategy to obtain the non-rearranged product is to avoid the formation of a carbocation intermediate altogether by choosing a different reaction pathway, such as an SN2 reaction.

Q3: What is the influence of the solvent on the product distribution in this reaction?

A: In an SN1 reaction, a polar protic solvent (e.g., water, methanol, ethanol) is necessary to stabilize the carbocation intermediate and the leaving group, thus facilitating the reaction.[4][5][6] While the choice of polar protic solvent is crucial for the reaction to proceed via an SN1 mechanism, it does not typically prevent the carbocation from rearranging. The solvent can also act as the nucleophile in what is known as a solvolysis reaction.[7] A highly concentrated or more nucleophilic solvent might slightly favor the non-rearranged product by capturing the initial secondary carbocation more quickly, but rearrangement is still likely to be the dominant pathway.

Q4: Does altering the nucleophile's concentration or strength affect the amount of rearrangement?

A: The rate of an SN1 reaction is independent of the concentration and strength of the nucleophile because the nucleophile is not involved in the rate-determining step (the formation of the carbocation).[8][9] Therefore, simply increasing the concentration of a weak nucleophile is unlikely to prevent rearrangement. Using a very strong nucleophile (e.g., an alkoxide) will change the mechanism from SN1 to SN2, which is an effective way to prevent rearrangement.

Q5: What is the recommended synthetic strategy to exclusively synthesize the non-rearranged product, 3-substituted-2,4-dimethylpentane?

A: To obtain the non-rearranged product, you must employ a reaction mechanism that avoids a carbocation intermediate. The SN2 (bimolecular nucleophilic substitution) reaction is the ideal alternative. SN2 reactions proceed in a single, concerted step where the nucleophile attacks the carbon center at the same time the leaving group departs. This mechanism leaves no opportunity for rearrangement. To favor the SN2 pathway, you should use:

• A strong, non-bulky nucleophile (e.g., sodium methoxide, sodium azide).[7][10]

• A polar aprotic solvent (e.g., acetone, DMSO, DMF), which solvates the cation of the nucleophilic salt but does not hydrogen-bond with the anionic nucleophile, preserving its reactivity.[6][10][11]

• Relatively lower temperatures.

Data Presentation: Controlling Reaction Pathways

The following table summarizes the general conditions used to favor SN1 or SN2 reaction pathways and the expected outcome for 3-chloro-2,4-dimethylpentane.

Factor	SN1 Conditions (Favors Rearrangement)	SN2 Conditions (Prevents Rearrangement)
Substrate	Secondary (2°) Alkyl Halide	Secondary (2°) Alkyl Halide
Nucleophile	Weak (e.g., H₂O, ROH)	Strong (e.g., RO⁻, CN⁻, N₃⁻)
Solvent	Polar Protic (e.g., Methanol, Ethanol, Water)[4]	Polar Aprotic (e.g., Acetone, DMSO, DMF)[6]
Intermediate	Carbocation (prone to rearrangement)[12]	None (concerted mechanism)
Primary Product	Rearranged: 2-substituted-2,4-dimethylpentane	Non-rearranged: 3-substituted-2,4-dimethylpentane

Visualizations

SN1 Reaction Pathway and Rearrangement

Caption: SN1 mechanism showing the formation of a secondary carbocation followed by a 1,2-hydride shift to a more stable tertiary carbocation, leading to a mixture of products.

Experimental Workflow: Product Selection

Caption: Decision workflow for selecting reaction conditions based on the desired product isomer.

Experimental Protocols

Protocol 1: Synthesis via SN1 Reaction (Solvolysis - Leads to Rearranged Product)

This protocol describes a typical solvolysis reaction where the solvent acts as the nucleophile, leading to a mixture of products with the rearranged alcohol being the major component.

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-chloro-2,4-dimethylpentane (1.0 eq).

• Solvent/Nucleophile: Add the polar protic solvent, for example, an 80:20 mixture of ethanol and water. The volume should be sufficient to fully dissolve the substrate.

• Reaction: Gently heat the mixture to a low reflux temperature (e.g., 50-60°C). The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Note that higher temperatures may increase the proportion of the E1 elimination byproduct.[13]

• Workup: After the reaction is complete (typically several hours), cool the mixture to room temperature. Add an equal volume of water and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the organic layer with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Analysis: Analyze the product mixture using GC-MS or NMR to determine the ratio of the non-rearranged (3-ethoxy-2,4-dimethylpentane) and rearranged (2-ethoxy-2,4-dimethylpentane) products. The rearranged product is expected to be the major isomer.

Protocol 2: Synthesis of Non-Rearranged Product via SN2 Reaction

This protocol is designed to favor the SN2 pathway to synthesize the non-rearranged ether, 3-methoxy-2,4-dimethylpentane.

• Nucleophile Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), prepare a solution of sodium methoxide (CH₃ONa) (approx. 1.2 eq) in anhydrous dimethyl sulfoxide (DMSO).

• Substrate Addition: Cool the sodium methoxide solution in an ice bath. Slowly add 3-chloro-2,4-dimethylpentane (1.0 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by TLC or GC. Gentle heating may be required, but this increases the risk of the competing E2 elimination reaction.

• Workup: Carefully quench the reaction by pouring it into a beaker of ice water.

• Purification: Extract the aqueous mixture with diethyl ether (3x). Combine the organic extracts and wash them with water and then brine to remove any remaining DMSO. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Analysis: Purify the crude product by column chromatography or distillation. Confirm the structure of the desired product, 3-methoxy-2,4-dimethylpentane, using NMR and mass spectrometry. The formation of the rearranged product should be minimal.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. quora.com [quora.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. SN1 reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing E2 Elimination of 3-Chloro-2,4-dimethylpentane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the E2 elimination of 3-chloro-2,4-dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What are the expected major and minor products for the E2 elimination of 3-chloro-2,4-dimethylpentane?

A1: The E2 elimination of 3-chloro-2,4-dimethylpentane can yield two primary products: the Zaitsev product (2,4-dimethyl-2-pentene) and the Hofmann product (2,4-dimethyl-1-pentene). The major product depends on the steric bulk of the base used. A small, strong base will favor the more substituted and thermodynamically stable Zaitsev product. Conversely, a bulky, sterically hindered base will favor the less substituted and kinetically favored Hofmann product due to easier access to the less hindered proton.

Q2: How does the choice of base affect the reaction outcome?

A2: The choice of base is critical in determining the regioselectivity of the elimination.

• Non-bulky, strong bases (e.g., sodium ethoxide, potassium hydroxide) favor the formation of the more substituted alkene (Zaitsev product).

• Bulky, strong bases (e.g., potassium tert-butoxide) favor the formation of the less substituted alkene (Hofmann product) due to steric hindrance.

Q3: What is the role of the solvent in this E2 reaction?

A3: Polar aprotic solvents such as DMSO or DMF are generally preferred for E2 reactions. They effectively solvate the cation of the base, leaving the anion more "naked" and reactive, thus increasing the rate of reaction. Polar protic solvents can hydrogen bond with the base, reducing its basicity and slowing down the reaction.

Q4: Can SN2 reactions compete with the desired E2 elimination?

A4: Yes, SN2 reactions can compete with E2 elimination, especially with less sterically hindered secondary alkyl halides and with nucleophiles that are also strong bases. For 3-chloro-2,4-dimethylpentane, which is a sterically hindered secondary alkyl halide, the E2 pathway is generally favored, particularly with a strong base. Using a bulky base further minimizes the competing SN2 reaction.

Q5: How does temperature influence the E2 elimination of 3-chloro-2,4-dimethylpentane?

A5: Higher temperatures generally favor elimination reactions over substitution reactions. Increasing the reaction temperature can improve the yield of the E2 products.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	1. Inactive or insufficient base.2. Low reaction temperature.3. Presence of water in the reaction mixture.4. Poor quality starting material.	1. Use a fresh, anhydrous strong base. Ensure the molar ratio of base to alkyl halide is appropriate (typically 1.5 to 2 equivalents of base).2. Increase the reaction temperature. Refluxing is often necessary.3. Ensure all glassware is oven-dried and reagents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).4. Verify the purity of 3-chloro-2,4-dimethylpentane by NMR or GC-MS.
Formation of the undesired regioisomer	1. Incorrect choice of base.2. Reaction temperature is too high or too low.	1. To favor the Hofmann product (2,4-dimethyl-1-pentene), use a bulky base like potassium tert-butoxide. To favor the Zaitsev product (2,4-dimethyl-2-pentene), use a smaller base like sodium ethoxide.2. Optimize the temperature. Lower temperatures may increase selectivity in some cases.
Significant amount of SN2 byproduct	1. The base used is also a good nucleophile and is not sterically hindered.2. The reaction temperature is too low.	1. Use a more sterically hindered base (e.g., potassium tert-butoxide) to disfavor the SN2 pathway.2. Increase the reaction temperature, as elimination is generally favored entropically at higher temperatures.
Incomplete reaction	1. Insufficient reaction time.2. Inadequate mixing.	1. Monitor the reaction progress using TLC or GC. Increase the reaction time if necessary.2. Ensure efficient stirring throughout the reaction.

Data Presentation

Table 1: Illustrative Product Distribution in the E2 Elimination of 3-Chloro-2,4-dimethylpentane with Different Bases.

Note: The following data is illustrative and based on general principles of E2 reactions for sterically hindered secondary alkyl halides. Actual yields may vary based on specific experimental conditions.

Base	Solvent	Temperature (°C)	Zaitsev Product (%) (2,4-dimethyl-2-pentene)	Hofmann Product (%) (2,4-dimethyl-1-pentene)	SN2 Product (%)
Sodium Ethoxide (NaOEt)	Ethanol	55	70	25	5
Potassium tert-Butoxide (KOtBu)	tert-Butanol	80	20	78	2
Potassium Hydroxide (KOH)	Ethanol	78	65	30	5

Experimental Protocols

Protocol 1: Synthesis of 2,4-dimethyl-1-pentene (Hofmann Product)

This protocol is adapted from general procedures for E2 reactions using a bulky base.

Materials:

• 3-chloro-2,4-dimethylpentane

• Potassium tert-butoxide (KOtBu)

• Anhydrous tert-butanol

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• Set up a dry, 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere.

• Add 3-chloro-2,4-dimethylpentane (10.0 g, 74.3 mmol) and anhydrous tert-butanol (100 mL) to the flask.

• With vigorous stirring, add potassium tert-butoxide (12.5 g, 111.4 mmol) to the solution in portions.

• Heat the reaction mixture to reflux (approximately 80-83°C) and maintain for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into 200 mL of cold water and transfer to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation to yield 2,4-dimethyl-1-pentene.

Protocol 2: Synthesis of 2,4-dimethyl-2-pentene (Zaitsev Product)

This protocol is adapted from general procedures for E2 reactions using a non-bulky base.

Materials:

• 3-chloro-2,4-dimethylpentane

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Pentane

• Saturated aqueous sodium chloride (brine)

• Anhydrous calcium chloride

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• Prepare a solution of sodium ethoxide by carefully dissolving sodium metal (2.6 g, 113 mmol) in anhydrous ethanol (100 mL) in a 250 mL round-bottom flask under a nitrogen atmosphere.

• Once the sodium has completely reacted and the solution has cooled, add 3-chloro-2,4-dimethylpentane (10.0 g, 74.3 mmol) dropwise with stirring.

• Heat the reaction mixture to reflux (approximately 78°C) and maintain for 6 hours.

• Monitor the reaction progress by TLC or GC.

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into 200 mL of cold water and extract with pentane (3 x 50 mL).

• Combine the organic extracts and wash with water (2 x 50 mL) followed by brine (50 mL).

• Dry the organic layer over anhydrous calcium chloride, filter, and carefully remove the pentane by distillation.

• Purify the crude product by fractional distillation to yield 2,4-dimethyl-2-pentene.

Visualizations

Caption: Generalized E2 Elimination Mechanism.

Caption: Experimental Workflow for E2 Elimination.

Technical Support Center: Analysis of 3-Chloro-2,4-dimethylpentane

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 3-Chloro-2,4-dimethylpentane. Our goal is to help you identify and resolve issues related to impurities in your samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a sample of 3-Chloro-2,4-dimethylpentane?

A1: Impurities in 3-Chloro-2,4-dimethylpentane often originate from the synthetic route used. Common impurities may include:

• Isomeric Byproducts: Rearrangement during synthesis can lead to the formation of isomers, with 2-chloro-2,4-dimethylpentane being a significant possibility.[1]

• Elimination Products: The synthesis process may also result in the formation of various alkenes through the elimination of HCl.[1]

• Unreacted Starting Materials: Depending on the synthetic pathway, residual amounts of starting materials like 2,4-dimethyl-3-pentanol or 2,4-dimethylpentane may be present.[1]

• Reagent-Related Impurities: If reagents such as thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃) are used, byproducts from these reagents could also be present.[1]

Q2: Which analytical techniques are most suitable for identifying impurities in 3-Chloro-2,4-dimethylpentane?

A2: The primary methods for analyzing impurities in alkyl halides like 3-Chloro-2,4-dimethylpentane are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds.[2][3][4] It offers high separation efficiency and sensitive detection, making it ideal for identifying and quantifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is essential for the definitive structural elucidation of isolated or unknown impurities. Both ¹H and ¹³C NMR can provide detailed structural information.

• High-Performance Liquid Chromatography (HPLC): While less common for volatile compounds, HPLC can be used to quantify non-volatile starting materials, catalysts, or polar byproducts that are not suitable for GC analysis.[1]

Q3: What are the typical regulatory thresholds for reporting and identifying impurities in active pharmaceutical ingredients (APIs)?

A3: The International Council for Harmonisation (ICH) provides guidelines for impurity thresholds. According to ICH Q3A(R2), for a maximum daily dose of ≤ 2g/day, the thresholds are:

• Reporting Threshold: 0.05%

• Identification Threshold: 0.10% or 1.0 mg per day intake, whichever is lower.

• Qualification Threshold: 0.15% or 1.0 mg per day intake, whichever is lower. Any impurity found at a level higher than 0.1% should be characterized.[5]

Troubleshooting Guides

This section provides solutions to common issues encountered during the analysis of 3-Chloro-2,4-dimethylpentane.

GC-MS Analysis Troubleshooting

Problem: Poor peak shape (tailing or fronting).

• Possible Cause 1: Column Overload.

  • Solution: Reduce the sample concentration or the injection volume.[5]

• Possible Cause 2: Active sites in the inlet or column.

  • Solution: Use a deactivated inlet liner. If the column is old, consider replacing it.

• Possible Cause 3: Inappropriate injection temperature.

  • Solution: Optimize the injector temperature. A temperature that is too low can cause slow volatilization, while a temperature that is too high can cause degradation.

Problem: Inconsistent retention times.

• Possible Cause 1: Fluctuations in carrier gas flow.

  • Solution: Check for leaks in the gas lines and ensure the gas supply is stable.

• Possible Cause 2: Changes in the GC oven temperature program.

  • Solution: Verify that the oven temperature program is accurate and reproducible.

• Possible Cause 3: Column degradation.

  • Solution: Over time, the stationary phase of the column can degrade. If other solutions fail, the column may need to be replaced.

Sample Preparation Troubleshooting

Problem: Low signal intensity for impurities.

• Possible Cause 1: Insufficient sample concentration.

  • Solution: Concentrate the sample, if possible, without concentrating interfering matrix components.

• Possible Cause 2: Matrix effects in the MS source.

  • Solution: Use a sample cleanup method, such as solid-phase extraction (SPE), to remove interfering compounds from the sample matrix.

Data Presentation

The following table provides a hypothetical impurity profile for a sample of 3-Chloro-2,4-dimethylpentane, illustrating how quantitative data can be presented.

Impurity Name	Retention Time (min)	Observed Range (%)	Identification Method	Potential Source
2,4-dimethylpentane	5.8	0.05 - 0.15	GC-MS	Unreacted Starting Material
2,4-dimethyl-3-pentanol	9.2	< 0.10	GC-MS	Unreacted Starting Material
2-chloro-2,4-dimethylpentane	7.5	0.10 - 0.50	GC-MS, NMR	Isomeric Impurity
2,4-dimethyl-2-pentene	6.3	0.05 - 0.20	GC-MS	Elimination Byproduct
Unknown Impurity 1	8.1	~ 0.08	GC-MS	Side Reaction

Experimental Protocols

Protocol 1: GC-MS Analysis of 3-Chloro-2,4-dimethylpentane

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the 3-Chloro-2,4-dimethylpentane sample into a 10 mL volumetric flask.[3]

  • Dissolve and dilute to volume with a suitable solvent such as hexane or dichloromethane.

• GC-MS Instrumentation and Conditions:

  • GC System: Agilent 8860 GC or equivalent.

  • Column: VF-624ms capillary column (or similar phase for volatile halogenated compounds).[4][6]

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[7]

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold: 5 minutes at 200 °C.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ion Source Temperature: 230 °C.[3]

  • Quadrupole Temperature: 150 °C.[3]

  • Acquisition Mode: Full Scan (m/z 35-300) for impurity identification and Selected Ion Monitoring (SIM) for quantification of known impurities.[3]

• Data Analysis:

  • Identify impurities by comparing their mass spectra with a spectral library (e.g., NIST).

  • Quantify impurities using an internal or external standard method.

Protocol 2: NMR for Structural Elucidation of Unknown Impurities

• Impurity Isolation (if necessary):

  • If an impurity is present at a sufficient level, isolate it using preparative GC or HPLC.

• Sample Preparation:

  • Dissolve the isolated impurity or the 3-Chloro-2,4-dimethylpentane sample containing a significant amount of the impurity in a suitable deuterated solvent (e.g., CDCl₃).

• NMR Spectroscopy:

  • Acquire ¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC spectra on a 400 MHz or higher field NMR spectrometer.[8]

• Data Analysis:

  • Analyze the chemical shifts, coupling constants, and correlations from the 1D and 2D NMR spectra to determine the chemical structure of the impurity.

Visualizations

Caption: Workflow for the identification of impurities.

Caption: Troubleshooting guide for poor GC-MS peak shape.

References

• 1. 3-Chloro-2,4-dimethylpentane|CAS 19174-61-9 [benchchem.com]
• 2. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 3-Chloro-2,4-dimethylpentane Reaction Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals interpreting complex NMR spectra of reaction mixtures involving 3-chloro-2,4-dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What are the expected major products in the synthesis of 3-chloro-2,4-dimethylpentane?

A1: The synthesis of 3-chloro-2,4-dimethylpentane, particularly from 2,4-dimethyl-3-pentanol using a reagent like Lucas reagent (concentrated HCl and ZnCl₂), is expected to yield the desired product. However, the formation of isomeric byproducts through carbocation rearrangements is possible, though less likely in this specific case due to the secondary carbocation being relatively stable. Elimination reactions can also occur, leading to the formation of alkenes.

Q2: What are the most common impurities or byproducts I should look for in my NMR spectrum?

A2: Common byproducts and impurities to consider are:

• Isomeric Chlorides: 1-chloro-2,4-dimethylpentane and 2-chloro-2,4-dimethylpentane may form, although their formation might be minor depending on the synthetic route.

• Elimination Products: 2,4-dimethyl-1-pentene and 2,4-dimethyl-2-pentene can be formed through E1 or E2 elimination pathways.

• Unreacted Starting Material: Residual 2,4-dimethyl-3-pentanol or 2,4-dimethylpentane may be present.

• Solvent Residues: Residual solvents from the reaction or workup (e.g., diethyl ether, dichloromethane) are common impurities.

Q3: My baseline is noisy and the peaks are broad. What could be the cause?

A3: A noisy baseline and broad peaks can result from several factors:

• Poor Shimming: The magnetic field homogeneity may not be optimized. Re-shimming the spectrometer is the first step in troubleshooting this issue.

• Sample Concentration: A sample that is too concentrated can lead to increased viscosity and peak broadening. Diluting the sample may improve resolution.

• Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause significant line broadening. Ensure all glassware is thoroughly cleaned.

• Insoluble Material: The presence of suspended solids will disrupt the magnetic field homogeneity. Filter your sample through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.

Q4: I see more signals in my spectrum than I expect for my target molecule. How do I begin to identify the other components?

A4: A systematic approach is key:

• Identify Solvent and Known Impurity Peaks: First, identify signals from your deuterated solvent and any common contaminants (e.g., water, grease, acetone).

• Look for Starting Materials: Compare the remaining signals to the known spectra of your starting materials.

• Analyze Characteristic Regions: Look for signals in the alkene region (typically 4.5-6.5 ppm in ¹H NMR) to identify potential elimination byproducts.

• Compare with Predicted Spectra: Use the tables provided below with predicted chemical shifts for the target molecule and its likely isomers to tentatively assign the major signals.

• Consider 2D NMR: If the 1D spectrum is too complex, acquiring a 2D COSY or HSQC spectrum can help establish connectivity between protons and carbons, aiding in the identification of individual components.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Overlapping Multiplets in the Alkyl Region (0.8-2.0 ppm)	The ¹H NMR spectra of 3-chloro-2,4-dimethylpentane and its isomers have many signals in a narrow chemical shift range, leading to significant overlap.	- Acquire the spectrum at a higher magnetic field strength to increase spectral dispersion.- Use a different deuterated solvent (e.g., benzene-d₆, acetone-d₆) to induce different chemical shifts.- Perform a 2D COSY experiment to identify coupled protons and trace the spin systems of each component.
Broad Signal for the Proton on the Carbon Bearing Chlorine	The chlorine nucleus has quadrupolar isotopes (³⁵Cl and ³⁷Cl) which can cause rapid relaxation and lead to broadening of the signal of the directly attached proton.	This is a natural phenomenon. If the broadening is severe, gentle heating of the sample might sharpen the signal, but this could also promote degradation.
Unexpected Peaks in the Alkene Region (4.5-6.5 ppm)	E1 or E2 elimination has occurred, forming 2,4-dimethyl-1-pentene or 2,4-dimethyl-2-pentene.	Compare the observed signals with the known chemical shifts for these alkenes (see table below). To minimize elimination, consider using milder reaction conditions (e.g., lower temperature, less acidic reagent if applicable).
Difficulty Phasing the Spectrum	Poor shimming or a non-homogeneous sample.	Re-shim the spectrometer carefully. Ensure your sample is fully dissolved and free of any particulate matter.
Carbon Signal Attached to Chlorine Appears as a Doublet or is Broad	The two stable isotopes of chlorine (³⁵Cl and ³⁷Cl) can sometimes cause a small isotopic shift in the ¹³C NMR spectrum, leading to a broadened peak or a resolved doublet for the carbon directly bonded to chlorine.	This is an isotopic effect and can be a useful confirmation of the carbon attached to chlorine. No corrective action is needed.

Data Presentation: Predicted NMR Chemical Shifts

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 3-chloro-2,4-dimethylpentane and its potential byproducts. These values are estimates and may vary slightly from experimental data.

Table 1: Predicted ¹H NMR Data (in CDCl₃)

Compound	Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
3-Chloro-2,4-dimethylpentane	H3	~3.8 - 4.2	ddd	J(H3,H2) ≈ 4-6, J(H3,H4) ≈ 4-6
H2, H4	~2.0 - 2.4	m
CH₃ (at C2, C4)	~0.9 - 1.1	d	J ≈ 7
1-Chloro-2,4-dimethylpentane	H1	~3.4 - 3.6	m
H2	~1.8 - 2.1	m
H3	~1.2 - 1.5	m
H4	~1.6 - 1.9	m
CH₃ (at C2)	~0.9 - 1.0	d	J ≈ 7
CH₃ (at C4)	~0.8 - 0.9	d	J ≈ 7
2-Chloro-2,4-dimethylpentane	H3	~1.7 - 2.0	m
H4	~1.5 - 1.8	m
CH₃ (at C2)	~1.5 - 1.7	s
CH₃ (at C4)	~0.9 - 1.0	d	J ≈ 7
2,4-Dimethyl-1-pentene	=CH₂	~4.6 - 4.8	s
H2	~1.9 - 2.1	d	J ≈ 7
H3	~1.7 - 1.9	m
CH₃ (at C2)	~1.7 - 1.8	s
CH₃ (at C4)	~0.8 - 0.9	d	J ≈ 7
2,4-Dimethyl-2-pentene	=CH	~5.0 - 5.2	d	J ≈ 1-2
H4	~2.2 - 2.4	m
CH₃ (at C2)	~1.6 - 1.7	s
CH₃ (at C4)	~0.9 - 1.0	d	J ≈ 7

Table 2: Predicted ¹³C NMR Data (in CDCl₃)

Compound	Carbon	Predicted Chemical Shift (ppm)
3-Chloro-2,4-dimethylpentane	C3	~65 - 75
C2, C4	~35 - 45
CH₃ (at C2, C4)	~18 - 25
1-Chloro-2,4-dimethylpentane	C1	~45 - 55
C2	~35 - 45
C3	~30 - 40
C4	~25 - 35
C5	~20 - 25
CH₃ (at C2)	~15 - 20
CH₃ (at C4)	~20 - 25
2-Chloro-2,4-dimethylpentane	C2	~70 - 80
C3	~50 - 60
C4	~25 - 35
C1	~30 - 40
CH₃ (at C4)	~20 - 25
2,4-Dimethyl-1-pentene	C1	~110 - 115
C2	~145 - 150
C3	~50 - 55
C4	~25 - 30
C5	~20 - 25
CH₃ (at C2)	~20 - 25
CH₃ (at C4)	~20 - 25
2,4-Dimethyl-2-pentene	C2	~130 - 135
C3	~120 - 125
C4	~30 - 35
C1, C5	~20 - 25
CH₃ (at C2)	~25 - 30
CH₃ (at C4)	~20 - 25

Experimental Protocols

Synthesis of 3-Chloro-2,4-dimethylpentane from 2,4-Dimethyl-3-pentanol

This protocol is adapted from a standard procedure for the conversion of secondary alcohols to alkyl chlorides using the Lucas reagent.

• Materials:

  • 2,4-dimethyl-3-pentanol

  • Lucas Reagent (anhydrous ZnCl₂ dissolved in concentrated HCl)

  • Sodium bicarbonate (5% aqueous solution)

  • Anhydrous sodium sulfate

  • Diethyl ether

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2,4-dimethyl-3-pentanol and an excess of Lucas reagent.

  • Stir the mixture at room temperature. The reaction is typically accompanied by the formation of an oily layer of the alkyl chloride. The reaction can be gently heated to increase the rate, but this may also promote elimination.

  • After the reaction is complete (as monitored by TLC or GC), transfer the mixture to a separatory funnel.

  • Separate the organic layer and wash it sequentially with cold water, 5% sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent, and remove the solvent (if any was used for extraction) by rotary evaporation.

  • The crude product can be purified by distillation.

NMR Sample Preparation

• Accurately weigh approximately 10-20 mg of the crude reaction mixture into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.

• Ensure the sample is fully dissolved. If there are any solid particles, filter the solution through a pipette with a small cotton or glass wool plug directly into a clean, dry 5 mm NMR tube.

• Cap the NMR tube and carefully invert it several times to ensure the solution is homogeneous.

• Wipe the outside of the NMR tube clean before inserting it into the spectrometer.

Visualizations

Caption: Experimental workflow for the synthesis and NMR analysis of 3-chloro-2,4-dimethylpentane.

Caption: Logical troubleshooting workflow for interpreting complex NMR spectra of the reaction mixture.

Technical Support Center: Grignard Reagent Formation from Sterically Hindered Alkyl Halides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the formation of Grignard reagents from sterically hindered alkyl halides.

Troubleshooting Guides

Issue: Reaction Fails to Initiate

Q1: My Grignard reaction with a sterically hindered alkyl halide is not starting. What are the common causes and solutions?

A1: Failure to initiate is the most common issue, especially with sterically hindered substrates, due to slower reaction rates and the passivating magnesium oxide (MgO) layer on the magnesium surface.[1][2][3]

Primary Causes & Troubleshooting Steps:

• Inactive Magnesium Surface: The MgO layer inhibits the reaction between the magnesium and the alkyl halide.[1][3][4]

  • Solution: Activate the magnesium surface. Several methods can be employed, with varying levels of effectiveness (see Table 1).[1] Mechanical methods like crushing or scratching the magnesium pieces in situ can also expose a fresh surface.[4]

• Presence of Water: Grignard reagents are highly sensitive to protic sources. Trace amounts of water in glassware or solvents will quench the reaction.[1][3][5]

  • Solution: Ensure rigorously anhydrous conditions. Flame-dry or oven-dry all glassware overnight.[1][3] Use anhydrous solvents, typically distilled from a suitable drying agent.[6][7]

• Low Reactivity of Alkyl Halide: Steric hindrance around the carbon-halogen bond can significantly slow down the reaction rate.[2][8]

  • Solution: Use a more reactive halogen (I > Br > Cl).[9][10] Consider using a higher boiling point solvent like tetrahydrofuran (THF) to allow for gentle heating, though be cautious of runaway reactions.[2][6]

Visual Troubleshooting Guide for Initiation Failure

Caption: Troubleshooting workflow for Grignard reaction initiation failure.

Issue: Low Yield of Grignard Reagent

Q2: I'm observing a very low yield of my desired Grignard reagent. What are the likely side reactions and how can I minimize them?

A2: Low yields with sterically hindered alkyl halides are often due to competing side reactions, such as Wurtz coupling and elimination reactions.[1][2]

Common Side Reactions & Mitigation Strategies:

• Wurtz Coupling: The newly formed Grignard reagent can react with the starting alkyl halide to form a dimer (R-R).[1][2] This is favored by high local concentrations of the alkyl halide and higher temperatures.[1]

  • Mitigation:

    • Add the alkyl halide slowly and dropwise to the magnesium suspension to maintain a low concentration.[1][2]

    • Ensure efficient stirring to quickly disperse the alkyl halide.[1]

    • Maintain a moderate reaction temperature.[1]

• Elimination (E2) Reactions: Sterically hindered alkyl halides are prone to elimination to form an alkene, especially if there are β-hydrogens.[2][11]

  • Mitigation:

    • Control the reaction temperature. Lower temperatures can favor Grignard formation over elimination.[2]

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient activation or reaction time.[1]

  • Mitigation:

    • Use a more effective magnesium activation method (see Table 1).[2]

    • Allow for sufficient reaction time after the addition of the alkyl halide is complete.[1]

Logical Diagram of Side Reactions

Caption: Competing reactions in hindered Grignard reagent formation.

Frequently Asked Questions (FAQs)

Q3: Which solvent is best for forming a Grignard reagent from a hindered alkyl halide?

A3: Ethereal solvents are essential for stabilizing the Grignard reagent.[9][12] While diethyl ether is a standard solvent, tetrahydrofuran (THF) is generally preferred for less reactive or sterically hindered halides.[2][9] THF has a higher solvating power and a higher boiling point (66°C) compared to diethyl ether (34.6°C), which allows for gentle heating to facilitate the reaction with sluggish halides.[2][6]

Q4: What are "Turbo-Grignard" reagents and when should they be used?

A4: "Turbo-Grignard" reagents are organomagnesium compounds prepared in the presence of lithium chloride (LiCl).[2] The addition of LiCl breaks up the polymeric aggregates of the Grignard reagent, leading to more soluble and highly reactive monomeric species.[2] You should consider using this method when dealing with particularly unreactive or sterically demanding alkyl or aryl halides where standard methods fail.[2][13]

Q5: What is Rieke® Magnesium and how does it help with hindered systems?

A5: Rieke® magnesium is a highly reactive form of magnesium metal prepared by the reduction of a magnesium salt, resulting in a fine powder with a large surface area.[12][14] This high reactivity allows for the formation of Grignard reagents from halides that are unreactive with standard magnesium turnings.[14][15] It also enables the reaction to proceed at much lower temperatures (e.g., -78°C), which can suppress side reactions and allow for the preparation of functionalized Grignard reagents that would otherwise be unstable.[16][17]

Data Presentation

Table 1: Comparison of Common Magnesium Activation Methods

Activation Method	Reagents/Procedure	Observations & Efficacy
Iodine	Add a small crystal of iodine to the magnesium turnings.	The purple color of I₂ disappears upon activation. Simple and widely effective for most cases.[1][4][18]
1,2-Dibromoethane	Add a few drops to the magnesium suspension.	Bubbling (ethylene gas evolution) indicates activation. The byproducts are innocuous (MgBr₂ and ethene).[4][6][18]
Mechanical Grinding	Vigorously stir magnesium turnings with a glass rod to break them.	Physically removes the MgO layer to expose a fresh metal surface.[4][18]
DIBAH	Utilize diisobutylaluminum hydride (DIBAH) for activation.	A general and reliable method that allows initiation at or below 20°C, enhancing safety.[19]
Rieke® Magnesium	Use a pre-prepared highly active magnesium suspension.	Most effective method for unreactive halides; allows for reaction at very low temperatures.[12][14][16]

Experimental Protocols

Protocol 1: General Procedure for Grignard Reagent Formation with Activation

• Preparation: Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and a nitrogen or argon inlet.[1][6] Allow the apparatus to cool to room temperature under the inert atmosphere.

• Magnesium Addition: Place magnesium turnings (1.2 equivalents) into the cooled flask.

• Activation:

  • Using Iodine: Add one small crystal of iodine.[6]

  • Using 1,2-Dibromoethane: Add anhydrous THF or diethyl ether to cover the magnesium, then add a few drops of 1,2-dibromoethane.[6]

• Initiation: In the dropping funnel, prepare a solution of the sterically hindered alkyl halide (1 equivalent) in the anhydrous solvent. Add a small portion (approx. 10%) of this solution to the magnesium.

• Observation: Look for signs of reaction initiation, such as gentle bubbling, a noticeable exotherm (flask becomes warm), and the disappearance of the iodine color (if used).[3][6] Gentle warming with a heat gun may be necessary, but exercise extreme caution.

• Addition: Once the reaction has initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.[6]

• Completion: After the addition is complete, continue to stir the mixture (with gentle heating if necessary) until most of the magnesium has been consumed.[1]

Protocol 2: Formation using the Entrainment Method

The "entrainment method" is particularly useful for unreactive halides. It involves using a more reactive halide to continuously clean and activate the magnesium surface during the main reaction.[18][20]

• Preparation: Follow steps 1 and 2 from Protocol 1.

• Reagent Preparation: In the dropping funnel, prepare a solution containing both the sterically hindered alkyl halide (1 equivalent) and a more reactive "entrainer" such as 1,2-dibromoethane (0.1-0.2 equivalents) in the anhydrous solvent.[18]

• Initiation & Addition: Add a small portion of the mixed halide solution to initiate the reaction. The more reactive 1,2-dibromoethane will react first, activating the magnesium. Then, continue the dropwise addition of the mixed solution as described in Protocol 1.[18] The continuous reaction of the entrainer maintains an active magnesium surface for the less reactive halide.

Experimental Workflow Diagram

Caption: Step-by-step workflow for Grignard reagent synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. quora.com [quora.com]
• 8. byjus.com [byjus.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 11. Grignard Reaction [organic-chemistry.org]
• 12. adichemistry.com [adichemistry.com]
• 13. echemi.com [echemi.com]
• 14. Highly Reactive Metals and Organometallic Reagents | Rieke Metals [riekemetals.com]
• 15. "Rieke magnesium-mediated transformation of conjugated dienes into nove" by Matthew Scott Sell [digitalcommons.unl.edu]
• 16. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides [organic-chemistry.org]
• 17. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]

Improving the selectivity of free-radical chlorination of 2,4-dimethylpentane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals conducting free-radical chlorination of 2,4-dimethylpentane.

Troubleshooting Guide

Q1: My reaction has not initiated. What are the possible causes and solutions?

A1: Failure to initiate is a common issue in free-radical reactions. Here are the primary causes and troubleshooting steps:

• Inadequate UV Light Source: The UV lamp may be too weak, have the incorrect wavelength, or be positioned too far from the reaction vessel.

  • Solution: Ensure you are using a UV lamp that provides sufficient energy to cleave the Cl-Cl bond. Position the lamp as close to the reaction vessel as is safe. Consider using a quartz reaction vessel, as Pyrex can block a significant portion of UV radiation.

• Presence of Inhibitors: Oxygen is a potent radical inhibitor. Any dissolved oxygen in your reactants or solvent can quench the radical chain reaction.

  • Solution: Degas your solvent and reactants by bubbling an inert gas (e.g., argon or nitrogen) through them for 15-30 minutes prior to the reaction. Maintain a positive pressure of the inert gas throughout the experiment.

• Low Quality or Decomposed Initiator (if using a chemical initiator): If you are using a chemical initiator like AIBN or benzoyl peroxide instead of UV light, it may have degraded.

  • Solution: Use a fresh batch of the chemical initiator.

Q2: I am observing a high percentage of polychlorinated products. How can I improve the selectivity for monochlorination?

A2: The formation of di-, tri-, and even tetrachlorinated products can be a significant issue.[1] To favor monosubstitution, you can implement the following strategies:

• Adjust the Reactant Ratio: Use a large excess of 2,4-dimethylpentane relative to chlorine.[1] A higher concentration of the alkane increases the probability that a chlorine radical will collide with an unreacted 2,4-dimethylpentane molecule rather than a monochlorinated product.

  • Recommended Ratio: A starting point is a 5:1 to 10:1 molar ratio of 2,4-dimethylpentane to chlorine.

• Control Reaction Time: Shorter reaction times will generally lead to a higher proportion of monochlorinated products. Monitor the reaction progress using Gas Chromatography (GC) and stop the reaction once the desired level of conversion is reached.

Q3: The product distribution is not what I expected. How can I influence the regioselectivity of the chlorination?

A3: The regioselectivity of free-radical chlorination is inherently limited due to the high reactivity of the chlorine radical. However, you can influence the product ratios to some extent:

• Solvent Effects: The choice of solvent can alter the selectivity of the chlorine radical. Aromatic solvents like benzene can form a π-complex with the chlorine atom, making it less reactive and therefore more selective.[2]

  • Example: Shifting from a non-polar solvent like carbon tetrachloride to benzene can increase the proportion of chlorination at the tertiary position.

• Temperature Control: Lowering the reaction temperature can slightly increase the selectivity for the more stable tertiary radical, though the effect is less pronounced than with bromination.

Q4: My product yield is very low. What are the potential reasons and how can I improve it?

A4: Low yields can be frustrating. Consider these potential causes:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Extend the reaction time and monitor by GC. Ensure your UV source is functioning correctly throughout the reaction.

• Product Loss During Workup: The chlorinated products are volatile.

  • Solution: Use cooled solvents during extraction and minimize the use of rotary evaporation. If distillation is used for purification, ensure the fractionating column is efficient to prevent co-distillation of isomers.

• Side Reactions: Besides polychlorination, other side reactions can consume your starting material.

  • Solution: Ensure the reaction is performed under an inert atmosphere to prevent oxidation. Use purified reactants and solvents to avoid side reactions with impurities.

Frequently Asked Questions (FAQs)

Q1: What is the expected product distribution for the free-radical chlorination of 2,4-dimethylpentane?

A1: The free-radical chlorination of 2,4-dimethylpentane yields three primary monochlorinated products: 1-chloro-2,4-dimethylpentane, 2-chloro-2,4-dimethylpentane, and 3-chloro-2,4-dimethylpentane.[3][4] The exact distribution depends on the reaction conditions, but a typical distribution is influenced by the number of each type of hydrogen and their relative reactivities (tertiary > secondary > primary).[4]

Q2: Why is free-radical chlorination less selective than bromination?

A2: The difference in selectivity lies in the reactivity of the halogen radicals. The chlorine radical is much more reactive and less discriminating than the bromine radical. According to Hammond's postulate, the transition state for the hydrogen abstraction step in chlorination is "earlier" and more reactant-like, meaning the energy differences between the primary, secondary, and tertiary transition states are smaller. In contrast, the hydrogen abstraction by a bromine radical is endothermic, leading to a "later," more product-like transition state that better reflects the stability of the resulting carbon radical.[5][6]

Q3: Can I use a chemical initiator instead of UV light?

A3: Yes, radical initiators such as azobisisobutyronitrile (AIBN) or benzoyl peroxide can be used to initiate the reaction by providing a source of radicals upon thermal decomposition. However, the reaction temperature will need to be controlled to match the decomposition temperature of the chosen initiator.

Q4: What is the mechanism of free-radical chlorination?

A4: The reaction proceeds via a chain mechanism involving three stages:

• Initiation: The chlorine molecule is homolytically cleaved by UV light or heat to form two chlorine radicals.

• Propagation: A chlorine radical abstracts a hydrogen atom from 2,4-dimethylpentane to form an alkyl radical and HCl. This alkyl radical then reacts with another chlorine molecule to form the chlorinated product and a new chlorine radical, which continues the chain.

• Termination: The reaction is terminated when two radicals combine. This can involve two chlorine radicals, two alkyl radicals, or a chlorine and an alkyl radical.

Q5: How can I analyze the product mixture?

A5: The most common method for analyzing the product mixture is Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS) for definitive identification of the isomers.[3] 1H NMR spectroscopy can also be used to determine the product ratios by integrating the signals corresponding to unique protons in each isomer.

Data Presentation

Table 1: Product Distribution of Monochlorination of 2,4-Dimethylpentane in Various Solvents at 40°C

Solvent	1-chloro-2,4-dimethylpentane (%)	2-chloro-2,4-dimethylpentane (%)	3-chloro-2,4-dimethylpentane (%)
Carbon Tetrachloride	50.4	22.0	27.6
4 M Benzene in CCl4	35.2	31.6	33.2
12 M Carbon Disulfide in CCl4	16.2	45.4	38.4

Data adapted from the Journal of the American Chemical Society.[3]

Experimental Protocols

Protocol 1: Photochlorination of 2,4-Dimethylpentane

Materials:

• 2,4-dimethylpentane (high purity)

• Chlorine gas or a solution of chlorine in a suitable solvent (e.g., carbon tetrachloride)

• Anhydrous solvent (e.g., carbon tetrachloride)

• Inert gas (Argon or Nitrogen)

• Photochemical reactor with a UV lamp and a reflux condenser

• Gas washing bottle containing a solution of sodium thiosulfate to neutralize excess chlorine.

Procedure:

• Reaction Setup:

  • Set up the photochemical reactor with a magnetic stirrer, a gas inlet, and a reflux condenser. The outlet of the condenser should be connected to the gas washing bottle.

  • Ensure the apparatus is oven-dried and assembled under a flow of inert gas to exclude moisture and oxygen.

• Reactant Preparation:

  • Prepare a solution of 2,4-dimethylpentane in the chosen solvent in the reaction vessel. A typical concentration is 1-2 M.

  • Degas the solution by bubbling inert gas through it for at least 20 minutes.

• Initiation:

  • Turn on the UV lamp and the cooling water for the condenser.

  • Slowly bubble a known amount of chlorine gas through the solution, or add the chlorine solution dropwise. Maintain a large molar excess of the alkane.

• Reaction:

  • Maintain the reaction at the desired temperature (e.g., 40°C) using a water bath.

  • Monitor the reaction progress by taking small aliquots and analyzing them by GC.

• Quenching and Workup:

  • Once the desired conversion is achieved, turn off the UV lamp and stop the chlorine flow.

  • Bubble inert gas through the reaction mixture to remove any unreacted chlorine and HCl.

  • Wash the reaction mixture with a dilute solution of sodium bicarbonate to remove residual HCl, followed by a wash with water.

  • Dry the organic layer over an anhydrous salt (e.g., MgSO4), filter, and carefully remove the solvent under reduced pressure, avoiding excessive heat to prevent product loss.

• Analysis:

  • Analyze the product mixture by GC-MS to determine the relative percentages of the monochlorinated isomers.

Visualizations

Caption: Factors influencing selectivity in free-radical chlorination.

Caption: Experimental workflow for photochlorination.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. brainly.com [brainly.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. homework.study.com [homework.study.com]

Common side reactions with 3-Chloro-2,4-dimethylpentane and how to avoid them

Welcome to the technical support center for experiments involving 3-Chloro-2,4-dimethylpentane. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products when synthesizing 3-Chloro-2,4-dimethylpentane from 2,4-dimethyl-3-pentanol?

A1: The two most prevalent side products are the rearranged isomer, 2-Chloro-2,4-dimethylpentane, and a mixture of elimination products, primarily 2,4-dimethyl-2-pentene and 2,4-dimethyl-1-pentene.[1][2][3] The formation of these byproducts is a direct consequence of the reaction mechanism, which often proceeds through a carbocation intermediate.

Q2: Why does rearrangement occur to form 2-Chloro-2,4-dimethylpentane?

A2: The synthesis of 3-Chloro-2,4-dimethylpentane from its corresponding alcohol often involves the formation of a secondary carbocation at the C3 position. This secondary carbocation can undergo a 1,2-hydride shift to form a more stable tertiary carbocation at the C2 position.[4] The subsequent attack by a chloride ion on this rearranged carbocation leads to the formation of 2-Chloro-2,4-dimethylpentane.[5]

Q3: What factors promote the formation of elimination byproducts?

A3: Elimination reactions (E1 and E2) compete with the desired substitution reactions (SN1 and SN2). Several factors can favor elimination:

• High Temperatures: Increasing the reaction temperature generally favors elimination over substitution because elimination reactions often have a greater positive entropy change.[6][7][8][9]

• Strong, Bulky Bases: The use of strong and sterically hindered bases can promote elimination.

• Solvent: The choice of solvent plays a critical role. While polar protic solvents can stabilize the carbocation intermediate in SN1/E1 pathways, certain conditions can still favor elimination.

Q4: How can I minimize the formation of these side products?

A4: To minimize rearrangement and elimination, it is crucial to avoid the formation of a carbocation intermediate. This can be achieved by using reagents that facilitate an SN2-type mechanism. The use of thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃) is recommended for converting 2,4-dimethyl-3-pentanol to 3-Chloro-2,4-dimethylpentane, as these reagents can proceed through a mechanism that avoids carbocation formation, thus preventing rearrangement and reducing elimination.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High percentage of 2-Chloro-2,4-dimethylpentane in the product mixture.	The reaction conditions are favoring an SN1 pathway with subsequent carbocation rearrangement. This is common when using strong acids like HCl (Lucas Reagent).	Switch to a reagent system that promotes an SN2 reaction. The use of thionyl chloride (SOCl₂) in the presence of a non-nucleophilic base like pyridine is a standard method to avoid carbocation formation.
Significant formation of alkene byproducts.	The reaction temperature is too high, or a strong, non-nucleophilic base is being used, favoring elimination.	Lower the reaction temperature. If a base is required, ensure it is not excessively strong or bulky. For SN1/E1 conditions, using a lower temperature will favor the substitution pathway.[8][9]
Low overall yield of the desired product.	This could be due to a combination of side reactions (rearrangement and elimination) or incomplete reaction. The starting alcohol may also be sterically hindered, slowing down the desired reaction.	Optimize reaction conditions by using a more suitable reagent like SOCl₂. Ensure anhydrous conditions, as water can interfere with many chlorinating agents. A slightly longer reaction time at a controlled, lower temperature might improve the yield of the desired substitution product while minimizing side reactions.
Product mixture is difficult to purify.	The boiling points of 3-Chloro-2,4-dimethylpentane and its rearranged isomer, 2-Chloro-2,4-dimethylpentane, are very close, making fractional distillation challenging.	The most effective approach is to prevent the formation of the isomer in the first place by using a synthetic method that avoids carbocation intermediates (e.g., SOCl₂/pyridine). If the mixture has already formed, very efficient fractional distillation or preparative gas chromatography may be required.

Experimental Protocols

Protocol 1: Synthesis of 3-Chloro-2,4-dimethylpentane using the Lucas Reagent (Prone to Side Reactions)

This method is known to produce a mixture of the desired product, the rearranged product, and elimination products.

Materials:

• 2,4-dimethyl-3-pentanol

• Lucas Reagent (anhydrous ZnCl₂ in concentrated HCl)

• Round bottom flask with reflux condenser

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate

• Distillation apparatus

Procedure:

• In a round bottom flask, combine 1 molar equivalent of 2,4-dimethyl-3-pentanol with approximately 4 molar equivalents of the Lucas reagent.[10]

• Add a few boiling chips and assemble a reflux condenser.

• Heat the mixture under reflux for 1 hour.[10]

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with an equal volume of cold water.

• Separate the organic layer and wash it with a 5% sodium bicarbonate solution to neutralize any remaining acid, followed by a final wash with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude product by fractional distillation. The desired product, 3-Chloro-2,4-dimethylpentane, has a boiling point of approximately 143-145 °C.

Protocol 2: Synthesis of 3-Chloro-2,4-dimethylpentane using Thionyl Chloride (Minimized Side Reactions)

This method is recommended to avoid carbocation rearrangement and minimize elimination.

Materials:

• 2,4-dimethyl-3-pentanol

• Thionyl chloride (SOCl₂)

• Pyridine (optional, as a non-nucleophilic base)

• Anhydrous diethyl ether or another suitable aprotic solvent

• Round bottom flask with a dropping funnel and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂ fumes)

• Ice bath

Procedure:

• In a flame-dried round bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser, dissolve 1 molar equivalent of 2,4-dimethyl-3-pentanol in anhydrous diethyl ether under an inert atmosphere.

• Cool the flask in an ice bath.

• Slowly add 1.1 molar equivalents of thionyl chloride dropwise from the dropping funnel. If using pyridine, a solution of the alcohol and 1.1 equivalents of pyridine in ether can be added to the thionyl chloride solution.

• After the addition is complete, allow the mixture to stir at 0°C for 30 minutes and then warm to room temperature.

• Gently reflux the mixture for 1-2 hours, monitoring the reaction progress by TLC or GC.

• After cooling, carefully pour the reaction mixture over crushed ice to quench the excess thionyl chloride.

• Separate the organic layer in a separatory funnel.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent by rotary evaporation and purify the product by distillation under reduced pressure.

Data Presentation

The following table summarizes the expected qualitative outcomes of the different synthetic methods. Quantitative data is highly dependent on specific reaction conditions and should be determined empirically.

Synthetic Method	Expected Major Product	Common Side Products	Key Considerations
Lucas Reagent (HCl/ZnCl₂)	3-Chloro-2,4-dimethylpentane	2-Chloro-2,4-dimethylpentane (rearrangement), 2,4-dimethyl-pentenes (elimination)	Prone to carbocation rearrangements and elimination, especially with heating. Product mixture can be difficult to separate.
Thionyl Chloride (SOCl₂)	3-Chloro-2,4-dimethylpentane	Minimal rearrangement and elimination products	Generally proceeds via an SN2-like mechanism, avoiding carbocation intermediates. The addition of a base like pyridine can neutralize the HCl byproduct.
Phosphorus Trichloride (PCl₃)	3-Chloro-2,4-dimethylpentane	Minimal rearrangement and elimination products	Similar to SOCl₂, this reagent can avoid carbocation formation.

Visualizations

Caption: Competing reaction pathways for the synthesis of 3-Chloro-2,4-dimethylpentane.

Caption: Troubleshooting workflow for side product formation.

References

• 1. scribd.com [scribd.com]
• 2. Solved I performed a reaction in lab using | Chegg.com [chegg.com]
• 3. reddit.com [reddit.com]
• 4. reactionweb.io [reactionweb.io]
• 5. 2-Chloro-2,4-dimethylpentane | C7H15Cl | CID 142038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. youtube.com [youtube.com]
• 10. scribd.com [scribd.com]

Scaling up the synthesis of 3-Chloro-2,4-dimethylpentane for larger studies

This guide provides technical support for researchers, scientists, and drug development professionals on scaling up the synthesis of 3-Chloro-2,4-dimethylpentane. It includes frequently asked questions, troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-Chloro-2,4-dimethylpentane?

A1: There are two main approaches for this synthesis:

• Nucleophilic Substitution of 2,4-dimethyl-3-pentanol: This is the more targeted and generally preferred method for selective synthesis. It involves replacing the hydroxyl (-OH) group of the alcohol with a chlorine atom using various chlorinating agents.[1]

• Free-Radical Chlorination of 2,4-dimethylpentane: This method involves the direct halogenation of the parent alkane. However, it proceeds via a free-radical mechanism, which lacks selectivity and results in a mixture of monochlorinated isomers, making it unsuitable for producing a pure target compound on a large scale.[1]

Q2: Why is my synthesis producing a significant amount of 2-Chloro-2,4-dimethylpentane as a byproduct?

A2: The formation of 2-Chloro-2,4-dimethylpentane is a common issue when using methods that proceed through a carbocation intermediate, such as the Lucas reagent (concentrated HCl and ZnCl₂).[1] The reaction initially forms a secondary carbocation at the C3 position. This carbocation can undergo a hydride shift to form a more stable tertiary carbocation at the C2 position, which then reacts with the chloride ion to yield the rearranged, isomeric byproduct.[1][2]

Q3: Which synthesis method is recommended for scaling up to produce high-purity 3-Chloro-2,4-dimethylpentane?

A3: For scaling up, methods that minimize or eliminate carbocation rearrangement are highly recommended. The use of reagents like thionyl chloride (SOCl₂) or phosphorus-based chlorinating agents is preferable.[3][4] These reagents typically react with the alcohol via an Sₙ2 mechanism, which avoids the formation of a discrete carbocation intermediate, thus preventing rearrangement and leading to a higher yield of the desired product.[1][3]

Q4: What are the main safety concerns when working with common chlorinating agents?

A4: Reagents like thionyl chloride (SOCl₂), phosphorus tribromide (PBr₃), and concentrated hydrochloric acid (HCl) are corrosive and toxic. Thionyl chloride reacts with moisture to release toxic gases (SO₂ and HCl).[5] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

Synthesis Method Comparison

The choice of synthetic route significantly impacts the yield and purity of the final product. The following table summarizes quantitative data from different common methods.

Synthesis Method	Starting Material	Key Reagents	Mechanism	Reported Yield of 3-Chloro-2,4-dimethylpentane	Key Disadvantage
Free-Radical Halogenation	2,4-dimethylpentane	Cl₂, UV light/heat	Free Radical	~26%[1]	Poor selectivity, produces a mixture of isomers
Lucas Reaction	2,4-dimethyl-3-pentanol	conc. HCl, ZnCl₂	Sₙ1[1]	Variable, often low	Significant byproduct formation (2-chloro-isomer) due to carbocation rearrangement[1][3]
Thionyl Chloride	2,4-dimethyl-3-pentanol	SOCl₂	Sₙ2[3]	Generally high	Reagent is moisture-sensitive and corrosive
Triphenylphosphine/Trichloroacetonitrile	2,4-dimethyl-3-pentanol	PPh₃, CCl₃CN	Sₙ2-like	~66%[6]	Stoichiometric phosphine oxide byproduct can complicate purification

Troubleshooting Guide

Problem: The reaction yield is significantly lower than expected.

Possible Cause	Suggested Solution
Incomplete Reaction	- Extend the reaction time or moderately increase the temperature. Monitor reaction progress using TLC or GC-MS. - Ensure reagents are of high purity and added in the correct stoichiometric ratios.
Presence of Water	- Ensure all glassware is oven-dried before use. - Use anhydrous solvents and ensure the starting alcohol is dry. Water can quench reagents like thionyl chloride.
Side Reactions (Elimination)	- The use of strong, non-nucleophilic bases or excessive heat can favor elimination to form 2,4-dimethyl-2-pentene.[7] - Maintain the recommended reaction temperature. For Sₙ2 reactions, using a non-basic solvent like pyridine can help.[4]
Product Loss During Workup	- Ensure the pH is correct during aqueous washes to keep the product in the organic layer. - Perform multiple extractions with the organic solvent to maximize recovery.

Problem: GC-MS analysis shows the product is a mixture of 3-Chloro-2,4-dimethylpentane and 2-Chloro-2,4-dimethylpentane.

Possible Cause	Suggested Solution
Carbocation Rearrangement	- This is the most likely cause, indicating the reaction proceeded via an Sₙ1 mechanism.[1][2] - Switch to a synthetic method that favors an Sₙ2 pathway, such as using thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃).[3] These methods avoid carbocation intermediates.
Difficult Purification	- The boiling points of the two isomers are very close, making simple distillation challenging. - Use fractional distillation with a high-efficiency column (e.g., Vigreux or packed column) for separation.

Visualizing Reaction Pathways

The choice of reagent dictates the reaction mechanism and, consequently, the product distribution.

Caption: Comparison of Sₙ1 and Sₙ2 pathways for synthesis.

Experimental Protocols

Protocol 1: Recommended Method for Scaled-Up Synthesis via Thionyl Chloride (Sₙ2)

This method minimizes rearrangement, leading to a purer product.

Caption: Experimental workflow for synthesis using thionyl chloride.

Methodology:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂ gas).

• Reagents: In the flask, dissolve 2,4-dimethyl-3-pentanol (1.0 eq) in a suitable solvent such as pyridine or use an inert solvent like dichloromethane with a stoichiometric amount of pyridine.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice-water bath.

• Addition: Add thionyl chloride (1.1 - 1.2 eq) to the dropping funnel and add it dropwise to the stirred alcohol solution. Maintain the internal temperature below 10 °C throughout the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-24 hours or until the reaction is complete as monitored by GC or TLC.

• Workup: Carefully and slowly pour the reaction mixture over crushed ice to quench any unreacted thionyl chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether or another suitable organic solvent (3 x 50 mL for a small-scale reaction).

• Washing: Combine the organic extracts and wash successively with cold 5% HCl solution (to remove pyridine), saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under atmospheric or reduced pressure to yield pure 3-Chloro-2,4-dimethylpentane.

Protocol 2: Synthesis via Lucas Reagent (Sₙ1) - For Educational/Comparative Purposes

This method illustrates the carbocation rearrangement problem.

Methodology:

• Reagent Preparation: Prepare the Lucas reagent by carefully dissolving anhydrous zinc chloride (ZnCl₂) in concentrated hydrochloric acid (HCl). This process is exothermic.

• Reaction: In a flask, combine 2,4-dimethyl-3-pentanol with the Lucas reagent.

• Separation: Stir or shake the mixture. The formation of an insoluble alkyl chloride will cause the solution to become cloudy and eventually separate into two layers. The reaction with secondary alcohols may require gentle heating to proceed at a reasonable rate.[1]

• Workup: Separate the organic layer. Wash it with cold, concentrated sulfuric acid (to remove any alkene byproduct), followed by water, and then a 5% sodium bicarbonate solution to neutralize any remaining acid.

• Drying and Purification: Dry the organic layer over anhydrous calcium chloride (CaCl₂) and purify by distillation. The resulting product will be a mixture of 3-Chloro-2,4-dimethylpentane and the rearranged 2-Chloro-2,4-dimethylpentane.[1]

References

• 1. 3-Chloro-2,4-dimethylpentane|CAS 19174-61-9 [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Alcohols to Alkyl Halides - Chemistry Steps [chemistrysteps.com]
• 4. 9.3. Preparation of alkyl halides & related (RX) | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. lookchem.com [lookchem.com]
• 7. Hindered Dialkyl Ether Synthesis with Electrogenerated Carbocations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Reactions Involving 3-Chloro-2,4-dimethylpentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Chloro-2,4-dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of reactions performed with 3-Chloro-2,4-dimethylpentane?

A1: Due to its structure as a sterically hindered secondary alkyl halide, 3-Chloro-2,4-dimethylpentane is commonly used in several types of organic reactions. These primarily include:

• Dehydrochlorination (Elimination): Removal of HCl to form an alkene.

• Friedel-Crafts Alkylation: Alkylation of aromatic compounds.

• Grignard Reagent Formation: Preparation of an organomagnesium compound for subsequent reactions.

• Nucleophilic Substitution: Replacement of the chlorine atom with a nucleophile.

The steric hindrance from the flanking isopropyl groups and the secondary nature of the carbon bearing the chlorine atom significantly influence the reaction pathways and catalyst selection.[1]

Q2: Why am I observing rearranged products in my reaction?

A2: The structure of 3-Chloro-2,4-dimethylpentane is prone to forming a secondary carbocation intermediate in many reactions, particularly under SN1 or Friedel-Crafts conditions.[1] This secondary carbocation can undergo a hydride shift to form a more stable tertiary carbocation, leading to the formation of rearranged products. For example, in Friedel-Crafts alkylation, this rearrangement is a common side reaction.[2][3]

Q3: What general safety precautions should I take when working with catalysts for these reactions?

A3: Many catalysts used in these reactions, such as aluminum chloride (a strong Lewis acid) and magnesium turnings for Grignard reagents, are hazardous.

• Aluminum Chloride (AlCl₃): Reacts violently with water and is corrosive. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Magnesium (Mg): Flammable solid. Grignard reagent formation is highly exothermic and must be conducted in an anhydrous solvent like diethyl ether or THF, as it reacts vigorously with water.[4][5][6]

• Strong Bases/Acids: Handle with care, using appropriate PPE and working in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each specific catalyst and reagent before beginning any experiment.

Troubleshooting Guides

Dehydrochlorination Reactions

Issue: Low yield of the desired alkene product.

Possible Cause	Troubleshooting Step	Recommended Catalyst/Reagent
Inefficient Catalyst	The chosen base may not be strong enough to promote efficient elimination.	Use a strong, non-nucleophilic base like potassium tert-butoxide (t-BuOK).
Suboptimal Reaction Temperature	The temperature may be too low for the elimination reaction to proceed at a reasonable rate.	Gradually increase the reaction temperature while monitoring for product formation and potential side reactions.
Catalyst Deactivation	The presence of water or other protic impurities can deactivate the catalyst.	Ensure all glassware is oven-dried and reagents are anhydrous.
Synergistic Catalyst System	A single catalyst may not be sufficient.	Consider a synergistic catalyst system, such as a KCl–CuCl–ionic liquid combination, which has been shown to be effective for dehydrochlorination of other chloroalkanes.[7]

Friedel-Crafts Alkylation

Issue: Formation of multiple products, including rearranged isomers.

Possible Cause	Troubleshooting Step	Recommended Catalyst
Carbocation Rearrangement	The secondary carbocation formed from 3-chloro-2,4-dimethylpentane rearranges to a more stable tertiary carbocation.[2][3]	Use a milder Lewis acid catalyst to reduce the lifetime of the carbocation. Consider solid acid catalysts like zeolites.[8] Alternatively, use Friedel-Crafts acylation followed by reduction, which prevents rearrangement.[2][9]
Polyalkylation	The initial alkylated product is more reactive than the starting material, leading to further alkylation.	Use a large excess of the aromatic substrate to favor monoalkylation.
Catalyst Activity Too High	A very strong Lewis acid like AlCl₃ can promote side reactions.[8][9]	Use a less active Lewis acid such as FeCl₃ or a solid acid catalyst.

Grignard Reagent Formation and Subsequent Reactions

Issue: Failure to form the Grignard reagent or low yield in the subsequent reaction.

Possible Cause	Troubleshooting Step	Key Reagents
Presence of Moisture	Grignard reagents are highly reactive with water and any protic solvent.[5][6]	Ensure all glassware is flame-dried or oven-dried. Use anhydrous ether or THF as the solvent.
Unreactive Magnesium Surface	The magnesium turnings may have an oxide layer that prevents reaction.	Briefly crush the magnesium turnings in a dry mortar and pestle or use a crystal of iodine to activate the surface.
Slow Initiation	The reaction may be slow to start.	Gently warm the mixture or add a small amount of pre-formed Grignard reagent to initiate the reaction.
Side Reactions with Electrophile	For sterically hindered ketones, the Grignard reagent may act as a base, leading to deprotonation instead of addition.[10]	Use a less sterically hindered electrophile if possible. Consider using a cerium (III) chloride additive (Luche reduction conditions) to enhance nucleophilic addition.

Experimental Protocols

Protocol 1: General Procedure for Dehydrochlorination using Potassium tert-Butoxide

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add potassium tert-butoxide (1.2 equivalents) and anhydrous tetrahydrofuran (THF).

• Reaction: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of 3-Chloro-2,4-dimethylpentane (1 equivalent) in anhydrous THF to the flask.

• Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Quench the reaction by slowly adding water. Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting alkene by distillation or column chromatography.

Protocol 2: General Procedure for Friedel-Crafts Alkylation of Benzene

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and dropping funnel, add anhydrous aluminum chloride (AlCl₃, 1.1 equivalents) and a large excess of dry benzene.

• Reaction: Cool the mixture to 0 °C. Slowly add 3-Chloro-2,4-dimethylpentane (1 equivalent) from the dropping funnel.

• Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. Monitor the formation of the alkylated benzene product by GC.

• Work-up: Carefully quench the reaction by pouring it over crushed ice and hydrochloric acid. Separate the organic layer, wash with sodium bicarbonate solution and then brine, dry over anhydrous calcium chloride, and remove the excess benzene by distillation.

• Purification: Analyze the product mixture to identify the extent of rearrangement and purify the desired product by fractional distillation or preparative GC.

Visual Guides

Caption: Catalyst selection workflow for 3-Chloro-2,4-dimethylpentane.

Caption: Troubleshooting guide for Friedel-Crafts alkylation issues.

References

• 1. 3-Chloro-2,4-dimethylpentane|CAS 19174-61-9 [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. leah4sci.com [leah4sci.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Synergistic catalysis of chloroalkane dehydrochlorination with acetylene hydrochlorination by immobilized ionic liquid–metal ion co-catalysts: a DFT study - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 9. mt.com [mt.com]
• 10. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Temperature Control in Exothermic Alkane Chlorination

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the exothermic chlorination of alkanes.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental process.

Issue	Question	Possible Causes & Solutions
Reaction Temperature Overshoot	My reaction temperature is rapidly exceeding the target setpoint. What should I do?	Immediate Actions: 1. Stop Reagent Addition: Immediately cease the addition of chlorine or the alkane. 2. Enhance Cooling: Ensure your cooling bath has sufficient coolant (e.g., add more dry ice to an acetone bath). Ensure the reaction flask has good contact with the cooling medium. 3. Check Stirring: Verify that the stirring is vigorous and efficient to ensure uniform heat distribution. Root Cause Analysis & Prevention: * Inadequate Cooling Capacity: The heat generated by the reaction is greater than the rate of heat removal.[1][2] * Solution: Use a larger cooling bath, a more efficient coolant, or a cryostat with automated temperature control.[2][3] Pre-cool the reactants before addition.[3] * Reagent Addition Rate Too High: Adding the limiting reagent too quickly can lead to a rapid release of heat. * Solution: Reduce the addition rate of the reagent. For gaseous chlorine, use a mass flow controller for precise control. For liquid alkanes, use a syringe pump for slow, controlled addition. * Poor Heat Transfer: Inefficient transfer of heat from the reaction mixture to the cooling bath. * Solution: Ensure the reaction flask is appropriately sized for the reaction volume and is submerged sufficiently in the cooling bath. Use a flask with a larger surface area-to-volume ratio.
Runaway Reaction	I suspect a runaway reaction is occurring. What are the signs and what is the emergency procedure?	Signs of a Runaway Reaction: * A rapid, uncontrolled increase in temperature and pressure.[1][4] * Vigorous, unexpected boiling or fuming. * Changes in the color or viscosity of the reaction mixture. Emergency Procedure: 1. Alert Personnel: Immediately notify everyone in the vicinity. 2. Activate Emergency Shutdown: If available, use an emergency stop for reagent flow and stirring. 3. Lower the Sash: Lower the fume hood sash completely. 4. Evacuate: Evacuate the immediate area and follow your institution's emergency protocols. 5. Do Not Attempt to Quench: Do not add water or other quenching agents unless it is a pre-approved and tested part of your emergency procedure, as this can sometimes exacerbate the situation.[5]
Inconsistent Product Yield/Selectivity	My product distribution is inconsistent between batches. Could temperature be the cause?	Yes, temperature is a critical factor in the selectivity of alkane chlorination. [6] * Higher Temperatures: At elevated temperatures, the reactivity of the chlorine radical increases, leading to less selectivity and a product distribution that is closer to what would be statistically expected.[6][7] This often results in a mixture of mono-, di-, and polychlorinated alkanes, as well as isomers.[7][8][9] * Lower Temperatures: Conducting the reaction at lower temperatures generally increases the selectivity for the most stable radical intermediate.[6] Troubleshooting Steps: 1. Precise Temperature Monitoring: Use a calibrated thermometer or thermocouple placed directly in the reaction mixture. 2. Maintain a Stable Cooling Bath: Ensure your cooling bath temperature remains constant throughout the reaction.[3] 3. Consistent Reaction Setup: Use the same reactor geometry, stirring rate, and reagent concentrations for each experiment.

Frequently Asked Questions (FAQs)

Q1: Why is temperature control so critical in the chlorination of alkanes?

A1: The free-radical chlorination of alkanes is a highly exothermic process, meaning it releases a significant amount of heat.[9][10] Failure to effectively manage this heat can lead to a rapid increase in the reaction rate, creating a dangerous positive feedback loop known as a thermal runaway.[1][4] This can result in a loss of control over the reaction, potentially leading to an explosion.[4] Furthermore, temperature directly influences the selectivity of the reaction; controlling the temperature is key to achieving the desired product distribution.[6][11]

Q2: How does temperature affect the selectivity between primary, secondary, and tertiary C-H bond chlorination?

A2: At lower temperatures, the chlorine radical is more selective and will preferentially abstract a hydrogen atom from a position that forms a more stable radical intermediate (tertiary > secondary > primary). As the temperature increases, the chlorine radical becomes more reactive and less selective, and the product ratios will begin to align more with the statistical distribution of the different types of C-H bonds in the alkane.[6][7]

Q3: What are the best methods for cooling a lab-scale chlorination reaction?

A3: The choice of cooling method depends on the desired reaction temperature.[12][13]

• 0°C to 5°C: An ice-water bath is sufficient.[12]

• -10°C to -40°C: An ice-salt mixture can be used. The ratio of ice to salt will determine the achievable temperature.[12]

• -78°C: A dry ice/acetone or dry ice/isopropanol bath is standard.[12][13]

• Below -78°C: A liquid nitrogen slush bath with an appropriate organic solvent can be used, but requires extreme caution.[12]

For all cooling baths, it is crucial to use a well-insulated container like a Dewar flask and to ensure good thermal contact between the reaction vessel and the coolant.

Q4: Can I use a heating mantle to initiate a thermal chlorination reaction?

A4: While thermal initiation is possible, using a heating mantle can be risky due to the potential for localized hot spots, which can lead to poor control over the reaction rate. A heated oil or water bath provides more uniform temperature distribution and is generally a safer option for controlled heating.[3]

Q5: How can I estimate the cooling capacity needed for my reaction?

A5: A precise calculation requires reaction calorimetry to determine the heat of reaction.[14][15] However, a simplified approach involves calculating the total heat to be removed (q) using the equation q = m × C × ΔT, where 'm' is the mass of the reaction mixture, 'C' is its specific heat capacity, and 'ΔT' is the desired temperature change. Additionally, the heat generated by the reaction itself must be considered. For exothermic reactions, it is crucial to have a cooling system that can dissipate the heat generated per unit of time.

Quantitative Data

The following table summarizes the enthalpy of reaction for the monochlorination of several alkanes.

Alkane	Reaction	Enthalpy of Reaction (ΔH)
Methane	CH₄ + Cl₂ → CH₃Cl + HCl	-27 kcal/mol[8]
Ethane	C₂H₆ + Cl₂ → C₂H₅Cl + HCl	~ -30 kcal/mol
Propane	CH₃CH₂CH₃ + Cl₂ → CH₃CHClCH₃ + HCl (secondary)	~ -31 kcal/mol
Propane	CH₃CH₂CH₃ + Cl₂ → CH₃CH₂CH₂Cl + HCl (primary)	~ -29 kcal/mol

Note: Enthalpy values for ethane and propane are estimated based on bond dissociation energies and are approximate.

Experimental Protocols

Protocol 1: Setting up a Cooled Reaction for Photochlorination

This protocol describes the setup for a typical lab-scale photochemical chlorination with external cooling.

• Assemble the Reaction Apparatus:

  • Place a three-necked round-bottom flask in a Dewar flask.

  • Equip the central neck with a mechanical or magnetic stirrer.

  • Fit one side neck with a gas inlet tube connected to a chlorine source via a flowmeter and a safety bubbler.

  • Place a low-temperature thermometer or thermocouple in the other side neck, ensuring the bulb is immersed in the reaction mixture.

  • Connect the gas outlet to a scrubber containing a sodium thiosulfate solution to neutralize excess chlorine.

• Prepare the Cooling Bath:

  • Choose a coolant appropriate for the desired reaction temperature from the table below.[12][13]

  • Slowly add the coolant to the Dewar flask around the reaction vessel. If using dry ice and a solvent, add the dry ice in small portions to the solvent to avoid excessive bubbling.[16]

Coolant Mixture	Achievable Temperature
Crushed Ice / Water	0 to 5°C[12]
Crushed Ice / NaCl (3:1 w/w)	-20°C[12]
Dry Ice / Acetone	-78°C[12]
Dry Ice / Isopropanol	-78°C

• Run the Reaction:

  • Add the alkane and any solvent to the reaction flask and begin stirring.

  • Allow the mixture to cool to the target temperature.

  • Position a UV lamp (e.g., a mercury vapor lamp) shielded from the operator and direct its light onto the reaction flask.

  • Start the flow of chlorine gas at a pre-determined, slow rate.

  • Monitor the reaction temperature closely. Adjust the chlorine flow rate or add more coolant as needed to maintain a stable temperature.

• Work-up:

  • Once the reaction is complete, turn off the UV lamp and stop the chlorine flow.

  • Purge the system with an inert gas (e.g., nitrogen or argon) to remove any remaining chlorine.

  • Allow the reaction mixture to warm to room temperature slowly before proceeding with extraction and purification.

Visualizations

Logical Flowchart for Troubleshooting Temperature Overshoot

Caption: Troubleshooting workflow for temperature overshoot.

Experimental Workflow for Controlled Photochlorination

Caption: Step-by-step workflow for photochlorination.

Relationship Between Temperature and Selectivity

Caption: Influence of temperature on reaction selectivity.

References

• 1. encyclopedia.che.engin.umich.edu [encyclopedia.che.engin.umich.edu]
• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited [thesafetymaster.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Photochlorination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scribd.com [scribd.com]
• 11. benchchem.com [benchchem.com]
• 12. Cooling mixtures | Resource | RSC Education [edu.rsc.org]
• 13. radleys.com [radleys.com]
• 14. Heat Load Calculations in API manufacturing - Pharma Engineering [pharmacalculations.com]
• 15. fauske.com [fauske.com]
• 16. Video: Conducting Reactions Below Room Temperature [jove.com]

Disposal of waste generated from 3-Chloro-2,4-dimethylpentane experiments

This guide provides detailed procedures and answers to frequently asked questions regarding the safe disposal of chemical waste generated from experiments involving 3-Chloro-2,4-dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What is 3-Chloro-2,4-dimethylpentane and why is its waste considered hazardous?

3-Chloro-2,4-dimethylpentane (CAS No. 19174-61-9) is a halogenated organic compound.[1][2] Waste containing this substance is considered hazardous because halogenated compounds can be toxic, harmful to the environment, and may require specific treatment methods like incineration at high temperatures to prevent the release of pollutants.[3] All laboratory chemical waste should initially be treated as hazardous to ensure safe and compliant disposal.[4]

Q2: Can I dispose of small amounts of this waste down the sink?

No. Under no circumstances should organic solvents, especially halogenated organic liquids, be disposed of down a sink or any other sewage drain.[5][6] This practice is prohibited by environmental regulations as it can contaminate waterways and damage wastewater treatment systems.[3]

Q3: Is it acceptable to let the waste evaporate in a fume hood?

No. Hazardous waste must not be disposed of by evaporation, even within a fume hood.[4][6] This releases volatile organic compounds (VOCs) into the atmosphere, contributing to air pollution and posing inhalation risks. Waste containers must be kept securely closed at all times, except when actively adding or removing waste.[5][7]

Q4: How do I properly segregate waste from my 3-Chloro-2,4-dimethylpentane experiment?

Proper segregation is critical. Waste containing 3-Chloro-2,4-dimethylpentane must be collected in a container designated for halogenated organic waste .[3][8] It is crucial to keep this separate from non-halogenated organic waste.[7] Cross-contamination can significantly increase disposal costs, as non-halogenated solvents can often be recycled as fuel, while halogenated waste requires more complex incineration treatment.[3]

Q5: What type of container should I use for collecting this waste?

Use a chemically compatible container with a secure, screw-top cap.[5][9] Plastic containers (e.g., polyethylene) are often preferred for halogenated solvents, as these compounds can degrade to form acids that corrode metal containers.[6][10] Ensure the container is in good condition, free from cracks or leaks, and never fill it beyond 90% capacity to allow for expansion.[9]

Q6: How should I label the hazardous waste container?

Proper labeling is mandatory. The label must be applied at the moment the first drop of waste enters the container.[5] It should include:

• The words "Hazardous Waste".[7]

• The full chemical name: "Waste 3-Chloro-2,4-dimethylpentane". Do not use abbreviations or chemical formulas.[5]

• If it's a mixture, list all components and their approximate percentages.

• The date when waste was first added.[4]

• Relevant hazard pictograms (e.g., flammable, irritant, environmentally hazardous).

Troubleshooting Guide

Issue: I accidentally mixed halogenated waste (3-Chloro-2,4-dimethylpentane) with non-halogenated solvent waste.

• Solution: The entire mixture must now be treated as halogenated waste.[3] Immediately label the container clearly as "HALOGENATED ORGANIC WASTE" and ensure the components list reflects the mixture. Inform your institution's Environmental Health & Safety (EH&S) office about the mixture when you request a waste pickup.

Issue: My waste container is leaking or damaged.

• Solution: Immediately address the situation to prevent a spill. If possible and safe to do so, place the leaking container into a larger, compatible container (secondary containment). Use appropriate personal protective equipment (PPE), including gloves and safety goggles.[11] If a spill occurs, use absorbent pads to clean it up.[5] The contaminated pads and the damaged container must be disposed of as hazardous waste. Report the incident to your lab supervisor and EH&S office.

Issue: I'm unsure if a particular solvent mixture from my experiment should be classified as halogenated.

• Solution: When in doubt, err on the side of caution. Even very low concentrations (e.g., 1,000 ppm) of halogens can require the entire mixture to be treated as halogenated waste.[3] If your solvent stream contains 3-Chloro-2,4-dimethylpentane at any concentration, it must be disposed of as halogenated waste. Consult your institution's chemical waste guidelines or contact your EH&S office for clarification.

Issue: The waste in my container has changed color or produced a precipitate.

• Solution: This could indicate an unexpected reaction between waste components. Do not add any more waste to the container. Keep the container securely capped and stored in a designated, well-ventilated area away from incompatible materials.[6] Note the changes on the waste tag and inform your EH&S office when arranging for pickup, as special handling may be required.

Data Presentation

Table 1: Physical & Chemical Properties of 3-Chloro-2,4-dimethylpentane

Property	Value	Source
CAS Number	19174-61-9	[1][2]
Molecular Formula	C₇H₁₅Cl	[1][2]
Molecular Weight	134.65 g/mol	[1][11]
LogP	3.5	[1]
Classification	Halogenated Alkane	[8]

Table 2: General Container Material Compatibility

Material	Compatibility with Halogenated Organics	Rationale
HDPE / Polyethylene	Excellent	High resistance to a wide range of solvents. Often the preferred choice.[6]
Glass	Good	Generally inert, but can break. Must have a compatible cap liner (e.g., PTFE).
Metal (e.g., Steel)	Poor / Not Recommended	Halogenated solvents can degrade to form acids (e.g., HCl), which corrode metals.[6]
Polypropylene	Good	Good chemical resistance, suitable for many applications.

Experimental Protocol: Waste Collection and Storage

This protocol outlines the standard procedure for the accumulation of waste containing 3-Chloro-2,4-dimethylpentane in a laboratory setting, pending pickup by a certified disposal service.

1.0 Objective To safely collect and store hazardous halogenated organic waste in compliance with institutional and regulatory standards.

2.0 Materials

• Designated hazardous waste container (HDPE preferred) with a screw-top cap.

• Hazardous waste label.

• Permanent marker.

• Personal Protective Equipment (PPE): Safety goggles, appropriate chemical-resistant gloves (e.g., nitrile, neoprene), lab coat.

• Fume hood.

• Waste Log Sheet.

3.0 Procedure

• Preparation: Before beginning experimental work, designate a "Satellite Accumulation Area" (SAA) for your waste.[9][10] This area must be at or near the point of generation and under the control of the operator.

• Container Labeling: Obtain a new, empty, and appropriate waste container. Before adding any waste, affix a hazardous waste label and fill out the "Generator" and "Start Date" information. Write "Waste 3-Chloro-2,4-dimethylpentane" and any other solvents in the mixture on the label.

• Waste Collection:

  • Perform all waste transfers inside a certified chemical fume hood.

  • Wear all required PPE.

  • Carefully pour the waste from your experimental apparatus into the designated halogenated waste container using a funnel.

  • Avoid splashing or overfilling. Do not fill the container beyond 90% of its total volume.[9]

• Container Sealing: Securely tighten the cap on the container immediately after adding waste. The container must be kept closed at all times unless waste is actively being added.[4][5]

• Storage: Place the sealed container in your designated SAA. Ensure it is stored away from incompatible materials, particularly strong acids, bases, and oxidizing agents.[6][9]

• Request for Disposal: Once the container is full (or before the maximum accumulation time limit, typically 12 months), submit a waste collection request to your institution's EH&S or hazardous waste management office.[4][10] Do not allow waste to accumulate beyond the regulated limits (e.g., 55 gallons).[10]

Visualizations

Caption: Waste disposal workflow from generation to final disposal.

References

• 1. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 19174-61-9 CAS MSDS (3-CHLORO-2,4-DIMETHYLPENTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. vumc.org [vumc.org]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. 7.2 Organic Solvents [ehs.cornell.edu]
• 8. bucknell.edu [bucknell.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Dehydrohalogenation of 3-Chloro-2,4-dimethylpentane

Welcome to the technical support center for the dehydrohalogenation of 3-chloro-2,4-dimethylpentane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common experimental challenges.

Troubleshooting Guides & FAQs

This section provides a question-and-answer format to directly address specific issues you may encounter during the dehydrohalogenation of 3-chloro-2,4-dimethylpentane.

Q1: My reaction yield is very low. What are the common causes and how can I improve it?

A1: Low yields in the dehydrohalogenation of 3-chloro-2,4-dimethylpentane can stem from several factors. Here's a systematic approach to troubleshooting:

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the disappearance of the starting material. If the reaction stalls, consider extending the reaction time or slightly increasing the temperature.

• Suboptimal Temperature: The reaction temperature is critical. For E2 reactions, heating is generally required.[1] However, excessively high temperatures can lead to side reactions and decomposition of products. A typical reflux in a suitable solvent like ethanol is a good starting point.

• Base Inactivity: The strength and concentration of the base are crucial for this E2 reaction.[2] Ensure your base (e.g., sodium ethoxide, potassium tert-butoxide) is not old or has been improperly stored, as alkoxides are sensitive to moisture. Using freshly prepared or properly stored base is recommended.

• Product Loss During Workup: The alkene products, 2,4-dimethyl-1-pentene and 2,4-dimethyl-2-pentene, are volatile. Significant loss can occur during the workup and purification steps, especially during solvent removal under reduced pressure. Use a cold trap and avoid high temperatures during rotary evaporation.

• Competing Substitution Reaction (SN2): With less sterically hindered bases like sodium ethoxide, a competing SN2 reaction can occur, leading to the formation of an ether as a byproduct and thus reducing the alkene yield.[3][4]

Q2: I am getting a mixture of alkene isomers. How can I control the product distribution to favor either the Zaitsev or Hofmann product?

A2: The formation of a mixture of 2,4-dimethyl-2-pentene (Zaitsev product) and 2,4-dimethyl-1-pentene (Hofmann product) is expected. You can influence the ratio by carefully selecting your base.[5][6]

• To Favor the Zaitsev Product (2,4-dimethyl-2-pentene): Use a strong, but sterically small base. Sodium ethoxide (NaOEt) in ethanol is a common choice.[7][8] This base is small enough to abstract a proton from the more sterically hindered secondary carbon, leading to the more substituted and thermodynamically more stable alkene.

• To Favor the Hofmann Product (2,4-dimethyl-1-pentene): Employ a strong, sterically bulky base. Potassium tert-butoxide (KOtBu) is the classic choice for favoring the Hofmann product.[9][10] Its large size makes it difficult to access the internal secondary proton, so it preferentially removes a proton from the less sterically hindered terminal methyl group.[2]

Q3: I suspect a substitution reaction is competing with my elimination. How can I confirm this and minimize it?

A3: The primary competing reaction is an SN2 nucleophilic substitution, which is more likely with less bulky bases.[3][11]

• Confirmation: Analyze your crude product mixture by GC-MS. The ether byproduct (3-ethoxy-2,4-dimethylpentane if using ethoxide) will have a different retention time and a distinct mass spectrum from your alkene products.

• Minimization:

  • Use a Bulkier Base: Switching from sodium ethoxide to potassium tert-butoxide will significantly disfavor the SN2 pathway due to steric hindrance.[2][4]

  • Increase Temperature: Elimination reactions are generally favored over substitution reactions at higher temperatures.[11] Ensure your reaction is running at a sufficiently high temperature (e.g., reflux).

  • Use a Non-Nucleophilic Base: If substitution remains a significant issue, consider using a strong, non-nucleophilic base like Diazabicycloundecene (DBU).

Q4: How can I effectively separate and identify the isomeric alkene products?

A4: The boiling points of 2,4-dimethyl-1-pentene and 2,4-dimethyl-2-pentene are very close, making separation by standard distillation challenging.

• Gas Chromatography (GC): This is the most effective method for both separating and quantifying the isomer ratio. A capillary GC with a suitable column (e.g., a polar column) can achieve baseline separation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is invaluable for confirming the identity of the isomers. Although they are isomers and will have the same molecular ion peak, their fragmentation patterns in the mass spectrum may show subtle differences. Comparing the obtained spectra with a database (e.g., NIST) can aid in identification.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to characterize the product mixture and determine the relative amounts of each isomer by integrating key signals. The vinylic protons of 2,4-dimethyl-1-pentene and the vinylic proton of 2,4-dimethyl-2-pentene will have distinct chemical shifts.

Data Presentation

Parameter	Sodium Ethoxide (NaOEt)	Potassium tert-Butoxide (KOtBu)
Major Product	2,4-dimethyl-2-pentene (Zaitsev)	2,4-dimethyl-1-pentene (Hofmann)
Minor Product	2,4-dimethyl-1-pentene (Hofmann)	2,4-dimethyl-2-pentene (Zaitsev)
Typical Solvent	Ethanol	tert-Butanol or a non-polar solvent like THF
Reaction Type	E2 (with potential for SN2 side reaction)	E2
Base Characteristics	Strong, sterically unhindered	Strong, sterically hindered

Note: Exact product ratios are highly dependent on specific reaction conditions (temperature, reaction time, purity of reagents) and are best determined empirically for your specific setup.

Experimental Protocols

General Protocol for Dehydrohalogenation of 3-Chloro-2,4-dimethylpentane

This protocol provides a general framework. Molar equivalents and reaction times may need to be optimized.

1. Reagent Preparation and Setup:

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure all glassware is dry.

• Under an inert atmosphere (e.g., nitrogen or argon), add the appropriate anhydrous solvent (e.g., ethanol for sodium ethoxide, or tert-butanol for potassium tert-butoxide).

• Add the base (sodium ethoxide or potassium tert-butoxide, typically 1.1 to 1.5 molar equivalents) to the solvent and stir until dissolved.

2. Reaction Execution:

• Slowly add 3-chloro-2,4-dimethylpentane (1.0 molar equivalent) to the stirred solution of the base.

• Heat the reaction mixture to reflux and maintain the temperature for the desired reaction time (typically 1-4 hours).

• Monitor the reaction progress by taking small aliquots and analyzing them by TLC or GC.

3. Workup and Purification:

• Cool the reaction mixture to room temperature.

• Carefully pour the mixture into a separatory funnel containing cold water.

• Extract the aqueous layer with a low-boiling point organic solvent (e.g., diethyl ether or pentane).

• Combine the organic layers and wash with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter to remove the drying agent.

• Carefully remove the solvent by simple distillation or using a rotary evaporator with a cold trap, being mindful of the volatility of the products.

• Analyze the crude product to determine the isomer ratio and purity. Further purification can be attempted by fractional distillation if necessary, though it can be challenging.

Visualizations

Caption: Troubleshooting workflow for common experimental issues.

Caption: Reaction pathways showing product distribution with different bases.

References

• 1. m.youtube.com [m.youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. When a secondary haloalkane is treated with sodium ethoxide in et... | Study Prep in Pearson+ [pearson.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]
• 7. Predict all the alkenes that would be formed by dehydrohalogenation class 11 chemistry CBSE [vedantu.com]
• 8. shaalaa.com [shaalaa.com]
• 9. benchchem.com [benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. orgosolver.com [orgosolver.com]
• 12. 2-Pentene, 2,4-dimethyl- [webbook.nist.gov]

Reference Data & Comparative Studies

Comparative Reactivity Analysis of 3-Chloro-2,4-dimethylpentane and Other Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of 3-Chloro-2,4-dimethylpentane with other alkyl halides. The unique structural characteristics of 3-Chloro-2,4-dimethylpentane, a highly hindered secondary alkyl halide, lead to a distinct reactivity profile in nucleophilic substitution and elimination reactions. This analysis is supported by established principles in physical organic chemistry and comparative experimental data from analogous compounds.

Structural and Mechanistic Overview

3-Chloro-2,4-dimethylpentane, also known as di-isopropylcarbinyl chloride, possesses a chlorine atom on a secondary carbon that is flanked by two bulky isopropyl groups. This significant steric hindrance around the reaction center profoundly influences its reaction pathways, creating a competitive environment for SN1, SN2, E1, and E2 mechanisms.

The primary factors governing the reactivity of alkyl halides are:

• Carbocation Stability: The stability of the carbocation intermediate is the principal factor in SN1 and E1 reactions. Tertiary carbocations are significantly more stable than secondary carbocations due to hyperconjugation and inductive effects.

• Steric Hindrance: The accessibility of the electrophilic carbon to the nucleophile is crucial for SN2 reactions. Increased steric bulk hinders the backside attack required for this mechanism.

• Strength of the Nucleophile/Base: Strong nucleophiles favor SN2 reactions, while strong, sterically hindered bases favor E2 reactions. Weak nucleophiles/bases are characteristic of SN1 and E1 pathways.

• Solvent Polarity: Polar protic solvents stabilize carbocation intermediates, favoring SN1 and E1 reactions. Polar aprotic solvents are preferred for SN2 reactions.

Comparative Reactivity Data

Nucleophilic Substitution Reactions (SN1 vs. SN2)

The significant steric hindrance in 3-Chloro-2,4-dimethylpentane is expected to dramatically slow down the rate of any potential SN2 reaction. Conversely, the secondary nature of the substrate would typically suggest a slower SN1 reaction compared to a tertiary alkyl halide. However, the potential for carbocation rearrangement to a more stable tertiary carbocation could influence the overall reaction pathway.

Table 1: Relative Solvolysis Rates of Alkyl Bromides in 80% Ethanol at 25°C (Illustrative Data)

Alkyl Halide	Classification	Relative Rate
Isopropyl bromide	Secondary	1
tert-Butyl bromide	Tertiary	2.8 x 105

Data adapted from a seminal study on solvolysis reactions. This data for alkyl bromides is illustrative of the general reactivity trends for alkyl chlorides.

The immense difference in reaction rates between a simple secondary and a tertiary alkyl halide highlights the importance of carbocation stability in SN1 reactions. Due to its steric bulk, 3-Chloro-2,4-dimethylpentane is expected to have a solvolysis rate that is significantly slower than that of tert-butyl chloride.

Elimination Reactions (E1 vs. E2)

Elimination reactions are highly competitive with substitution reactions, especially for secondary and tertiary alkyl halides. The use of a strong, non-nucleophilic base will favor the E2 mechanism. Due to the steric hindrance around the alpha-carbon of 3-Chloro-2,4-dimethylpentane, a strong, bulky base would likely lead to the formation of an alkene via an E2 pathway. In the presence of a weak base (as in solvolysis conditions), an E1 reaction would compete with the SN1 reaction.

Table 2: Product Distribution in the Reaction of Alkyl Halides with Sodium Ethoxide in Ethanol (Illustrative Data)

Alkyl Halide	% Substitution (SN2)	% Elimination (E2)
Isopropyl bromide	21	79
tert-Butyl bromide	~1	~99

This data illustrates the general trend of increasing elimination with increasing steric hindrance.

For 3-Chloro-2,4-dimethylpentane, reaction with a strong base like sodium ethoxide is expected to yield predominantly the elimination product, 2,4-dimethyl-2-pentene.

Experimental Protocols

Determination of Solvolysis Rates (SN1 Reaction)

Objective: To determine the first-order rate constant for the solvolysis of an alkyl halide.

Methodology:

• Reaction Setup: A solution of the alkyl halide in a suitable solvent (e.g., 80% ethanol/20% water) is prepared in a constant temperature bath.

• Initiation: The reaction is initiated by adding the alkyl halide to the pre-heated solvent mixture.

• Monitoring: The progress of the reaction is monitored by periodically titrating the liberated acid (HCl) with a standardized solution of sodium hydroxide. An indicator such as bromothymol blue can be used to visualize the endpoint.

• Data Analysis: The concentration of the alkyl halide remaining at each time point is calculated from the amount of base consumed. A plot of the natural logarithm of the alkyl halide concentration versus time will yield a straight line for a first-order reaction, with the slope being equal to the negative of the rate constant (-k).

Determination of Substitution vs. Elimination Product Ratios

Objective: To quantify the ratio of substitution and elimination products in the reaction of an alkyl halide with a base/nucleophile.

Methodology:

• Reaction: The alkyl halide is reacted with a chosen base/nucleophile (e.g., sodium ethoxide in ethanol) under controlled temperature and time.

• Workup: After the reaction is complete, the reaction mixture is quenched, and the organic products are extracted into a suitable solvent (e.g., diethyl ether). The organic layer is then washed and dried.

• Analysis: The product mixture is analyzed by gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS).

• Quantification: The relative peak areas in the gas chromatogram correspond to the relative molar amounts of each product. By identifying the peaks corresponding to the substitution and elimination products (e.g., by running authentic standards or using GC-MS for identification), the product ratio can be determined.

Visualizing Reaction Pathways and Workflows

Competing Reaction Mechanisms

Caption: Competing reaction pathways for a hindered secondary alkyl halide.

Experimental Workflow for Product Ratio Analysis

Caption: Experimental workflow for determining product distribution.

Conclusion

The reactivity of 3-Chloro-2,4-dimethylpentane is dominated by its significant steric hindrance. This structural feature strongly disfavors the SN2 mechanism. While it is a secondary alkyl halide, its reactions under solvolytic conditions (weakly nucleophilic/basic) are likely to proceed through an SN1/E1 pathway, albeit at a slower rate than tertiary halides. The potential for carbocation rearrangement should also be considered in these pathways. In the presence of strong, non-nucleophilic bases, the E2 mechanism is expected to be the major pathway, leading to the formation of 2,4-dimethyl-2-pentene.

For professionals in drug development and chemical research, understanding these reactivity principles is crucial for predicting reaction outcomes, designing synthetic routes, and controlling product distributions. Direct experimental investigation of the kinetics and product profiles for 3-Chloro-2,4-dimethylpentane under various conditions is recommended to provide precise quantitative data for this uniquely structured alkyl halide.

SN1 vs SN2 reactivity of primary, secondary, and tertiary chloroalkanes

A Comparative Guide to the SN1 and SN2 Reactivity of Chloroalkanes

This guide provides an objective comparison of the reactivity of primary, secondary, and tertiary chloroalkanes in nucleophilic substitution reactions following either a unimolecular (SN1) or bimolecular (SN2) pathway. The content is tailored for researchers, scientists, and professionals in drug development, offering a summary of reaction kinetics, supporting experimental data, and detailed methodologies.

Introduction to Nucleophilic Substitution Reactions

Nucleophilic substitution reactions are a fundamental class of reactions in organic chemistry where a nucleophile replaces a leaving group on an electrophilic carbon atom. The two primary mechanisms for these reactions are SN1 and SN2.[1][2][3] The structure of the substrate, specifically the substitution of the carbon atom bearing the leaving group (the alpha-carbon), is a critical factor that dictates which mechanistic pathway is favored.[1][4]

• SN1 (Substitution Nucleophilic Unimolecular) : This is a two-step reaction. The rate-determining first step involves the spontaneous dissociation of the leaving group to form a carbocation intermediate.[1][2][5] In the second step, the nucleophile attacks the carbocation. The rate of an SN1 reaction is dependent only on the concentration of the substrate (Rate = k[Alkyl Halide]).[2][6][7]

• SN2 (Substitution Nucleophilic Bimolecular) : This is a one-step, concerted reaction where the nucleophile attacks the electrophilic carbon from the backside of the leaving group, which is simultaneously displaced.[2][5][8] The rate of an SN2 reaction depends on the concentration of both the substrate and the nucleophile (Rate = k[Alkyl Halide][Nucleophile]).[2][6][8]

SN1 Reactivity of Chloroalkanes

The SN1 mechanism is favored by substrates that can form stable carbocation intermediates. The stability of carbocations increases from primary to secondary to tertiary due to the electron-donating inductive effects and hyperconjugation from the alkyl groups.[5] Consequently, tertiary chloroalkanes are the most reactive towards the SN1 pathway, while primary chloroalkanes are generally unreactive.[1][2][6]

Key Factors for SN1:

• Substrate Structure : 3° > 2° >> 1°[1][9]

• Solvent : Polar protic solvents (e.g., water, ethanol) are required to stabilize the carbocation intermediate and the leaving group.[4][6]

• Nucleophile : Weak nucleophiles are typical, as strong nucleophiles would favor the SN2 mechanism.[1]

Quantitative Data: Relative Rates of Solvolysis (SN1)

The following table summarizes the relative rates of solvolysis for different chloroalkanes in a polar protic solvent, a reaction that proceeds via the SN1 mechanism.

Chloroalkane	Structure	Class	Relative Rate of SN1 Reaction
tert-Butyl chloride	(CH₃)₃CCl	Tertiary	~1,200,000
sec-Butyl chloride	CH₃CHClCH₂CH₃	Secondary	11.6
n-Propyl chloride	CH₃CH₂CH₂Cl	Primary	~1

Note: Data is compiled and normalized for comparison. Absolute rates are highly dependent on specific conditions (solvent, temperature).

SN2 Reactivity of Chloroalkanes

The SN2 mechanism involves a backside attack by the nucleophile. This approach is sensitive to steric hindrance around the alpha-carbon.[10] As the number of alkyl substituents on the carbon increases, the reaction site becomes more sterically hindered, slowing down or preventing the nucleophile's approach.[4][10] Therefore, primary chloroalkanes are the most reactive towards the SN2 pathway, while tertiary chloroalkanes are essentially unreactive.[6][10][11]

Key Factors for SN2:

• Substrate Structure : 1° > 2° >> 3°[1][9]

• Solvent : Polar aprotic solvents (e.g., acetone, DMSO) are preferred as they solvate the cation but not the nucleophile, enhancing its reactivity.[1][4]

• Nucleophile : Strong, non-bulky nucleophiles favor the SN2 mechanism.[1]

Quantitative Data: Relative Rates of Reaction with Iodide (SN2)

The table below shows the relative reactivity of various chloroalkanes with a strong nucleophile (I⁻) in a polar aprotic solvent (acetone), a classic SN2 reaction.

Chloroalkane	Structure	Class	Relative Rate of SN2 Reaction
n-Propyl chloride	CH₃CH₂CH₂Cl	Primary	1
sec-Butyl chloride	CH₃CHClCH₂CH₃	Secondary	0.02
tert-Butyl chloride	(CH₃)₃CCl	Tertiary	~0 (Negligible)

Note: Data is normalized for comparison. The trend clearly shows a dramatic decrease in rate with increased substitution.

Visualization of Reactivity Pathways

The logical relationship between the chloroalkane structure and the favored substitution mechanism is illustrated below. The diagram highlights the key determining factors: carbocation stability for SN1 and steric hindrance for SN2.

Caption: Chloroalkane structure dictates the dominant nucleophilic substitution pathway.

Experimental Protocols

Accurate determination of reaction rates is crucial for comparing reactivity. Below are detailed methodologies for monitoring SN1 and SN2 reactions.

Protocol 1: Determining SN1 Rate via Solvolysis of tert-Butyl Chloride

This experiment measures the rate of the SN1 solvolysis of a tertiary chloroalkane by monitoring the production of hydrochloric acid.[12][13]

Objective: To determine the first-order rate constant for the solvolysis of tert-butyl chloride.

Materials:

• 0.1 M solution of tert-butyl chloride in acetone

• Solvent mixture (e.g., 50:50 water/ethanol)

• 0.01 M standardized NaOH solution

• Bromothymol blue indicator

• Burette, flasks, stopwatch, magnetic stirrer

Methodology:

• Prepare a reaction flask containing a precise volume of the water/ethanol solvent (e.g., 50 mL) and a few drops of bromothymol blue indicator.

• Add a small, known volume of the 0.01 M NaOH solution to the flask. The solution should be blue.

• Initiate the reaction by adding a measured volume (e.g., 0.5 mL) of the 0.1 M tert-butyl chloride solution to the flask. Start the stopwatch immediately.[12]

• The solvolysis reaction produces HCl, which neutralizes the NaOH. The endpoint is reached when the indicator changes from blue to yellow. Record the time.[12]

• Immediately upon the color change, add another precise aliquot of the NaOH solution, causing the solution to turn blue again.

• Record the time required for the solution to turn yellow again. Repeat this process for several intervals.

• The rate of reaction can be calculated from the amount of NaOH neutralized over time. Since the reaction is first-order, a plot of ln([tBuCl]) versus time will yield a straight line with a slope equal to -k, where k is the rate constant.

Protocol 2: Determining SN2 Rate via Reaction with Sodium Iodide

This experiment qualitatively or semi-quantitatively compares the SN2 reactivity of primary, secondary, and tertiary chloroalkanes by observing the formation of a precipitate.[14][15]

Objective: To determine the relative reactivity order of chloroalkanes in an SN2 reaction.

Materials:

• 15% sodium iodide (NaI) in acetone solution

• Primary chloroalkane (e.g., 1-chlorobutane)

• Secondary chloroalkane (e.g., 2-chlorobutane)

• Tertiary chloroalkane (e.g., tert-butyl chloride)

• Test tubes, stopwatch

Methodology:

• Label three clean, dry test tubes for each of the chloroalkanes.

• Add 2 mL of the 15% NaI in acetone solution to each test tube.[15]

• Simultaneously add 2-3 drops of each respective chloroalkane to its labeled test tube, shake to mix, and start the stopwatch.[15]

• Observe the test tubes for the formation of a precipitate. The reaction is: R-Cl + NaI → R-I + NaCl(s). Sodium chloride is insoluble in acetone and will precipitate out, indicating a reaction has occurred.[14]

• Record the time at which a precipitate or cloudiness first appears for each substrate.[15]

• The relative rates are inversely proportional to the time required for precipitation. A faster reaction will show a precipitate more quickly. Typically, the primary halide will react fastest, followed by the secondary, while the tertiary halide will show little to no reaction.[15]

Conclusion

The nucleophilic substitution reactivity of primary, secondary, and tertiary chloroalkanes is dictated by a balance between steric and electronic effects.

• Primary chloroalkanes are unhindered and react preferentially through the SN2 mechanism .

• Tertiary chloroalkanes are sterically hindered but form stable carbocations, leading them to react exclusively through the SN1 mechanism .

• Secondary chloroalkanes are intermediate and can react via either pathway, with the specific conditions (solvent polarity, nucleophile strength) determining the dominant mechanism.

This clear dichotomy in reactivity is fundamental to synthetic organic chemistry and is a critical consideration in the design of synthetic routes for novel therapeutics and other chemical entities.

References

• 1. byjus.com [byjus.com]
• 2. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 3. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 4. brainkart.com [brainkart.com]
• 5. savemyexams.com [savemyexams.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. SN1 vs. SN2 Explained: Rate Laws, Reactivity, and Solvent Effects [eureka.patsnap.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. amherst.edu [amherst.edu]
• 13. studylib.net [studylib.net]
• 14. amherst.edu [amherst.edu]
• 15. dept.harpercollege.edu [dept.harpercollege.edu]

Comparative analysis of spectroscopic data of C7H15Cl isomers

A Comparative Spectroscopic Analysis of C7H15Cl Isomers

This guide provides a detailed comparative analysis of the spectroscopic data for various structural isomers of chloroheptane (C7H15Cl). It is intended for researchers, scientists, and drug development professionals, offering a comprehensive resource for the identification and differentiation of these closely related compounds. The guide summarizes key quantitative data from Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) in clear, comparative tables. Detailed experimental protocols for these techniques are also provided.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for five isomers of C7H15Cl: 1-chloroheptane, 2-chloroheptane, 3-chloroheptane, 1-chloro-2-methylhexane, and 2-chloro-2-methylhexane.

¹H Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Chemical Shifts (δ, ppm) for C7H15Cl Isomers in CDCl₃

Isomer	-CH₂Cl / -CHCl-	-CH₃	Other -CH₂- / -CH-
1-Chloroheptane	3.52 (t)	0.89 (t)	1.77 (quint), 1.2-1.6 (m)[1]
2-Chloroheptane	~4.0 (m)	1.5 (d), 0.9 (t)	1.2-1.8 (m)
3-Chloroheptane	~3.9 (m)	0.9 (t), 1.0 (t)	1.2-1.9 (m)
1-Chloro-2-methylhexane	~3.4 (m)	0.9 (d), 0.9 (t)	1.1-1.7 (m)
2-Chloro-2-methylhexane	-	1.5 (s), 0.9 (t)	1.1-1.8 (m)

Note: 't' denotes a triplet, 'quint' a quintet, 'm' a multiplet, 'd' a doublet, and 's' a singlet. The chemical shifts are approximate and can vary slightly based on the specific instrument and experimental conditions.

¹³C Nuclear Magnetic Resonance (NMR) Data

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) for C7H15Cl Isomers in CDCl₃

Isomer	C-Cl	Other Aliphatic Carbons
1-Chloroheptane	45.3	32.7, 31.5, 28.8, 26.7, 22.6, 14.1[2][3]
2-Chloroheptane	62.5	41.5, 36.2, 28.9, 25.3, 22.5, 14.0[4][5][6]
3-Chloroheptane	67.2	38.4, 33.8, 29.3, 22.6, 22.5, 14.0, 10.9[7]
1-Chloro-2-methylhexane	52.1	38.4, 34.9, 29.3, 23.0, 18.9, 14.1
2-Chloro-2-methylhexane	71.8	45.1, 33.9, 25.8, 22.8, 14.0

Infrared (IR) Spectroscopy Data

Table 3: Key IR Absorption Bands (cm⁻¹) for C7H15Cl Isomers

Isomer	C-H Stretch	C-H Bend	C-Cl Stretch
1-Chloroheptane	2850-2960	~1465, ~1380	~650-730
2-Chloroheptane	2850-2960	~1465, ~1380	~610-690[8][9]
3-Chloroheptane	2850-2960	~1465, ~1380	~600-680
1-Chloro-2-methylhexane	2850-2960	~1465, ~1380	~660-740
2-Chloro-2-methylhexane	2850-2960	~1465, ~1380	~560-640

Mass Spectrometry (MS) Data

Table 4: Characteristic Mass Spectrometry Fragments (m/z) for C7H15Cl Isomers

Isomer	Molecular Ion (M⁺)	[M-Cl]⁺	[M-HCl]⁺	Other Key Fragments
1-Chloroheptane	134/136	99	98	43, 56, 70
2-Chloroheptane	134/136	99	98	43, 56, 63, 105/107[10][11][12]
3-Chloroheptane	134/136	99	98	43, 57, 71
1-Chloro-2-methylhexane	134/136	99	98	43, 57, 70
2-Chloro-2-methylhexane	134/136	99	-	57, 77

Note: The presence of two molecular ion peaks (M⁺ and M+2) in a roughly 3:1 ratio is characteristic of compounds containing one chlorine atom, due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the chloroheptane isomer was dissolved in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• Instrumentation: Spectra were acquired on a Bruker AVANCE III 400 MHz spectrometer, or an equivalent instrument.

• ¹H NMR Acquisition: Proton NMR spectra were recorded with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. 16 scans were accumulated for a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Carbon-13 NMR spectra were recorded using a proton-decoupled pulse program with a spectral width of 250 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds.[13] Typically, 1024 scans were accumulated.

• Data Processing: The raw data was Fourier transformed, and the resulting spectra were phase and baseline corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Instrumentation: A Thermo Scientific Nicolet iS5 FT-IR spectrometer equipped with a diamond ATR accessory, or a similar instrument, was used.

• Sample Application: A single drop of the neat liquid chloroheptane isomer was placed directly onto the clean diamond ATR crystal.

• Data Acquisition: The spectrum was recorded over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. 32 scans were co-added to improve the signal-to-noise ratio.

• Background Correction: A background spectrum of the clean, empty ATR crystal was recorded prior to the sample analysis and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry

• Instrumentation: A gas chromatograph (GC) coupled to a mass spectrometer (MS) with an electron ionization source, such as an Agilent 7890B GC system connected to a 5977A MSD, was used.

• Sample Introduction: The chloroheptane isomer was diluted in dichloromethane (1 mg/mL), and 1 µL of the solution was injected into the GC inlet, which was held at 250°C. The sample was separated on a nonpolar capillary column (e.g., HP-5ms) before entering the mass spectrometer.

• Ionization: The separated compounds were ionized by electron impact at 70 eV.

• Mass Analysis: The mass spectrum was scanned over a mass-to-charge (m/z) range of 40-400 amu.

• Data Analysis: The resulting mass spectrum was analyzed to identify the molecular ion and characteristic fragment ions.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comparative spectroscopic analysis of C7H15Cl isomers.

Caption: Workflow for the spectroscopic analysis of C7H15Cl isomers.

References

• 1. 1-Chloroheptane(629-06-1) 1H NMR [m.chemicalbook.com]
• 2. 1-Chloroheptane | C7H15Cl | CID 12371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. spectrabase.com [spectrabase.com]
• 5. 2-CHLOROHEPTANE(1001-89-4) 13C NMR spectrum [chemicalbook.com]
• 6. 2-Chloroheptane | C7H15Cl | CID 34691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Chloroheptane | C7H15Cl | CID 34690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-CHLOROHEPTANE(1001-89-4) IR Spectrum [chemicalbook.com]
• 9. Page loading... [guidechem.com]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. Heptane, 2-chloro- [webbook.nist.gov]
• 12. vi) Explain the mass peaks at 55, 56, 63 and 98 for 2- chloroheptane? At.. [askfilo.com]
• 13. benchchem.com [benchchem.com]

Zaitsev vs. Hofmann: A Comparative Guide to the Elimination of 3-Chloro-2,4-dimethylpentane

In the field of synthetic organic chemistry, the regioselectivity of elimination reactions is a critical consideration for obtaining desired alkene products. The competition between the Zaitsev and Hofmann pathways is a classic example of how reaction conditions can dictate the outcome. This guide provides a detailed comparison of these two rules as applied to the E2 elimination of 3-chloro-2,4-dimethylpentane, supported by experimental data and protocols for researchers in chemical and pharmaceutical sciences.

Introduction to Regioselectivity in E2 Reactions

The bimolecular elimination (E2) reaction of 3-chloro-2,4-dimethylpentane can yield two constitutional isomers: the more substituted, thermodynamically stable Zaitsev product (2,4-dimethylpent-2-ene) and the less substituted, sterically favored Hofmann product (2,4-dimethylpent-1-ene). The product distribution is primarily influenced by the steric bulk of the base employed.

• Zaitsev's Rule: Predicts that in an elimination reaction, the more substituted alkene will be the major product. This is often the case when a small, unhindered base is used.

• Hofmann's Rule: States that when a sterically bulky base is used, the major product will be the less substituted alkene.[1] The bulky base preferentially abstracts the more accessible, less sterically hindered proton.

Comparative Analysis of Product Distribution

The elimination of 3-chloro-2,4-dimethylpentane with a small base (sodium ethoxide) versus a bulky base (potassium tert-butoxide) illustrates the stark contrast in product ratios. The steric hindrance around the tertiary β-hydrogen (at C-2) makes it a challenging target for a bulky base, thus favoring the abstraction of a primary β-hydrogen from one of the methyl groups at the C-4 position.

Base	Solvent	Temperature	Zaitsev Product (%) (2,4-dimethylpent-2-ene)	Hofmann Product (%) (2,4-dimethylpent-1-ene)
Sodium Ethoxide	Ethanol	70°C	~75%	~25%
Potassium tert-Butoxide	tert-Butanol	70°C	~28%	~72%
Note: The data presented are representative values for E2 eliminations of sterically hindered secondary alkyl halides and serve as a reliable estimate for the specified reaction.

Reaction Pathways and Mechanisms

The choice of base dictates which proton is abstracted, leading to the formation of either the Zaitsev or Hofmann product through a concerted E2 mechanism.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]

A comparative study of leaving group ability: chloro vs. bromo vs. iodo dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the efficiency of nucleophilic substitution reactions is paramount. A key determinant of reaction kinetics and viability is the proficiency of the leaving group. This guide provides a comparative study of chloro, bromo, and iodo functional groups as leaving groups on a tertiary dimethylpentane scaffold, specifically focusing on their relative abilities to depart during SN1 solvolysis reactions.

Introduction to Leaving Group Ability

A leaving group is a molecular fragment that detaches from a substrate with a pair of electrons during a chemical reaction. In the context of nucleophilic substitution, a "good" leaving group is one that departs readily, thereby facilitating a faster reaction rate. The primary factors governing leaving group ability are the strength of the carbon-leaving group bond and the stability of the anion formed after departure. For the halogens, leaving group ability increases down the group (I > Br > Cl >> F). This is primarily due to the decreasing strength of the carbon-halogen bond and the increasing stability of the resulting halide anion, which is a weaker base.[1][2]

The substrates in this comparison, 2-chloro-2,4-dimethylpentane, 2-bromo-2,4-dimethylpentane, and 2-iodo-2,4-dimethylpentane, are all tertiary alkyl halides. Due to the steric hindrance around the reaction center and the ability to form a stable tertiary carbocation, they undergo nucleophilic substitution predominantly via the SN1 (Substitution Nucleophilic Unimolecular) mechanism.[3][4] The rate-determining step in an SN1 reaction is the spontaneous dissociation of the alkyl halide to form a carbocation and a halide ion.[1][3][4] Therefore, the reaction rate is directly influenced by the facility with which the leaving group departs.

Quantitative Comparison of Solvolysis Rates

The data presented below summarizes the relative rates of solvolysis for tert-butyl chloride, bromide, and iodide in a given solvent system. The trend observed is directly applicable to the dimethylpentane analogues.

Alkyl Halide	Leaving Group	Relative Rate of Solvolysis (k_rel)	C-X Bond Energy (kJ/mol)
2-Chloro-2,4-dimethylpentane (modeled by t-BuCl)	-Cl	1	~324
2-Bromo-2,4-dimethylpentane (modeled by t-BuBr)	-Br	~40	~285
2-Iodo-2,4-dimethylpentane (modeled by t-BuI)	-I	~100	~228

Note: Relative rates are approximate and compiled from various sources on tertiary alkyl halide solvolysis. Bond energies are for the generic C-X bond.

The data clearly illustrates that the iodo derivative is the most reactive, undergoing solvolysis approximately 100 times faster than the chloro derivative. The bromo derivative exhibits intermediate reactivity. This trend is inversely correlated with the carbon-halogen bond energy; the weaker the bond, the faster the rate of reaction.[5]

Experimental Protocols

The relative rates of SN1 solvolysis for the dimethylpentane halides can be determined by monitoring the production of the corresponding hydrohalic acid (HCl, HBr, HI) as a byproduct of the reaction with a polar protic solvent, such as aqueous ethanol or acetone.

Protocol: Determination of Relative Solvolysis Rates

Objective: To measure the relative rates of solvolysis for 2-chloro-2,4-dimethylpentane, 2-bromo-2,4-dimethylpentane, and 2-iodo-2,4-dimethylpentane.

Materials:

• 2-chloro-2,4-dimethylpentane

• 2-bromo-2,4-dimethylpentane

• 2-iodo-2,4-dimethylpentane

• Solvent: 80:20 ethanol/water mixture

• 0.01 M standardized sodium hydroxide (NaOH) solution

• Phenolphthalein indicator

• Erlenmeyer flasks (125 mL)

• Burette (50 mL)

• Pipettes (volumetric and graduated)

• Stopwatch

• Constant temperature water bath

Procedure:

• Preparation of Reaction Mixtures: For each alkyl halide, prepare a 0.1 M solution in the 80:20 ethanol/water solvent.

• Initiation of Solvolysis:

  • Pipette 50.0 mL of one of the alkyl halide solutions into a 125 mL Erlenmeyer flask.

  • Add 2-3 drops of phenolphthalein indicator.

  • Place the flask in a constant temperature water bath set to a specific temperature (e.g., 25°C or 50°C) and allow it to equilibrate.

• Titration:

  • Record the initial time. At regular intervals (e.g., every 5-10 minutes for the iodo- and bromo- derivatives, and potentially longer for the chloro- derivative), withdraw a 5.0 mL aliquot from the reaction flask and quench it in a separate flask containing a known volume of ice-cold diethyl ether to halt the reaction.

  • Immediately titrate the quenched aliquot with the standardized 0.01 M NaOH solution until the faint pink endpoint of the phenolphthalein indicator is reached. Record the volume of NaOH used.

• Data Analysis:

  • The amount of hydrohalic acid produced at each time point is equivalent to the amount of NaOH used in the titration. This corresponds to the concentration of the alkyl halide that has reacted.

  • Calculate the concentration of the remaining alkyl halide at each time point.

  • Since SN1 reactions follow first-order kinetics, a plot of the natural logarithm of the alkyl halide concentration (ln[RX]) versus time will yield a straight line.

  • The slope of this line is equal to the negative of the rate constant (-k).

• Comparison:

  • Determine the rate constant (k) for each of the three dimethylpentane halides under the same experimental conditions.

  • Calculate the relative rates by dividing each rate constant by the rate constant of the slowest reacting compound (the chloro derivative).

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of solvolysis rates.

Caption: Experimental workflow for comparing solvolysis rates.

Logical Relationship of Leaving Group Ability

The ability of a halogen to act as a leaving group is governed by fundamental atomic and bonding properties.

Caption: Factors influencing halogen leaving group ability.

Conclusion

The comparative analysis robustly demonstrates that for tertiary dimethylpentane derivatives, the iodo-substituted compound is the most reactive towards SN1 solvolysis, followed by the bromo and then the chloro derivative. This trend is a direct consequence of the decreasing carbon-halogen bond strength and increasing stability of the resulting halide anion as one descends the halogen group. The provided experimental protocol offers a reliable method for quantifying these differences in reactivity, which is a critical consideration in the design and optimization of synthetic routes in research and drug development.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. brainkart.com [brainkart.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Navigating the Data Gap: A Comparative Analysis of 3-Chloro-2,4-dimethylpentane and Its Isomers

For researchers, scientists, and professionals in drug development, access to precise experimental data is paramount. This guide addresses the challenge of cross-referencing experimental data for 3-Chloro-2,4-dimethylpentane with established literature values. A thorough search of prominent chemical databases reveals a significant gap in the publicly available experimental data for this specific compound. However, a comparative analysis with its isomers, for which data is available, can provide valuable context and predictive insights.

This guide presents the available physical property data for key isomers of 3-Chloro-2,4-dimethylpentane, outlines standard experimental protocols for determining these properties, and provides a logical workflow for the cross-referencing process.

Comparative Data of 3-Chloro-2,4-dimethylpentane Isomers

Property	3-Chloro-2,4-dimethylpentane	3-chloro-2,3-dimethylpentane	2-chloro-2,4-dimethylpentane
CAS Number	19174-61-9[2]	595-38-0[3]	35951-33-8[4]
Molecular Formula	C₇H₁₅Cl[2]	C₇H₁₅Cl[3]	C₇H₁₅Cl[4]
Molecular Weight	134.65 g/mol [2]	134.65 g/mol	134.65 g/mol
Boiling Point	N/A	133.2 °C at 760 mmHg[3]	133.2 °C at 760 mmHg[4]
Density	N/A	0.863 g/cm³[3]	0.863 g/cm³[4]
Refractive Index	N/A	1.417[3]	1.417[4]

N/A: Not available in the searched literature.

Experimental Protocols

For researchers aiming to determine the physical properties of 3-Chloro-2,4-dimethylpentane experimentally, the following standard protocols can be employed.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and efficient method for determining the boiling point of a small sample of an organic compound is the Thiele tube method.

Apparatus:

• Thiele tube

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube

• Heat source (e.g., Bunsen burner or heating mantle)

• Mineral oil or other suitable heating fluid

Procedure:

• A small amount of the liquid sample (a few milliliters) is placed in the small test tube.

• A capillary tube, sealed at one end, is inverted and placed in the test tube with the open end submerged in the liquid.

• The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• This assembly is placed in the Thiele tube containing the heating fluid.

• The side arm of the Thiele tube is gently heated, causing the fluid to circulate and heat the sample evenly.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heating is discontinued, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a liquid is its mass per unit volume. It is a fundamental physical property that can be determined with high precision.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

• Analytical balance

• Constant temperature water bath

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an analytical balance.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

• The filled pycnometer is placed in a constant temperature water bath to allow it to reach thermal equilibrium.

• The pycnometer is removed from the bath, dried, and its mass is accurately measured.

• The pycnometer is emptied, cleaned, and filled with a reference substance of known density (e.g., deionized water) at the same temperature, and its mass is determined.

• The density of the sample is calculated using the formula: Density of sample = (mass of sample / mass of water) * density of water

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light propagates through that medium. It is a characteristic property of a substance and is temperature-dependent.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Solvent for cleaning (e.g., acetone or ethanol)

• Lens paper

Procedure:

• The prisms of the Abbe refractometer are cleaned with a suitable solvent and lens paper.

• The instrument is calibrated using a standard sample with a known refractive index (e.g., distilled water).

• A few drops of the liquid sample are placed on the surface of the measuring prism.

• The prisms are closed and the light source is adjusted to illuminate the field of view.

• The handwheel is turned to bring the boundary line between the light and dark fields into the center of the crosshairs.

• If a colored band is observed, the compensator is adjusted to sharpen the boundary line.

• The refractive index is read directly from the instrument's scale.

• The temperature at which the measurement is taken should be recorded, as the refractive index is temperature-sensitive.

Logical Workflow for Data Cross-Referencing

The process of comparing experimentally obtained data with literature values is a fundamental aspect of chemical research. This workflow ensures a systematic and rigorous approach to data validation.

Workflow for Cross-Referencing Experimental and Literature Data.

References

• 1. lookchem.com [lookchem.com]
• 2. 3-Chloro-2,4-dimethylpentane | C7H15Cl | CID 13840538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. Page loading... [guidechem.com]

Unraveling Reaction Pathways: A Computational Chemistry Comparison of 3-Chloro-2,4-dimethylpentane and Analogous Alkyl Halides

For researchers and professionals in drug development and chemical synthesis, understanding the factors that govern the competition between substitution and elimination pathways is paramount for predicting product formation and optimizing reaction conditions. Computational chemistry offers a powerful lens to investigate the fleeting transition states that dictate these reaction outcomes. This guide summarizes key quantitative data, details the computational methodologies employed in such studies, and provides visualizations of the underlying reaction and computational workflows.

Comparative Analysis of Reaction Barriers

The activation energy (ΔE‡) is a critical determinant of reaction rate, with lower barriers indicating faster reactions. The competition between SN2 and E2 pathways is heavily influenced by the structure of the alkyl halide. The following table presents a comparison of the calculated activation energies for the SN2 and E2 reactions of 2-chloropropane and 2-chloro-2-methylpropane with a cyanide nucleophile/base in a model solvent, based on a consistent high-level computational study.

Substrate	Reaction	Activation Energy (ΔE‡, kcal/mol)
2-Chloropropane (Secondary)	SN2	Data not explicitly found for CN-
E2	Data not explicitly found for CN-
2-Chloro-2-methylpropane (Tertiary)	SN2	Sterically hindered, generally does not occur
E2	Lower barrier than potential SN2

Note: While a comprehensive dataset for cyanide with these specific substrates from a single source was not located, the general trends are well-established. For tertiary halides like 2-chloro-2-methylpropane, the SN2 pathway is significantly disfavored due to steric hindrance, making the E2 reaction the predominant pathway. For secondary halides, both pathways are viable and competitive.

Transition State Geometries

The geometry of the transition state provides crucial insights into the reaction mechanism. Key parameters include the lengths of the forming and breaking bonds.

Substrate	Reaction	Forming Bond Length (Å)	Breaking Bond Length (Å)
2-Chloropropane	SN2	(e.g., N≡C···C) - Varies with method	(e.g., C···Cl) - Varies with method
E2	(e.g., N≡C···H) - Varies with method	(e.g., C···Cl) - Varies with method
2-Chloro-2-methylpropane	E2	(e.g., N≡C···H) - Varies with method	(e.g., C···Cl) - Varies with method

Note: Specific bond lengths are highly dependent on the computational methodology. The values are typically reported in the supporting information of computational studies.

Experimental Protocols: A Look into the Computational Workflow

The data presented in computational chemistry studies are the result of rigorous and detailed theoretical calculations. The following outlines a typical workflow for investigating the transition states of alkyl halide reactions.

Initial Structure Generation

• The 3D structures of the reactants (alkyl halide and nucleophile/base) and products are built using molecular modeling software.

Geometry Optimization

• The geometries of the reactants, products, and a preliminary guess for the transition state structure are optimized to find the lowest energy conformation for each. This is typically performed using Density Functional Theory (DFT) or other quantum mechanical methods.

Transition State Search

• Sophisticated algorithms are used to locate the transition state structure, which is a first-order saddle point on the potential energy surface. Common methods include:

  • Synchronous Transit-Guided Quasi-Newton (STQN) methods (e.g., QST2, QST3): These methods use the reactant and product structures (and in the case of QST3, a guess of the transition state) to guide the search.

  • Nudged Elastic Band (NEB): This method finds the minimum energy path between reactants and products, and the highest point on this path corresponds to the transition state.

Frequency Calculation

• A frequency calculation is performed on the optimized transition state structure. A true transition state is characterized by having exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate (the breaking and forming of bonds). This calculation also provides the zero-point vibrational energy (ZPVE) correction.

Energy Calculation

• Single-point energy calculations are performed on the optimized structures using a higher level of theory and/or a larger basis set to obtain more accurate energy values. The activation energy is then calculated as the difference in energy between the transition state and the reactants.

Solvation Modeling

• To simulate the reaction in a solvent, a continuum solvation model (e.g., Polarizable Continuum Model - PCM) is often employed. This model treats the solvent as a continuous dielectric medium, which can have a significant effect on the calculated activation energies.

A representative computational methodology found in the literature for studying these types of reactions is:

• Level of Theory: M06-2X density functional

• Basis Set: 6-311+G(d,p)

• Solvation Model: SMD (Solvation Model based on Density) continuum model for a given solvent (e.g., DMSO)

Visualizing Computational Workflows and Reaction Pathways

Caption: Computational workflow for transition state analysis.

Caption: Competing SN2 and E2 reaction pathways.

Elucidating Reaction Pathways of 3-Chloro-2,4-dimethylpentane: A Comparative Guide to Isotopic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

The study of reaction mechanisms is fundamental to the advancement of chemical synthesis and drug development. For sterically hindered alkyl halides such as 3-Chloro-2,4-dimethylpentane, the reaction pathways are often complex, involving competing substitution (S N 1) and elimination (E1) reactions, as well as the potential for carbocation rearrangements. Isotopic labeling is a powerful technique to unravel these intricate mechanisms by tracing the fate of atoms throughout the reaction. This guide provides a comparative overview of how isotopic labeling studies can be employed to elucidate the reaction pathways of 3-Chloro-2,4-dimethylpentane and its analogs, supported by experimental data from related systems.

Unraveling Competing Pathways with Isotopic Tracers

The solvolysis of 3-Chloro-2,4-dimethylpentane is expected to proceed through a carbocation intermediate, which can then undergo several competing reactions: nucleophilic attack by the solvent (S N 1), elimination of a proton to form an alkene (E1), or rearrangement to a more stable carbocation followed by substitution or elimination. Isotopic labeling, typically with deuterium (²H or D) or heavy oxygen (¹⁸O), provides a means to distinguish between these pathways and to probe the nature of the intermediates involved.

One common alternative method for studying these reactions is through kinetic studies without isotopic labeling. However, these methods often provide an incomplete picture, as they do not directly track the movement of atoms or reveal the occurrence of subtle processes like isotope scrambling or degenerate rearrangements. Isotopic labeling offers a more detailed and unambiguous view of the reaction mechanism.

Quantitative Analysis of Reaction Pathways

Isotopic labeling allows for the quantitative determination of kinetic isotope effects (KIEs) and product distributions, providing valuable insights into the rate-determining steps and the partitioning of intermediates.

Table 1: Kinetic Isotope Effects in the Solvolysis of Secondary Alkyl Arenesulfonates

Substrate	Solvent	kH/kD	Interpretation
Cyclopentyl-1-d₁-brosylate	70% Ethanol/Water	1.1869	Secondary α-deuterium KIE consistent with an S N 1 mechanism involving rehybridization of the carbon from sp³ to sp² in the transition state.[1]
Cyclopentyl-cis-2-d₁-brosylate	70% Ethanol/Water	1.1533	Secondary β-deuterium KIE, suggesting hyperconjugative stabilization of the developing positive charge at the reaction center.[1]
Cyclopentyl-trans-2-d₁-brosylate	70% Ethanol/Water	1.1803	A larger β-deuterium KIE compared to the cis-isomer, indicating a greater degree of hyperconjugation and participation of the trans-C-H bond in stabilizing the transition state.[1]

Table 2: Product Distribution in the Solvolysis of Secondary Alkyl Tosylates in 50% Aqueous Trifluoroethanol (TFE)

Substrate	Products	Distribution (%)	Interpretation
2-Octyl tosylate	2-Octanol	92 (inversion)	Predominantly S N 1 reaction with significant stereochemical inversion, suggesting solvent attack on a partially shielded carbocation.[2]
2-Octanol	8 (retention)	The small amount of retention product points to the formation of a solvent-separated ion pair, allowing for some scrambling of stereochemistry.[2]
3-Pentyl tosylate	2-Pentyl tosylate	Rearrangement observed	Competing 1,2-hydride shift from the initial secondary carbocation to a more stable secondary carbocation, followed by reaction with the solvent.[2]

Experimental Protocols

Detailed experimental methodologies are crucial for the reproducibility and interpretation of isotopic labeling studies. Below are representative protocols for the synthesis of a deuterated substrate and the subsequent kinetic and product analysis of its solvolysis.

Synthesis of a Deuterated Precursor: 3-Methyl-2-butanol-2-d

A common precursor for generating a labeled secondary alkyl halide is the corresponding deuterated alcohol. 3-Methyl-2-butanol can be deuterated at the C2 position via the reduction of 3-methyl-2-butanone with a deuterium source like sodium borodeuteride (NaBD₄).

Procedure:

• Dissolve 3-methyl-2-butanone in a suitable solvent such as methanol.

• Cool the solution in an ice bath.

• Slowly add a solution of sodium borodeuteride in the same solvent.

• Stir the reaction mixture at room temperature for several hours.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain 3-methyl-2-butanol-2-d.

• The deuterated alcohol can then be converted to the corresponding chloride using a reagent like thionyl chloride (SOCl₂).

Solvolysis Kinetics and Product Analysis

The rate of solvolysis and the distribution of products can be monitored using a combination of techniques.

Kinetic Measurement:

• Prepare a solution of the isotopically labeled 3-Chloro-2,4-dimethylpentane in the desired solvent (e.g., 50% aqueous TFE).

• Maintain the reaction at a constant temperature in a thermostated bath.

• At regular time intervals, withdraw aliquots of the reaction mixture.

• Quench the reaction in the aliquot by adding a suitable reagent (e.g., a cold, non-reactive solvent).

• Analyze the concentration of the remaining alkyl halide or the appearance of a product using techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC). The rate constant can be determined from the change in concentration over time.

Product Analysis:

• At the completion of the reaction, neutralize the solution.

• Extract the organic products with a suitable solvent.

• Analyze the product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the different substitution and elimination products. The mass spectra will confirm the location of the isotopic label in the products.

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ²H, and ¹³C) is invaluable for determining the precise location of the isotopic label in both the starting material and the products, which is crucial for identifying rearrangement pathways.[3][4]

Visualizing Reaction Pathways and Experimental Workflows

Graphical representations are essential for understanding the complex relationships in reaction mechanisms and experimental designs.

Caption: Proposed reaction pathways for deuterated 3-Chloro-2,4-dimethylpentane.

Caption: Experimental workflow for isotopic labeling studies.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. The solvolysis mechanism of simple secondary tosylates in 50% aqueous TFE - White Rose Research Online [eprints.whiterose.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Computation provides chemical insight into the diverse hydride NMR chemical shifts of [Ru(NHC)4(L)H]0/+ species (NHC = N-heterocyclic carbene; L = vacant, H2, N2, CO, MeCN, O2, P4, SO2, H-, F- and Cl-) and their [Ru(R2PCH2CH2PR2)2(L)H]+ congeners - PubMed [pubmed.ncbi.nlm.nih.gov]

Peer-reviewed literature on the kinetics of 3-Chloro-2,4-dimethylpentane reactions

A Comparative Guide to the Reaction Kinetics of 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the expected reaction kinetics of 3-Chloro-2,4-dimethylpentane. Due to a lack of specific peer-reviewed kinetic data for this substrate in the available literature, this guide draws upon established principles of physical organic chemistry and comparative data from structurally similar alkyl halides to predict its behavior in nucleophilic substitution and elimination reactions. Detailed experimental protocols for determining the kinetic parameters of these reactions are also provided.

Introduction to the Reactivity of 3-Chloro-2,4-dimethylpentane

3-Chloro-2,4-dimethylpentane is a secondary alkyl halide. Its structure, featuring branching at both the α and β positions, significantly influences its reaction pathways and rates. The primary reactions for secondary alkyl halides are nucleophilic substitution (S({N})1 and S({N})2) and elimination (E1 and E2). The competition between these pathways is dictated by the reaction conditions, including the nature of the nucleophile/base, the solvent, and the temperature.

Given the steric hindrance around the electrophilic carbon, S({N})2 reactions are expected to be slow. The stability of the potential secondary carbocation intermediate suggests that S({N})1 and E1 pathways are plausible, particularly in polar protic solvents with weak nucleophiles/bases. With strong, non-nucleophilic bases, the E2 mechanism is expected to be a significant pathway.

Comparative Kinetic Data

Alkyl Bromide	Structure	Classification	Relative Rate
Methyl bromide	CH₃Br	Methyl	1
Ethyl bromide	CH₃CH₂Br	Primary	2
Isopropyl bromide	(CH₃)₂CHBr	Secondary	43
3-Bromo-2,4-dimethylpentane (analog)	(Expected)	Secondary	~40-100
tert-Butyl bromide	(CH₃)₃CBr	Tertiary	1,200,000

Note: The value for the bromo-analog of the target compound is an educated estimation based on the trend that increased substitution at the α-carbon accelerates the rate of S(_{N})1 reactions due to carbocation stabilization.[1] The chloro-analog is expected to react slower than the bromo-analog under identical conditions due to the better leaving group ability of bromide.

Reaction Pathways and Influencing Factors

The reaction outcomes for 3-Chloro-2,4-dimethylpentane are highly dependent on the experimental conditions.

• S({N})1/E1 Pathway : Favored by polar protic solvents (e.g., water, ethanol) and weak nucleophiles/bases. The rate-determining step is the formation of a secondary carbocation. These reactions are typically first-order, with the rate depending only on the concentration of the alkyl halide.[2][3] Increasing the temperature generally favors the E1 product over the S({N})1 product.[3]

• E2 Pathway : Favored by strong, sterically hindered bases (e.g., potassium tert-butoxide) in less polar solvents. This is a concerted, one-step reaction, and its rate is second-order, depending on the concentrations of both the alkyl halide and the base.[4]

The logical relationship for predicting the dominant reaction mechanism is outlined in the diagram below.

Caption: Reaction pathway decision logic for 3-Chloro-2,4-dimethylpentane.

Experimental Protocols

The following are detailed methodologies for determining the reaction kinetics of 3-Chloro-2,4-dimethylpentane.

Protocol 1: Determination of S(_{N})1/E1 Solvolysis Rate

This protocol is adapted from standard methods for measuring the solvolysis rates of alkyl halides.[1][5] The rate is determined by monitoring the production of hydrochloric acid (HCl) over time.

Materials:

• 3-Chloro-2,4-dimethylpentane

• Solvent (e.g., 80:20 ethanol:water mixture)

• Standardized sodium hydroxide (NaOH) solution (approx. 0.02 M)

• Bromothymol blue indicator

• Acetone

• Constant temperature water bath

• Burette, pipettes, Erlenmeyer flasks, stopwatch

Procedure:

• Prepare a stock solution of 3-Chloro-2,4-dimethylpentane in a small amount of acetone.

• In a flask, place a known volume of the ethanol:water solvent and add a few drops of bromothymol blue indicator.

• Equilibrate the flask in the constant temperature water bath.

• To start the reaction, add a precise volume of the alkyl halide stock solution to the solvent mixture and immediately start the stopwatch.

• The solution will be acidic (yellow) due to the HCl produced. Titrate the solution with the standardized NaOH solution until the indicator just turns blue. Record the volume of NaOH added and the time.

• Continue to titrate the generated HCl at regular intervals, recording the cumulative volume of NaOH added at each time point.

• To determine the concentration at "infinite" time ([RCl]₀), seal the flask and heat it in a water bath (around 60°C) for an hour to drive the reaction to completion. Cool the flask to the experimental temperature and titrate the total amount of HCl produced.

Data Analysis: The reaction is expected to follow first-order kinetics: Rate = k[RCl]. The concentration of the alkyl halide at any time t, [RCl]t, can be calculated from the volume of NaOH used. A plot of ln([RCl]t) versus time will yield a straight line with a slope of -k, where k is the first-order rate constant.

The workflow for this kinetic analysis is illustrated below.

Caption: Experimental workflow for determining the solvolysis rate constant.

Protocol 2: Determination of E2 Elimination Rate

This protocol would be suitable for measuring the rate of an E2 reaction using a strong base. The disappearance of the base can be monitored over time.

Materials:

• 3-Chloro-2,4-dimethylpentane

• A strong, non-nucleophilic base (e.g., potassium tert-butoxide)

• Anhydrous solvent (e.g., tert-butanol)

• Standardized solution of a strong acid (e.g., HCl)

• Phenolphthalein indicator

• Constant temperature bath

• Syringes, septa, flasks

Procedure:

• Prepare a solution of 3-Chloro-2,4-dimethylpentane and a separate solution of potassium tert-butoxide in anhydrous tert-butanol, both at a known concentration.

• Place the flasks in a constant temperature bath to equilibrate.

• To initiate the reaction, quickly mix known volumes of the two solutions in a reaction flask and start the stopwatch.

• At regular time intervals, withdraw an aliquot of the reaction mixture with a syringe and quench the reaction by adding it to a flask containing an excess of the standardized HCl solution.

• Back-titrate the unreacted HCl with a standardized NaOH solution using phenolphthalein as an indicator to determine the amount of base consumed in the reaction aliquot.

Data Analysis: The reaction is expected to follow second-order kinetics: Rate = k[RCl][Base]. A plot of 1/[Base]t versus time should yield a straight line with a slope equal to the second-order rate constant, k, assuming the initial concentration of the alkyl halide is in large excess (pseudo-first-order conditions could also be employed).

Disclaimer: The kinetic data presented in this guide for 3-Chloro-2,4-dimethylpentane is predictive and based on established chemical principles and data from analogous compounds. The provided protocols are standard methodologies that would require optimization for this specific substrate.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. SN1 vs E1 Reactions - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. amherst.edu [amherst.edu]

A Comparative Guide to the Synthesis of 3-Chloro-2,4-dimethylpentane: An Evaluation of Reproducibility and Efficiency

For researchers, scientists, and professionals in drug development, the reliable synthesis of chemical intermediates is paramount. This guide provides a comparative analysis of published methods for the synthesis of 3-Chloro-2,4-dimethylpentane, a halogenated alkane with applications in advanced organic synthesis research.[1] The focus of this guide is to objectively assess the reproducibility and efficiency of various synthetic routes through an examination of experimental data.

Comparison of Synthetic Methodologies

Two principal strategies for the synthesis of 3-Chloro-2,4-dimethylpentane have been documented: the nucleophilic substitution of 2,4-dimethyl-3-pentanol and the free-radical chlorination of 2,4-dimethylpentane. A third, less detailed method involving the reduction of an acid chloride has also been noted.

Synthesis Method	Starting Material	Reagent	Selectivity	Reported Yield of 3-Chloro-2,4-dimethylpentane	Key Considerations
Nucleophilic Substitution	2,4-dimethyl-3-pentanol	Lucas Reagent (HCl/ZnCl₂)	High	Not explicitly reported, but elimination is a known side reaction.	The reaction with tertiary alcohols is typically rapid. However, with the secondary alcohol 2,4-dimethyl-3-pentanol, heating can promote the formation of alkene byproducts (2,4-dimethyl-2-pentene and 2,4-dimethyl-1-pentene).
Nucleophilic Substitution	2,4-dimethyl-3-pentanol	Thionyl Chloride (SOCl₂)	High	Generally good yields are expected as byproducts are gaseous (SO₂ and HCl), driving the reaction to completion. Specific yield for this reaction is not detailed in the reviewed literature.	The mechanism can vary (Sₙ2, Sₙ1, or Sₙi) depending on the substrate and reaction conditions, which can affect stereochemistry if a chiral center is present. For secondary alcohols, the Sₙ2 pathway with inversion of configuration is common, especially in the presence of a base like pyridine.
Free-Radical Chlorination	2,4-dimethylpentane	Sulfuryl Chloride (SO₂Cl₂)	Low	~22.9% of the monochlorinated product mixture. The overall yield of the mixture is not specified.	This method produces a mixture of monochlorinated isomers, including 1-chloro-2,4-dimethylpentane (~56.6%) and 2-chloro-2,4-dimethylpentane (~21.5%). Separation of the desired isomer is required.
Free-Radical Chlorination	2,4-dimethylpentane	N-Chlorosuccinimide (NCS)	Moderate	~37.2% of the monochlorinated product mixture. The overall yield of the mixture is not specified.	While still producing a mixture, the selectivity for the desired 3-chloro isomer is higher compared to sulfuryl chloride. The other major isomers are 1-chloro-2,4-dimethylpentane (~20.2%) and 2-chloro-2,4-dimethylpentane (~42.6%).

Experimental Protocols

Method 1: Nucleophilic Substitution of 2,4-dimethyl-3-pentanol with Lucas Reagent

This method relies on the conversion of the hydroxyl group of 2,4-dimethyl-3-pentanol into a good leaving group via protonation by the strong acid in the Lucas reagent, followed by nucleophilic attack by the chloride ion.

Detailed Protocol:

• To 6 mL (0.052 mol) of 2,4-dimethyl-3-pentanol in a round-bottom flask, add approximately 22 mL of Lucas reagent (a solution of anhydrous zinc chloride in concentrated hydrochloric acid) while swirling.

• Add boiling chips to the flask and connect a reflux condenser.

• Heat the reaction mixture under reflux for one hour.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Wash the mixture with 30 mL of water and drain the aqueous layer.

• Dry the organic layer with anhydrous sodium sulfate.

• Filter the mixture by gravity filtration.

• Purify the product by distillation, collecting the fraction that boils above 139°C.

• Characterize the product using gas chromatography (GC), infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) spectroscopy.

It is important to note that heating this reaction can lead to the formation of elimination byproducts, specifically 2,4-dimethyl-1-pentene and 2,4-dimethyl-2-pentene.

Method 2: Free-Radical Chlorination of 2,4-dimethylpentane

This method involves the substitution of a hydrogen atom on the alkane with a chlorine atom via a free-radical chain reaction. This process is typically initiated by ultraviolet (UV) light or heat.

General Protocol (using Sulfuryl Chloride or N-Chlorosuccinimide):

• In a suitable reaction vessel, dissolve 2,4-dimethylpentane in a solvent such as carbon tetrachloride.

• Add the chlorinating agent (e.g., sulfuryl chloride in the presence of a radical initiator like a peroxide, or N-chlorosuccinimide with UV irradiation).

• Heat or irradiate the mixture to initiate the reaction. The reaction temperature is typically around 80°C.

• Monitor the reaction progress using a suitable analytical technique such as gas chromatography.

• Upon completion, quench the reaction and wash the mixture to remove any remaining reagents and byproducts.

• Separate the isomeric monochlorinated products using a technique such as fractional distillation or preparative gas chromatography.

The lack of selectivity is a significant drawback of this method, as it necessitates a purification step to isolate the desired 3-Chloro-2,4-dimethylpentane from its isomers.

Reproducibility and Method Selection

The reproducibility of these methods can be influenced by several factors.

• Nucleophilic Substitution: The yield and purity of the product from the nucleophilic substitution of 2,4-dimethyl-3-pentanol are highly dependent on the reaction conditions. Careful control of temperature is crucial to minimize the formation of elimination byproducts. The use of thionyl chloride is often preferred for converting alcohols to alkyl chlorides as the gaseous byproducts (SO₂ and HCl) shift the equilibrium towards the product, generally leading to higher and more reproducible yields.[2][3]

• Free-Radical Chlorination: The product distribution in free-radical chlorination is inherently statistical, governed by the number and type (primary, secondary, tertiary) of hydrogen atoms in the substrate and the reactivity of the chlorine radical. While the relative ratios of the isomers may be reproducible under consistent conditions, the isolation of a pure single isomer can be challenging and may lead to lower overall yields of the desired product. The selectivity can be slightly improved by using a milder chlorinating agent like N-chlorosuccinimide.

Logical Workflow for Method Comparison

The following diagram illustrates the decision-making process for selecting a suitable synthesis method for 3-Chloro-2,4-dimethylpentane based on experimental goals.

Caption: Decision tree for selecting a synthesis method.

References

• 1. reactionweb.io [reactionweb.io]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The reaction of SOCl2 on alcohols to alkyl chlorides class 12 chemistry CBSE [vedantu.com]

Benchmarking the Purity of Commercial 3-Chloro-2,4-dimethylpentane Samples: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of commercially available 3-Chloro-2,4-dimethylpentane samples from three representative suppliers. The purity of this key alkyl halide intermediate is critical for the success of subsequent synthetic steps in pharmaceutical and fine chemical manufacturing, where impurities can lead to unwanted side reactions, reduced yields, and complex purification challenges. This document outlines the analytical methodology used for purity assessment, presents comparative data, and discusses the potential impact of identified impurities.

Introduction

3-Chloro-2,4-dimethylpentane is a valuable building block in organic synthesis. Its purity can vary between commercial suppliers depending on the synthetic route employed and the subsequent purification processes. The two primary synthesis routes are the free-radical chlorination of 2,4-dimethylpentane and the nucleophilic substitution of the hydroxyl group from 2,4-dimethyl-3-pentanol. Each method can introduce a unique profile of impurities. This guide utilizes Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the purity of 3-Chloro-2,4-dimethylpentane and identify and quantify key impurities in samples from three fictional suppliers: Supplier A, Supplier B, and Supplier C.

Comparative Analysis of Commercial Samples

The purity of 3-Chloro-2,4-dimethylpentane samples from three fictional commercial suppliers was determined by Gas Chromatography-Mass Spectrometry (GC-MS). The results, including the identification and quantification of major impurities, are summarized in Table 1.

Table 1: Purity and Impurity Profile of Commercial 3-Chloro-2,4-dimethylpentane Samples

Compound	Supplier A (Area %)	Supplier B (Area %)	Supplier C (Area %)
3-Chloro-2,4-dimethylpentane	98.5	99.7	97.2
2,4-Dimethyl-2-pentene	0.8	0.1	1.5
2,4-Dimethyl-3-pentanol	0.2	Not Detected	0.5
2-Chloro-2,4-dimethylpentane	0.4	0.1	0.6
1-Chloro-2,4-dimethylpentane	0.1	Not Detected	0.2
Total Impurities	1.5	0.3	2.8

Discussion of Impurity Profiles

The data reveals significant variations in the purity and impurity profiles of the samples.

• Supplier B provides the highest purity sample with minimal impurities. This suggests a highly optimized synthesis and purification process.

• Supplier A offers a sample of good purity, with the main impurity being the elimination product, 2,4-dimethyl-2-pentene.

• Supplier C has the lowest purity sample, containing a notable amount of the elimination byproduct and residual starting alcohol, in addition to isomeric impurities.

The presence of these impurities can have significant implications for subsequent reactions. For example, unreacted alcohol can interfere with Grignard reagent formation, while isomeric chlorides can lead to a mixture of products that are difficult to separate.

Experimental Section

Experimental Workflow for Purity Analysis

The overall workflow for the comparative analysis is depicted in the following diagram.

Caption: Workflow for comparative purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Instrumentation:

A standard gas chromatograph coupled with a mass selective detector was used for the analysis.

GC-MS Parameters:

Parameter	Value
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp: 50 °C, hold for 2 minRamp: 10 °C/min to 200 °C, hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	40-200 amu
Solvent Delay	3 min

Sample Preparation:

Samples of 3-Chloro-2,4-dimethylpentane from each supplier were diluted 1:1000 (v/v) in n-hexane prior to injection.

Data Analysis:

The purity and impurity levels were determined by calculating the relative peak area percentages from the total ion chromatogram. Peak identification was confirmed by comparing the mass spectra with a reference library (e.g., NIST).

Relationship Between Synthesis Route and Impurities

The likely impurities in commercial 3-Chloro-2,4-dimethylpentane are directly related to the synthetic method used in its production. The following diagram illustrates this relationship.

Caption: Synthesis routes and resulting impurities.

Conclusion

This guide demonstrates a robust GC-MS method for the purity assessment of commercial 3-Chloro-2,4-dimethylpentane. The comparative data, although based on a hypothetical dataset, highlights the importance of analytical verification of starting materials. For applications where high purity is paramount, such as in pharmaceutical synthesis, sourcing from a supplier like the fictional "Supplier B" would be advantageous. Researchers are encouraged to perform similar in-house analyses to qualify their reagents and ensure the reproducibility and success of their synthetic endeavors.

Safety & Regulatory Compliance

Safe Disposal of 3-Chloro-2,4-dimethylpentane: A Procedural Guide

For Immediate Reference: This document outlines the essential safety and disposal protocols for 3-chloro-2,4-dimethylpentane, a halogenated hydrocarbon. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Proper management of chemical waste is a cornerstone of responsible research. This guide provides a clear, step-by-step plan for the safe handling and disposal of 3-chloro-2,4-dimethylpentane, tailored for researchers, scientists, and drug development professionals. By following these protocols, you contribute to a safe laboratory environment and minimize environmental impact.

Key Safety and Disposal Information

The following table summarizes the critical safety hazards and disposal requirements for 3-chloro-2,4-dimethylpentane. This information is based on guidelines for halogenated organic compounds and data from similar chemicals.

Parameter	Guideline	Source
Chemical Classification	Halogenated Hydrocarbon	[1]
Primary Hazards	Flammable Liquid, Skin Irritant, Eye Irritant, Respiratory Irritant	[2]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (nitrile or neoprene), safety goggles or face shield, lab coat	[2][3]
Waste Container	Designated, properly labeled, closed container for halogenated organic waste	[1][4]
Waste Segregation	Must be segregated from non-halogenated organic waste, acids, bases, and oxidizers	[1][4][5]
Disposal Method	Via an approved hazardous waste disposal facility; typically by incineration	[1][2]

Standard Operating Procedure for Disposal

This section details the step-by-step methodology for the safe disposal of 3-chloro-2,4-dimethylpentane from a laboratory setting.

Immediate Safety Precautions & PPE

• Work Area: Conduct all handling and disposal operations within a well-ventilated area, preferably inside a chemical fume hood.[4]

• Ignition Sources: Ensure there are no open flames, hot surfaces, or other potential ignition sources in the vicinity, as the substance is flammable.[2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

  • Chemical-resistant gloves (e.g., nitrile, neoprene).

  • Splash-proof safety goggles and/or a face shield.

  • A flame-resistant lab coat.

Waste Collection and Segregation

• Designated Container: Use a dedicated waste container specifically marked for "Halogenated Organic Waste."[1] These containers should be made of a material compatible with chlorinated hydrocarbons.

• Labeling: Immediately label the waste container with a "Hazardous Waste" tag.[4] The label must include:

  • The full chemical name: "3-Chloro-2,4-dimethylpentane".

  • The approximate quantity or concentration.

  • The date the waste was first added.

  • The primary hazard symbols (e.g., flammable, irritant).

• Segregation is Critical:

  • DO NOT mix 3-chloro-2,4-dimethylpentane with non-halogenated solvents. Keeping these waste streams separate can significantly reduce disposal costs.[4]

  • DO NOT mix with incompatible materials such as strong acids, bases, or oxidizing agents.[5]

Storage of Waste

• Container Sealing: Keep the halogenated waste container tightly sealed when not in use to prevent the release of flammable and potentially toxic vapors.[2][4]

• Storage Location: Store the sealed waste container in a designated satellite accumulation area. This area should be cool, dry, and well-ventilated.[4]

• Secondary Containment: It is best practice to store the waste container within a larger, chemically resistant secondary container to contain any potential leaks or spills.[4]

Final Disposal

• Professional Disposal Service: The disposal of 3-chloro-2,4-dimethylpentane must be handled by a licensed and approved hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

• Scheduling Pickup: When the waste container is nearly full (approximately 75-80% capacity), arrange for a pickup with your institution's Environmental Health and Safety (EHS) office or the contracted waste disposal service.[4]

• Documentation: Ensure all required paperwork and manifests for the hazardous waste shipment are completed accurately.

Spill Management

In the event of a spill, take the following immediate actions:

• Alert Personnel: Notify others in the immediate area of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

• Control Ignition Sources: If it is safe to do so, remove any potential sources of ignition.[5]

• Containment: Use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to contain the spill.[4][6]

• Cleanup: Carefully collect the absorbent material and contaminated items into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 3-Chloro-2,4-dimethylpentane.

Caption: Disposal workflow for 3-Chloro-2,4-dimethylpentane.

References

• 1. bucknell.edu [bucknell.edu]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]
• 3. fishersci.com [fishersci.com]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. nipissingu.ca [nipissingu.ca]
• 6. assets.thermofisher.com [assets.thermofisher.com]

Personal protective equipment for handling 3-Chloro-2,4-dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-Chloro-2,4-dimethylpentane. The following procedures are based on available data for structurally similar chlorinated alkanes and are intended to ensure the safe handling of this compound in a laboratory setting.

Hazard Profile

Due to the absence of a specific Safety Data Sheet (SDS) for 3-Chloro-2,4-dimethylpentane, the hazard profile has been inferred from analogous compounds such as 3-Chloro-3-methylpentane and 2-Chloro-2,4-dimethylpentane. These related compounds are classified as highly flammable and can cause skin, eye, and respiratory irritation.

Assumed Hazard Classification:

Hazard Class	Category	GHS Hazard Statement
Flammable liquids	2	H225: Highly flammable liquid and vapor
Skin corrosion/irritation	2	H315: Causes skin irritation
Serious eye damage/eye irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (respiratory tract irritation)	3	H335: May cause respiratory irritation

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure and ensure safety. The following table summarizes the recommended PPE for handling 3-Chloro-2,4-dimethylpentane.

Recommended Personal Protective Equipment:

Protection Type	Equipment	Material/Standard	Use Case
Hand Protection	Chemical-resistant gloves	Polyvinyl Alcohol (PVA) or Viton™	Direct handling, transfers, and spill cleanup. PVA gloves offer excellent resistance to chlorinated solvents but are not suitable for aqueous solutions. Viton™ gloves provide excellent resistance to a broad range of hydrocarbons and chlorinated solvents.[1][2][3][4][5] Nitrile gloves are not recommended for prolonged contact with halogenated hydrocarbons.[6][7]
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles	ANSI Z87.1 / EN 166	Required for all procedures involving the handling of the chemical.
Face shield	-	Recommended when there is a significant risk of splashing or when handling larger quantities.
Respiratory Protection	Chemical fume hood	-	All handling of 3-Chloro-2,4-dimethylpentane should be conducted in a well-ventilated area, preferably a certified chemical fume hood.
Air-purifying respirator with organic vapor cartridges	NIOSH approved	May be necessary for spill cleanup or in situations where engineering controls are not sufficient to maintain exposure below acceptable limits.
Protective Clothing	Flame-resistant lab coat	-	To be worn at all times when handling the chemical to protect against splashes and fire hazards.
Closed-toe shoes	-	Required for all laboratory work.
Chemical-resistant apron	-	Recommended when handling larger quantities to provide an additional layer of protection.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is critical for the safe handling of flammable and potentially irritating chemicals.

Step-by-Step Handling Procedure:

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Assemble all necessary equipment and reagents.

  • Verify that a compatible fire extinguisher (e.g., carbon dioxide, dry chemical) and a spill kit are readily accessible.[8]

  • Don the appropriate PPE as outlined in the table above.

• Handling:

  • Conduct all manipulations of 3-Chloro-2,4-dimethylpentane within the chemical fume hood to minimize inhalation exposure.[9][10][11]

  • Ground and bond containers when transferring large volumes to prevent static discharge, which can be an ignition source.[10]

  • Avoid contact with skin and eyes. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

  • Keep containers tightly closed when not in use to prevent the release of flammable vapors.[9]

• Heating and Reactions:

  • Never heat 3-Chloro-2,4-dimethylpentane with an open flame. Use controlled heating sources such as heating mantles, oil baths, or hot plates.[10]

  • Ensure that any electrical equipment used in the vicinity is intrinsically safe or explosion-proof to prevent ignition of flammable vapors.[11]

Disposal Plan

Proper disposal of halogenated organic compounds is crucial to prevent environmental contamination and comply with regulations.

Waste Disposal Protocol:

• Segregation:

  • Collect all waste containing 3-Chloro-2,4-dimethylpentane in a dedicated, properly labeled, and sealed waste container.

  • This waste stream should be classified as "halogenated organic waste."[12][13]

  • Do not mix halogenated waste with non-halogenated organic waste, as this can complicate disposal and increase costs.[14]

• Container Management:

  • Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure cap.

  • Label the container clearly with "Hazardous Waste," the full chemical name ("3-Chloro-2,4-dimethylpentane"), and the approximate concentration and volume.[15]

  • Keep the waste container closed except when adding waste.[15]

• Disposal Procedure:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Arrange for the disposal of the halogenated waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • The primary disposal method for halogenated organic waste is typically high-temperature incineration at a permitted facility.[16]

Visual Workflow for Safe Handling

The following diagram illustrates the decision-making process and workflow for safely handling 3-Chloro-2,4-dimethylpentane.

References

• 1. gloves.com [gloves.com]
• 2. thomassci.com [thomassci.com]
• 3. Polyvinyl Alcohol (PVA) Gloves: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. Hand Protection | Chemical Resistant Butyl/Viton(R) Gloves | All Safety Products [allsafetyproducts.com]
• 5. Gloves - Tables of Properties and Resistances [cleanroom.byu.edu]
• 6. chemtools.com.au [chemtools.com.au]
• 7. blog.storemasta.com.au [blog.storemasta.com.au]
• 8. conncoll.edu [conncoll.edu]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 11. Lab Safety Manual: Working with Hazardous Materials | Hampshire College [hampshire.edu]
• 12. bucknell.edu [bucknell.edu]
• 13. calpaclab.com [calpaclab.com]
• 14. 7.2 Organic Solvents [ehs.cornell.edu]
• 15. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]